Octylbenzene-d22

Core Science & Biosynthesis

Technical Guide: Isotopic Purity of Octylbenzene-d22

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methods and data related to the isotopic purity of Octylbenzene-d22. This deuterated standard is a critical tool in metabolic studies, pharmacokinetic assessments, and as an internal standard in mass spectrometry-based quantitative analysis. This document details the analytical methodologies for determining isotopic enrichment and presents the expected quantitative data in a structured format.

Introduction

Octylbenzene-d22 (C₁₄D₂₂) is the fully deuterated analog of octylbenzene. The substitution of hydrogen with deuterium (B1214612), a stable, non-radioactive isotope, provides a distinct mass shift, making it an ideal internal standard for liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) applications. The determination of its isotopic purity is paramount to ensure the accuracy and reliability of quantitative analytical methods. Isotopic purity refers to the percentage of molecules in which all 22 hydrogen atoms have been replaced by deuterium. This guide outlines the standard analytical techniques, namely mass spectrometry and Nuclear Magnetic Resonance (NMR) spectroscopy, used to characterize the isotopic distribution of Octylbenzene-d22.

Synthesis Overview

The synthesis of Octylbenzene-d22 with high isotopic enrichment typically involves a multi-step process. A common synthetic route is the Friedel-Crafts alkylation of benzene-d6 (B120219) with an appropriate deuterated octylating agent, followed by purification to ensure high chemical purity. The deuterated octylating agent can be prepared through exhaustive deuterium exchange reactions of the corresponding hydrogenated precursor. The final product is purified by distillation and/or column chromatography to achieve a high chemical purity, typically ≥98%.

Isotopic Purity Analysis

The isotopic purity of Octylbenzene-d22 is determined by quantifying the distribution of isotopologues (molecules that differ only in their isotopic composition). The primary techniques for this analysis are Mass Spectrometry and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Mass Spectrometry

Mass spectrometry (MS) is a primary technique for determining the isotopic enrichment of a deuterated compound by analyzing the mass-to-charge ratio of the molecule and its fragments. High-resolution mass spectrometry (HRMS) is particularly effective in resolving the different isotopologues.

• Sample Preparation:

  • Prepare a 1 mg/mL stock solution of Octylbenzene-d22 in a volatile organic solvent such as hexane (B92381) or dichloromethane.

  • Prepare a series of dilutions from the stock solution to determine the optimal concentration for analysis, typically in the range of 1-10 µg/mL.

• Instrumentation:

  • A gas chromatograph (GC) coupled to a high-resolution mass spectrometer (e.g., Time-of-Flight (TOF) or Orbitrap) is used.

  • GC Conditions:

    • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

    • Inlet Temperature: 250°C.

    • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

    • Oven Temperature Program: Start at 80°C, hold for 1 minute, ramp to 280°C at 10°C/min, and hold for 5 minutes.

    • Injection Volume: 1 µL in splitless mode.

  • MS Conditions:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Range: m/z 50-300.

    • Acquisition Mode: Full scan.

    • Resolution: >10,000.

• Data Analysis:

  • Identify the molecular ion peak for Octylbenzene-d22 (C₁₄D₂₂), which has a theoretical monoisotopic mass of 212.3133 amu.

  • Identify and integrate the ion signals corresponding to the different isotopologues (d22, d21, d20, etc.).

  • Correct the observed intensities for the natural isotopic abundance of carbon-13.

  • Calculate the percentage of each isotopologue relative to the sum of all isotopologue intensities. The isotopic purity is reported as the percentage of the d22 species.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for confirming the positions of deuteration and quantifying the degree of isotopic enrichment. For highly deuterated compounds like Octylbenzene-d22, ¹H NMR is used to quantify the residual protons, while ²H NMR directly observes the deuterium nuclei.

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of Octylbenzene-d22 into an NMR tube.

  • Add a deuterated solvent that does not have signals in the regions of interest (e.g., chloroform-d, acetone-d6). For ¹H NMR, a non-deuterated internal standard with a known concentration can be added for quantification.

• Instrumentation:

  • A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.

• ¹H NMR Spectroscopy:

  • Objective: To identify and quantify the residual protons.

  • Parameters:

    • A sufficient number of scans are acquired to achieve a good signal-to-noise ratio for the small residual proton signals.

    • A calibrated pulse sequence is used to ensure accurate integration.

  • Data Analysis: The integration of the residual proton signals corresponding to the aromatic and alkyl regions is compared to the integration of the known internal standard to calculate the percentage of non-deuterated species.

• ²H NMR Spectroscopy:

  • Objective: To directly observe the deuterium nuclei and confirm the sites of deuteration.

  • Parameters:

    • A deuterium-specific pulse sequence is used.

    • Proton decoupling is applied to simplify the spectrum.

  • Data Analysis: The spectrum will show signals corresponding to the deuterons in the aromatic and aliphatic positions. The relative integrals of these signals can confirm the distribution of deuterium throughout the molecule.

Quantitative Data

The following table summarizes the expected isotopic distribution for a representative batch of Octylbenzene-d22 with a stated isotopic enrichment of 98 atom % D.

Isotopologue	Number of Deuterium Atoms	Expected Abundance (%)
d22	22	≥ 98.0
d21	21	≤ 1.5
d20	20	≤ 0.4
d19	19	≤ 0.1
< d19	< 19	Not Detected

Visualizations

The following diagrams illustrate the experimental workflows for the determination of the isotopic purity of Octylbenzene-d22.

Caption: Workflow for Isotopic Purity Analysis by GC-MS.

Caption: Workflow for Isotopic Purity Analysis by NMR Spectroscopy.

An In-depth Technical Guide to the Physical Properties of Octylbenzene-d22

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of Octylbenzene-d22. The information is tailored for researchers, scientists, and professionals in drug development who require detailed data and experimental methodologies for the handling and characterization of this deuterated compound. This document summarizes key physical data, outlines experimental protocols for their determination, and presents logical workflows for its synthesis and quality control.

Core Physical Properties

Table 1: General Properties of Octylbenzene-d22

Property	Value	Source
Chemical Formula	C₁₄D₂₂	N/A
Molecular Weight	212.46 g/mol	N/A
CAS Number	1219799-28-6	N/A
Isotopic Enrichment	Typically ≥98 atom % D	N/A

Table 2: Estimated and Comparative Physical Properties

Property	n-Octylbenzene	Octylbenzene-d22 (Estimated)
Boiling Point	261-263 °C	Slightly higher than 261-263 °C
Melting Point	-36 °C	Slightly different from -36 °C
Density	0.858 g/mL at 25 °C	Slightly higher than 0.858 g/mL
Refractive Index	1.483-1.485 at 20 °C	Similar to 1.483-1.485

Experimental Protocols for Physical Property Determination

Accurate determination of the physical properties of Octylbenzene-d22 is crucial for its application in research and development. The following are detailed methodologies for key experiments.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. For a high-boiling liquid like Octylbenzene-d22, a micro-boiling point or distillation method is suitable.

Methodology: Micro-Boiling Point Determination

• Sample Preparation: Place a small volume (a few drops) of Octylbenzene-d22 into a small-diameter test tube (Thiele tube).

• Capillary Inversion: Seal one end of a capillary tube and place it, open-end down, into the test tube containing the sample.

• Heating: Heat the Thiele tube slowly and uniformly using an oil bath or a heating block.

• Observation: As the temperature rises, a stream of bubbles will emerge from the capillary tube.

• Recording: The boiling point is the temperature at which the stream of bubbles is continuous and rapid. For higher accuracy, note the temperature at which the bubbling stops upon cooling and the liquid begins to enter the capillary tube.

Methodology: Simple Distillation

• Apparatus Setup: Assemble a standard simple distillation apparatus with a round-bottom flask, a condenser, a receiving flask, and a thermometer.

• Sample Addition: Place a measured volume of Octylbenzene-d22 into the distillation flask along with a few boiling chips.

• Heating: Gently heat the flask.

• Temperature Reading: The thermometer bulb should be positioned just below the side arm of the distillation head to accurately measure the temperature of the vapor that is in equilibrium with the liquid.

• Data Collection: Record the temperature at which a steady stream of distillate is collected. This temperature is the boiling point.

Determination of Melting Point

For substances that are solid at room temperature, the melting point is a key indicator of purity. Since Octylbenzene-d22 is a liquid at room temperature, this protocol would be applicable for determining its freezing point.

Methodology: Capillary Method

• Sample Preparation: Cool the Octylbenzene-d22 sample until it solidifies.

• Capillary Loading: Introduce a small amount of the solidified sample into a capillary tube.

• Apparatus: Place the capillary tube in a melting point apparatus.

• Heating: Heat the sample slowly.

• Observation and Recording: Record the temperature at which the first drop of liquid appears and the temperature at which the entire sample becomes liquid. A narrow melting range typically indicates high purity.

Determination of Density

Density is the mass per unit volume of a substance.

Methodology: Pycnometer Method

• Pycnometer Preparation: Clean and dry a pycnometer of a known volume.

• Mass Measurement (Empty): Accurately weigh the empty pycnometer.

• Mass Measurement (Filled): Fill the pycnometer with Octylbenzene-d22, ensuring there are no air bubbles, and weigh it again.

• Calculation: The density is calculated by dividing the mass of the sample (mass of filled pycnometer minus mass of empty pycnometer) by the known volume of the pycnometer.

Determination of Refractive Index

The refractive index measures how light propagates through a substance and is a valuable tool for identifying and assessing the purity of liquid compounds.

Methodology: Abbe Refractometer

• Calibration: Calibrate the Abbe refractometer using a standard liquid with a known refractive index.

• Sample Application: Apply a few drops of Octylbenzene-d22 onto the prism of the refractometer.

• Measurement: Close the prism and adjust the instrument to bring the dividing line between the light and dark fields into the center of the crosshairs.

• Reading: Read the refractive index from the scale. It is crucial to also record the temperature at which the measurement is taken, as the refractive index is temperature-dependent.

Synthesis and Quality Control Workflows

The following diagrams illustrate the typical synthesis and quality control workflows for Octylbenzene-d22.

Synthesis of Octylbenzene-d22 via Friedel-Crafts Alkylation

The Friedel-Crafts alkylation is a common method for the synthesis of alkylbenzenes. In this case, deuterated benzene (B151609) is reacted with an octyl halide in the presence of a Lewis acid catalyst.

Caption: Friedel-Crafts Alkylation Workflow for Octylbenzene-d22 Synthesis.

Quality Control Workflow for Deuterated Compounds

The quality control of isotopically labeled compounds is essential to verify their identity, purity, and the extent of deuteration. Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are the primary analytical techniques used.

Caption: Quality Control Workflow for Octylbenzene-d22 Characterization.

Mass Spectrum of Octylbenzene-d22: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

Octylbenzene-d22 (C₁₄D₂₂) is the fully deuterated isotopologue of n-Octylbenzene. Its increased molecular weight and distinct mass spectrometric fragmentation pattern, compared to the unlabeled compound, make it a valuable internal standard for quantitative mass spectrometry assays. The use of deuterated standards is a well-established method to improve the accuracy and precision of quantitative analyses by correcting for variations in sample preparation and instrument response.[1] Understanding the mass spectral behavior of Octylbenzene-d22 is crucial for method development and data interpretation.

Predicted Mass Spectrum of Octylbenzene-d22

The mass spectrum of Octylbenzene-d22 is predicted based on the known fragmentation of n-Octylbenzene. The primary difference will be the mass-to-charge (m/z) ratio of the molecular ion and all fragment ions containing deuterium (B1214612).

Molecular Ion

The molecular formula of n-Octylbenzene is C₁₄H₂₂, with a molecular weight of approximately 190.32 g/mol .[2][3] For Octylbenzene-d22 (C₁₄D₂₂), the molecular weight is 212.46 g/mol .[4] Therefore, the molecular ion peak ([M]⁺•) in the electron ionization (EI) mass spectrum of Octylbenzene-d22 is expected at an m/z of 212.

Predicted Fragmentation Pattern

The fragmentation of n-Octylbenzene is characterized by cleavage of the alkyl chain. The most prominent fragmentation pathway for alkylbenzenes is benzylic cleavage, which results in the formation of a stable tropylium (B1234903) ion.

Based on the fragmentation of n-Octylbenzene, the following key fragments are predicted for Octylbenzene-d22:

• Benzylic Cleavage: The major fragmentation is expected to be the cleavage of the C-C bond between the first and second carbon atoms of the deuterated octyl chain. This would result in the loss of a deuterated heptyl radical (•C₇D₁₅) and the formation of a deuterated tropylium ion (C₇D₇⁺) at m/z 105 . This is analogous to the prominent peak at m/z 91 (C₇H₇⁺) in the spectrum of n-Octylbenzene.

• McLafferty Rearrangement: While less common for alkylbenzenes compared to compounds with heteroatoms, a McLafferty-type rearrangement could occur. This would involve the transfer of a deuterium atom from the γ-position of the alkyl chain to the benzene (B151609) ring, followed by the elimination of a neutral alkene. For Octylbenzene-d22, this would lead to a fragment at m/z 110 ([C₇D₈]⁺•).

• Other Alkyl Chain Fragments: Cleavage at other points along the deuterated alkyl chain will produce a series of fragment ions separated by 16 mass units (for each •CD₂• unit lost).

Quantitative Data

The following table summarizes the predicted m/z values for the major ions in the mass spectrum of Octylbenzene-d22, based on the fragmentation pattern of n-Octylbenzene. The relative intensities are hypothetical and are included for illustrative purposes, assuming a similar fragmentation likelihood to the non-deuterated compound where the benzylic cleavage is dominant.

Predicted Fragment Ion	Structure	Predicted m/z	Predicted Relative Intensity (%)
Molecular Ion	[C₁₄D₂₂]⁺•	212	15
Benzylic Cleavage Ion	[C₇D₇]⁺	105	100
McLafferty Rearrangement Ion	[C₇D₈]⁺•	110	20
Phenyl Ion	[C₆D₅]⁺	82	10

Experimental Protocols

The following provides a detailed methodology for obtaining the mass spectrum of Octylbenzene-d22 using Gas Chromatography-Mass Spectrometry (GC-MS) with electron ionization.

Sample Preparation

• Standard Solution Preparation: Prepare a 1 mg/mL stock solution of Octylbenzene-d22 in a high-purity solvent such as dichloromethane (B109758) or hexane.

• Working Solution: Dilute the stock solution to a final concentration of 10 µg/mL in the same solvent.

Gas Chromatography (GC) Conditions

• GC System: Agilent 8890 GC or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.

• Injector Temperature: 280 °C.

• Injection Volume: 1 µL.

• Injection Mode: Splitless.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 minutes.

  • Ramp: 15 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.

Mass Spectrometry (MS) Conditions

• MS System: Agilent 5977B MSD or equivalent single quadrupole mass spectrometer.

• Ionization Mode: Electron Ionization (EI).

• Electron Energy: 70 eV.

• Ion Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Mass Range: m/z 40-350.

• Scan Speed: 1562 u/s.

• Solvent Delay: 4 minutes.

Visualizations

Predicted Fragmentation Pathway of Octylbenzene-d22

The following diagram illustrates the primary predicted fragmentation pathway of Octylbenzene-d22 upon electron ionization.

References

• 1. researchgate.net [researchgate.net]
• 2. Octylbenzene | C14H22 | CID 16607 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Benzene, octyl- [webbook.nist.gov]
• 4. n-Octylbenzene-d22 | CAS 1219799-28-6 | LGC Standards [lgcstandards.com]

An In-depth Technical Guide on the NMR Chemical Shifts of Octylbenzene-d22

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Nuclear Magnetic Resonance (NMR) chemical shifts related to Octylbenzene-d22. Due to the limited availability of experimental NMR data for the fully deuterated Octylbenzene-d22, this document presents the detailed NMR data for its non-deuterated counterpart, n-octylbenzene, and discusses the theoretical and expected NMR chemical shifts for Octylbenzene-d22 based on established principles of deuterium (B1214612) isotope effects.

Introduction to Octylbenzene and its Deuterated Analog

Octylbenzene is an aromatic hydrocarbon consisting of a benzene (B151609) ring substituted with an octyl group.[1] Its deuterated isotopologue, Octylbenzene-d22 (perdeuterated octylbenzene), where all 22 hydrogen atoms are replaced by deuterium atoms, is a valuable tool in various research applications, including as an internal standard in mass spectrometry, for mechanistic studies of chemical reactions, and in the development of analytical methods. While the existence of Octylbenzene-d22 is confirmed by its CAS number (1219799-28-6), publicly accessible, experimentally determined NMR data is scarce.

Understanding Deuterium Isotope Effects in NMR Spectroscopy

The substitution of protium (B1232500) (¹H) with deuterium (²H or D) introduces subtle but measurable changes in the NMR spectrum. These are known as isotope effects.[2][3][4]

• Primary Isotope Effect: The resonance frequency of a deuterium nucleus is different from that of a proton. However, the chemical shift scale (in ppm) is independent of the nucleus being observed, meaning the ²H chemical shift of a specific position is expected to be nearly identical to the ¹H chemical shift of the same position in the non-deuterated molecule.[5]

• Secondary Isotope Effect: The presence of deuterium influences the chemical shifts of neighboring nuclei (both ¹H and ¹³C). Typically, deuterium causes a small upfield shift (a decrease in the chemical shift value) on the attached carbon and adjacent nuclei.[3] This effect diminishes with increasing distance from the deuterium atom.

Experimental Protocols

While specific experimental protocols for acquiring NMR spectra of Octylbenzene-d22 are not available, a general methodology for a similar liquid, non-polar sample is provided below.

General Protocol for ¹³C and ²H NMR Spectroscopy of Octylbenzene-d22

• Sample Preparation:

  • Dissolve an appropriate amount of Octylbenzene-d22 in a suitable protonated solvent (e.g., chloroform, acetone). Using a protonated solvent is crucial for ²H NMR to avoid a large solvent signal that would overwhelm the analyte signals.[5]

  • Transfer the solution to a 5 mm NMR tube.

• NMR Spectrometer Setup:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.

  • For ¹³C NMR, tune the probe to the ¹³C frequency.

  • For ²H NMR, tune the probe to the ²H frequency.

• Data Acquisition:

  • ¹³C NMR:

    • Acquire a proton-decoupled ¹³C spectrum to obtain singlets for each unique carbon environment.

    • Typical parameters include a 30-degree pulse angle, a relaxation delay of 2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

  • ²H NMR:

    • Acquire a standard ²H spectrum. Proton decoupling is generally not necessary unless there are residual protons of interest.

    • Since a protonated solvent is used, the spectrometer's lock system (which relies on a deuterated solvent) should be turned off.[5] Shimming can be performed on the FID of the solvent's natural abundance ²H signal or by using gradient shimming routines.[5]

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decay (FID).

  • Phase correct the resulting spectrum.

  • Reference the chemical shifts. For ¹³C NMR, the solvent signal can be used as a reference. For ²H NMR, the natural abundance ²H signal of the protonated solvent can be used as a reference, with its chemical shift being approximately equal to the ¹H chemical shift of that solvent.[5]

NMR Data for n-Octylbenzene

The following tables summarize the reported ¹H and ¹³C NMR chemical shifts for the non-deuterated n-octylbenzene, which serve as the basis for predicting the shifts in the deuterated analog.

Table 1: ¹H NMR Chemical Shifts for n-Octylbenzene

Assignment	Chemical Shift (ppm)
Aromatic Protons	7.43 - 6.98
Benzylic CH₂	2.59
Alkyl CH₂	1.60
Alkyl CH₂ Chain	1.28
Terminal CH₃	0.88

Solvent: CDCl₃, Spectrometer Frequency: 90 MHz

Table 2: ¹³C NMR Chemical Shifts for n-Octylbenzene

Assignment	Chemical Shift (ppm)
C1 (ipso)	142.9
C2/C6 (ortho)	128.4
C3/C5 (meta)	128.2
C4 (para)	125.5
Benzylic CH₂	36.1
Alkyl CH₂ Chain	31.9, 31.5, 29.5, 29.3, 22.7
Terminal CH₃	14.1

Solvent: CDCl₃, Spectrometer Frequency: 22.5 MHz

Predicted NMR Chemical Shifts for Octylbenzene-d22

Based on the principles of deuterium isotope effects, the following tables outline the expected chemical shifts for Octylbenzene-d22.

Table 3: Predicted ²H NMR Chemical Shifts for Octylbenzene-d22

Position	Expected Chemical Shift (ppm)	Notes
Aromatic Deuterons	~7.43 - 6.98	The ²H chemical shifts are expected to be very close to the ¹H chemical shifts of n-octylbenzene.
Benzylic CD₂	~2.59	A very slight upfield shift compared to the corresponding proton resonance is possible but often negligible on the ppm scale.
Alkyl CD₂	~1.60	Similar to the benzylic position, a minor upfield shift is expected.
Alkyl CD₂ Chain	~1.28	The chemical shifts will likely be very similar to their proton counterparts.
Terminal CD₃	~0.88	The terminal deuterons are expected to resonate at a chemical shift very close to the terminal protons in n-octylbenzene.

Table 4: Predicted ¹³C NMR Chemical Shifts for Octylbenzene-d22

Position	Expected Chemical Shift (ppm)	Notes
C1 (ipso)	Slightly < 142.9	A small upfield shift is expected due to the one-bond isotope effect from the attached deuterium and two-bond effects from the ortho deuterons.
C2/C6 (ortho)	Slightly < 128.4	A noticeable upfield shift is anticipated due to the one-bond isotope effect from the directly attached deuterium.
C3/C5 (meta)	Slightly < 128.2	A smaller upfield shift is expected compared to the ortho carbons due to the one-bond isotope effect.
C4 (para)	Slightly < 125.5	A small upfield shift is expected due to the one-bond isotope effect.
Benzylic CD₂	Slightly < 36.1	A significant upfield shift is expected due to the one-bond isotope effect of the two attached deuterons.
Alkyl CD₂ Chain	Slightly < 31.9, 31.5, 29.5, 29.3, 22.7	Each carbon in the alkyl chain will experience an upfield shift due to the one-bond isotope effects from the directly attached deuterons. The magnitude of the shift is generally between 0.2 and 1.5 ppm per deuterium.[3]
Terminal CD₃	Slightly < 14.1	A noticeable upfield shift is expected due to the one-bond isotope effect of the three attached deuterons.

Visualizations

The following diagrams illustrate the structure of Octylbenzene-d22 and a general workflow for its NMR analysis.

Caption: Molecular structure of Octylbenzene-d22.

Caption: A generalized workflow for NMR data acquisition and analysis.

References

• 1. Octylbenzene | C14H22 | CID 16607 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Isotope Effects on Chemical Shifts in the Study of Hydrogen Bonds in Small Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Isotope shifts and other isotope effects [chem.ch.huji.ac.il]
• 4. stemwomen.org [stemwomen.org]
• 5. University of Ottawa NMR Facility Blog: Measuring 2H NMR Spectra [u-of-o-nmr-facility.blogspot.com]

The Chromatographic Behavior of Octylbenzene vs. Octylbenzene-d22: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the chromatographic behavior of octylbenzene (B124392) and its deuterated isotopologue, octylbenzene-d22 (B12403311). The substitution of hydrogen with deuterium (B1214612) atoms in octylbenzene-d22 introduces subtle yet significant physicochemical differences that influence its behavior in both gas and liquid chromatography. This phenomenon, known as the Chromatographic Isotope Effect (CIE), is of critical importance for researchers utilizing deuterated compounds as internal standards in quantitative analyses, as well as for those studying reaction mechanisms and kinetics.

Core Principles: The Deuterium Isotope Effect in Chromatography

The fundamental basis for the differential chromatographic behavior between octylbenzene and octylbenzene-d22 lies in the inherent properties of the carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond. The C-D bond is slightly shorter, stronger, and less polarizable than the C-H bond.[1][2] These seemingly minor variations at the molecular level translate into altered intermolecular interactions with the stationary and mobile phases in a chromatographic system, ultimately affecting retention times.

In the context of gas chromatography (GC) and reversed-phase liquid chromatography (RPLC), the prevailing phenomenon is the "inverse isotope effect."[1][3] This effect describes the earlier elution of the deuterated compound (octylbenzene-d22) compared to its non-deuterated counterpart (octylbenzene). The primary driver for this in GC is the vapor pressure isotope effect, where the deuterated compound exhibits a slightly higher vapor pressure.[3] In RPLC, the reduced polarizability of the C-D bond leads to weaker van der Waals interactions with the nonpolar stationary phase, resulting in a shorter retention time.

Quantitative Data Summary

Chromatographic Mode	Analyte Pair (Analogous)	Stationary Phase	Observed Δt_R (min)	Separation Factor (α)	Reference
Gas Chromatography	Toluene-d8 vs. Toluene	SPB-5	> 0	> 1.0	[3]
Gas Chromatography	Ethylbenzene-d10 vs. Ethylbenzene	SPB-5	> 0	> 1.0	[3]
Gas Chromatography	Octane-d18 vs. Octane	SPB-5	> 0	> 1.0	[3]
Reversed-Phase LC	Benzene-d6 vs. Benzene	C18	> 0	> 1.0	[4]

Note: The magnitude of the retention time shift is influenced by several factors, including the number and position of deuterium atoms, the chromatographic conditions (temperature, flow rate), and the nature of the stationary phase.

Experimental Protocols

Detailed experimental protocols are crucial for observing and quantifying the chromatographic isotope effect. Below are generalized methodologies for gas and liquid chromatography that can be adapted for the analysis of octylbenzene and octylbenzene-d22.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol for Alkylbenzene Analysis

This protocol is based on established methods for the analysis of aromatic hydrocarbons and can be optimized for the specific separation of octylbenzene and its deuterated analog.

1. Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

• Capillary column: A nonpolar column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms or equivalent), is recommended. Dimensions of 30 m x 0.25 mm ID x 0.25 µm film thickness are a good starting point.[5]

2. GC Conditions:

• Injector Temperature: 250 °C

• Injection Mode: Splitless (for trace analysis) or Split (e.g., 50:1)

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: Increase at 10 °C/min to 280 °C.

  • Final hold: Hold at 280 °C for 5 minutes.

• Transfer Line Temperature: 280 °C

3. MS Conditions:

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for quantitative analysis or full scan for qualitative identification.

  • SIM ions for Octylbenzene (C14H22): m/z 91 (base peak), 190 (molecular ion).

  • SIM ions for Octylbenzene-d22 (C14D22): m/z 100 (base peak, corresponding to the deuterated tropylium (B1234903) ion), 212 (molecular ion).

4. Sample Preparation:

• Prepare standard solutions of octylbenzene and octylbenzene-d22 in a suitable solvent (e.g., hexane (B92381) or dichloromethane) at known concentrations.

• For analysis, create a mixed standard solution containing both compounds to accurately determine the retention time difference.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) Protocol

This protocol outlines a general approach for the separation of alkylbenzenes on a C18 column.

1. Instrumentation:

• High-Performance Liquid Chromatograph with a UV or Mass Spectrometric detector.

• Analytical column: A C18 stationary phase (e.g., 4.6 mm x 150 mm, 5 µm particle size) is suitable.

2. HPLC Conditions:

• Mobile Phase: A mixture of acetonitrile (B52724) and water. The exact ratio should be optimized to achieve adequate retention and separation. A starting point could be 80:20 (v/v) acetonitrile:water.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detector Wavelength (UV): 210 nm or 254 nm.

• Injection Volume: 10 µL.

3. Sample Preparation:

• Dissolve standards of octylbenzene and octylbenzene-d22 in the mobile phase or a compatible solvent to prepare stock solutions.

• Prepare working standards by diluting the stock solutions. A mixed standard is essential for direct comparison of retention times.

Visualizing Experimental Workflows and Signaling Pathways

To better illustrate the processes involved, the following diagrams have been generated using the DOT language.

GC-MS Experimental Workflow

Logic of the Inverse Isotope Effect

Conclusion

The substitution of hydrogen with deuterium in octylbenzene to form octylbenzene-d22 results in a predictable change in its chromatographic behavior, primarily manifesting as an earlier elution time in gas chromatography and reversed-phase liquid chromatography. This "inverse isotope effect" is a consequence of the fundamental differences in the physicochemical properties of the C-D versus the C-H bond. While specific quantitative data for this pair remains elusive in the literature, the principles derived from analogous compounds provide a strong framework for understanding and predicting their separation. For researchers and scientists in drug development and related fields, a thorough understanding of the chromatographic isotope effect is essential for the accurate use of deuterated internal standards and the correct interpretation of analytical data. The provided experimental protocols offer a starting point for developing robust methods for the analysis of octylbenzene and its deuterated isotopologues.

References

• 1. benchchem.com [benchchem.com]
• 2. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. gcms.cz [gcms.cz]
• 4. Deuterium isotope effects on hydrophobic interactions: the importance of dispersion interactions in the hydrophobic phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. peerj.com [peerj.com]

Navigating the Stability and Storage of Octylbenzene-d22: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and recommended storage conditions for Octylbenzene-d22. Designed for professionals in research and drug development, this document outlines best practices for handling, storage, and stability assessment to ensure the isotopic and chemical integrity of this deuterated compound.

Core Stability and Storage Parameters

Octylbenzene-d22 is a stable isotopically labeled compound, but its integrity is contingent upon appropriate handling and storage. The primary concerns for deuterated compounds, in general, are preventing hydrogen-deuterium (H-D) exchange and chemical degradation.[1]

The following table summarizes the key stability and storage parameters for Octylbenzene-d22 based on available data and general guidelines for deuterated compounds.

Parameter	Recommendation/Information	Rationale
Storage Temperature	Store at room temperature.[2][3]	Minimizes the risk of degradation that could be accelerated by higher temperatures.
Long-term Stability	Stable under recommended storage conditions. It is advised to re-analyze for chemical purity after three years.[2][3]	Ensures the compound meets purity specifications for experimental use over its shelf life.
Atmosphere	Store in a tightly sealed container under a dry, inert atmosphere (e.g., argon or nitrogen).[1]	Minimizes exposure to atmospheric moisture, which can be a source of protons for H-D exchange.[1]
Light Exposure	Store in a light-protecting container, such as an amber vial.	Protects the compound from potential photolytic degradation.
Shipping	Non-hazardous for transport.[2]	The compound is stable under typical shipping conditions.

Recommended Handling and Storage Workflow

To maintain the integrity of Octylbenzene-d22, a systematic workflow for handling and storage should be implemented. The following diagram illustrates the key steps from receiving the compound to its long-term storage.

Caption: Recommended workflow for handling and storage of Octylbenzene-d22.

Plausible Degradation Pathways

While specific degradation pathways for Octylbenzene-d22 are not extensively documented, plausible routes can be inferred from the degradation of similar alkylated aromatic hydrocarbons.[4] The primary modes of degradation are likely to be oxidation of the alkyl chain.

The following diagram illustrates a generalized degradation pathway.

Caption: Generalized degradation pathway for alkylbenzenes.

Experimental Protocol: Forced Degradation Study

To assess the stability of Octylbenzene-d22 under various stress conditions, a forced degradation study can be performed. This involves subjecting the compound to conditions more severe than those it would typically encounter during storage and use.

Objective: To identify potential degradation products and pathways for Octylbenzene-d22 and to develop a stability-indicating analytical method.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of Octylbenzene-d22 in an appropriate anhydrous, aprotic solvent (e.g., acetonitrile).

  • The concentration of the stock solution should be suitable for the chosen analytical method.

• Stress Conditions:

  • Acid Hydrolysis: Add 0.1 M HCl to an aliquot of the stock solution. Incubate at 60°C for a specified period (e.g., 24, 48, 72 hours).

  • Base Hydrolysis: Add 0.1 M NaOH to an aliquot of the stock solution. Incubate at 60°C for a specified period.

  • Oxidative Degradation: Add 3% hydrogen peroxide to an aliquot of the stock solution. Store at room temperature for a specified period.

  • Thermal Degradation: Store a neat sample or a solution in a sealed vial at an elevated temperature (e.g., 80°C) for a specified period.

  • Photolytic Degradation: Expose a solution of the compound in a photostability chamber to a controlled light source.

• Sample Analysis:

  • At predetermined time points, withdraw samples from each stress condition.

  • Neutralize the acidic and basic samples before analysis.

  • Analyze all samples, including a control sample (stored under normal conditions), using a suitable stability-indicating method. Recommended analytical techniques include:

    • Gas Chromatography-Mass Spectrometry (GC-MS): To separate and identify volatile degradants and to monitor for H-D exchange.

    • High-Performance Liquid Chromatography (HPLC) with UV and/or Mass Spectrometric (MS) detection: To quantify the parent compound and detect non-volatile degradation products.

    • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ²H): To detect any loss of the deuterium (B1214612) label through H-D exchange.[1]

• Data Interpretation:

  • Quantify the amount of Octylbenzene-d22 remaining at each time point under each stress condition.

  • Identify and characterize any significant degradation products.

  • Determine the rate of degradation under each condition.

This technical guide provides a foundational understanding of the stability and storage of Octylbenzene-d22. By adhering to these guidelines and employing rigorous experimental protocols, researchers can ensure the quality and reliability of their studies involving this deuterated compound.

References

• 1. Preparation of Deuterium Labeled Compounds by Pd/C-Al-D2O Facilitated Selective H-D Exchange Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. resolvemass.ca [resolvemass.ca]
• 3. cdnisotopes.com [cdnisotopes.com]
• 4. ijnrd.org [ijnrd.org]

A Technical Guide to Octylbenzene-d22 for Researchers and Drug Development Professionals

An in-depth examination of the commercial sources, technical specifications, and analytical applications of Octylbenzene-d22, a crucial deuterated internal standard for mass spectrometry.

This technical guide provides a comprehensive overview of Octylbenzene-d22, a perdeuterated aromatic hydrocarbon, for researchers, scientists, and drug development professionals. Its primary application is as an internal standard in quantitative analysis, particularly in gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) methodologies. The near-identical physicochemical properties to its non-deuterated counterpart, n-octylbenzene, allow it to effectively compensate for variations during sample preparation and analysis, thereby enhancing the accuracy and precision of quantitative results.

Commercial Suppliers and Product Specifications

Octylbenzene-d22 is available from several reputable chemical suppliers specializing in stable isotope-labeled compounds. The following tables summarize the key product specifications from prominent vendors.

Table 1: General Product Information

Supplier	Product Name	Catalog Number	CAS Number
Pharmaffiliates	n-Octylbenzene D22	PA PST 011290	1219799-28-6
LGC Standards	n-Octylbenzene-d22	TRC-N272852 / CDN-D-6740	1219799-28-6
C/D/N Isotopes	n-Octylbenzene-d22	D-6740	1219799-28-6

Table 2: Chemical and Physical Properties

Property	Value	Source
Molecular Formula	C₁₄D₂₂	LGC Standards[1][2], C/D/N Isotopes[3]
Molecular Weight	212.46 g/mol	Pharmaffiliates[4], LGC Standards[1][2], C/D/N Isotopes[3]
Isotopic Enrichment	≥98 atom % D	C/D/N Isotopes[3]
Appearance	Colorless Liquid	Thermo Fisher Scientific[5]
Boiling Point	261 - 263 °C	Thermo Fisher Scientific[5][6]
Melting Point	-36 °C	Thermo Fisher Scientific[5][6]
Flash Point	107 °C	Thermo Fisher Scientific[5][6]
Storage Conditions	2-8°C Refrigerator or Room Temperature	Pharmaffiliates[4], C/D/N Isotopes[3]
Stability	Stable under recommended storage conditions	C/D/N Isotopes[3]

The Role of Deuterated Internal Standards in Quantitative Analysis

In quantitative analytical methods, particularly those involving complex matrices such as biological fluids or environmental samples, the use of a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard.[4] Deuterated standards, like Octylbenzene-d22, are chemically almost identical to the analyte of interest (the non-deuterated analog). This similarity ensures that the internal standard and the analyte behave in a nearly identical manner during sample extraction, derivatization, and chromatographic separation.

The key advantage of using a deuterated internal standard is its ability to compensate for various sources of analytical error, including:

• Matrix Effects: Variations in the sample matrix can enhance or suppress the ionization of the analyte in the mass spectrometer, leading to inaccurate quantification. A co-eluting deuterated standard experiences the same matrix effects, allowing for accurate correction.

• Sample Preparation Variability: Losses of the analyte during extraction, cleanup, and concentration steps are mirrored by the internal standard.

• Instrumental Variability: Fluctuations in injection volume and instrument response are normalized by referencing the analyte's signal to that of the internal standard.

Experimental Protocols: A Representative GC-MS Method for Aromatic Hydrocarbon Analysis

Objective: To quantify the concentration of a target aromatic hydrocarbon analyte in a complex organic matrix (e.g., environmental water sample or fuel) using GC-MS with Octylbenzene-d22 as an internal standard.

1. Materials and Reagents:

• Solvents: Dichloromethane (B109758) (DCM), Hexane (HPLC grade or higher)

• Analyte Standard: A certified reference material of the target aromatic hydrocarbon.

• Internal Standard (IS): Octylbenzene-d22.

• Sample Matrix: The sample to be analyzed (e.g., water, soil extract, fuel).

2. Standard Preparation:

• Internal Standard Stock Solution: Prepare a stock solution of Octylbenzene-d22 in dichloromethane at a concentration of 100 µg/mL.

• Analyte Stock Solution: Prepare a stock solution of the target analyte in dichloromethane at a concentration of 100 µg/mL.

• Calibration Standards: Prepare a series of calibration standards by spiking a clean matrix (or solvent) with known concentrations of the analyte stock solution and a constant concentration of the internal standard stock solution. A typical calibration curve might include 5-7 concentration levels.

3. Sample Preparation (Liquid-Liquid Extraction for Water Samples):

• To a 1 L water sample, add a known amount of the Octylbenzene-d22 internal standard stock solution.

• Extract the sample with two 50 mL portions of dichloromethane in a separatory funnel.

• Combine the organic layers and dry over anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

4. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Column: A non-polar capillary column, such as a 30 m x 0.25 mm ID x 0.25 µm film thickness DB-5ms or equivalent.

  • Inlet: Splitless injection at 280°C.

  • Oven Program: 40°C (hold for 2 min), ramp to 280°C at 10°C/min, hold for 5 min.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) to enhance sensitivity and selectivity. Monitor characteristic ions for both the analyte and Octylbenzene-d22. For Octylbenzene-d22, characteristic ions would be selected from its mass spectrum.

5. Data Analysis:

• Generate a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration for the calibration standards.

• Perform a linear regression on the calibration curve.

• For each sample, calculate the ratio of the analyte peak area to the internal standard peak area.

• Determine the concentration of the analyte in the sample using the equation from the linear regression of the calibration curve.

Workflow and Logical Diagrams

The following diagrams illustrate the general workflow for using a deuterated internal standard in a quantitative GC-MS analysis and the logical relationship of its application.

References

• 1. Accurate quantification of polycyclic aromatic hydrocarbons in environmental samples using deuterium-labeled compounds as internal standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. dl.astm.org [dl.astm.org]
• 5. gcms.cz [gcms.cz]
• 6. spectroscopyonline.com [spectroscopyonline.com]
• 7. agilent.com [agilent.com]

Octylbenzene-d22: A Technical Guide to its Certificate of Analysis

For researchers, scientists, and professionals in drug development, understanding the purity and characteristics of isotopically labeled compounds is paramount. This technical guide provides an in-depth look at the typical data and experimental protocols found in a Certificate of Analysis (CoA) for Octylbenzene-d22, a deuterated aromatic hydrocarbon.

Compound Identification and Physical Properties

A Certificate of Analysis for Octylbenzene-d22 will begin with fundamental identifying information and key physical properties. This data is crucial for ensuring the correct material is being used and for designing experimental conditions.

Identifier	Value	Source
Compound Name	n-Octylbenzene-d22	LGC Standards[1], CDN Isotopes[2]
CAS Number	1219799-28-6	LGC Standards[1], CDN Isotopes[2]
Unlabelled CAS Number	2189-60-8	LGC Standards[1], CDN Isotopes[2]
Molecular Formula	C₁₄D₂₂	LGC Standards[1]
Molecular Weight	212.46 g/mol	LGC Standards[1], CDN Isotopes[2]
Synonyms	1-Phenyloctane-d22	CDN Isotopes[2]
Appearance	Colorless to light yellow liquid	Inferred from unlabelled compound[3]
Boiling Point	261-263 °C (for unlabelled)	Guidechem[4]
Melting Point	-36 °C (for unlabelled)	Guidechem[4]
Density	0.858 g/cm³ (for unlabelled)	Guidechem[4]

Analytical Specifications and Quality Control

The core of the CoA provides quantitative data on the purity and isotopic enrichment of Octylbenzene-d22. These values are determined through a series of rigorous analytical tests.

Analytical Test	Specification	Typical Value
Chemical Purity	≥98%	Conforms
Isotopic Enrichment	≥98 atom % D	Conforms
Structure Confirmation	Conforms to structure	Conforms

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the Certificate of Analysis.

2.1.1. Determination of Chemical Purity by Gas Chromatography-Mass Spectrometry (GC-MS)

• Objective: To separate and identify any non-deuterated or other chemical impurities in the sample.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS).

• Methodology:

  • A dilute solution of Octylbenzene-d22 in a volatile organic solvent (e.g., dichloromethane (B109758) or hexane) is prepared.

  • A small volume of the solution is injected into the GC, where it is vaporized.

  • The vaporized sample is carried by an inert gas (e.g., helium) through a capillary column. The column separates compounds based on their boiling points and interactions with the column's stationary phase.

  • As each compound elutes from the column, it enters the mass spectrometer.

  • The mass spectrometer ionizes the molecules and separates the resulting ions based on their mass-to-charge ratio, generating a mass spectrum for each compound.

  • The chemical purity is determined by comparing the peak area of Octylbenzene-d22 to the total area of all peaks in the chromatogram.

2.1.2. Determination of Isotopic Enrichment by Mass Spectrometry (MS)

• Objective: To quantify the percentage of deuterium (B1214612) atoms incorporated into the octylbenzene (B124392) molecule.

• Instrumentation: A high-resolution mass spectrometer.

• Methodology:

  • The sample is introduced into the mass spectrometer, typically via direct infusion or after separation by GC or LC.

  • The instrument is operated in a full-scan mode to detect the molecular ion cluster of Octylbenzene-d22.

  • The relative intensities of the ion corresponding to the fully deuterated molecule (d22) and any ions corresponding to partially deuterated or non-deuterated (d0) species are measured.

  • The isotopic enrichment is calculated as the percentage of the d22 species relative to the sum of all isotopic species. For most quantitative mass spectrometry applications, an isotopic enrichment of >98% is generally recommended.[5]

2.1.3. Structural Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To confirm the molecular structure and the positions of the deuterium labels.

• Instrumentation: A high-field Nuclear Magnetic Resonance (NMR) spectrometer.

• Methodology:

  • A small amount of the sample is dissolved in a deuterated NMR solvent (e.g., chloroform-d).

  • ¹H (proton) and ²H (deuterium) NMR spectra are acquired.

  • In the ¹H NMR spectrum of a highly deuterated compound like Octylbenzene-d22, the proton signals corresponding to the deuterated positions should be absent or significantly diminished.

  • The ²H NMR spectrum will show signals at the chemical shifts corresponding to the positions where deuterium atoms have been incorporated, confirming the labeling pattern.

  • The combination of these spectra provides unambiguous confirmation of the compound's structure and the success of the deuteration.

2.1.4. Identity Confirmation by Infrared (IR) Spectroscopy

• Objective: To obtain a characteristic vibrational spectrum of the molecule, which can be used for identification.

• Instrumentation: A Fourier-transform infrared (FTIR) spectrometer.

• Methodology:

  • A small amount of the neat liquid sample is placed between two salt plates (e.g., NaCl or KBr) or analyzed using an Attenuated Total Reflectance (ATR) accessory.

  • Infrared radiation is passed through the sample.

  • The instrument measures the absorption of infrared radiation at different frequencies, corresponding to the vibrational modes of the chemical bonds in the molecule.

  • The resulting IR spectrum is a unique "fingerprint" of the molecule and can be compared to a reference spectrum of the non-deuterated Octylbenzene to observe shifts due to the C-D bonds.

Mandatory Visualizations

To further clarify the relationships and workflows involved in the analysis of Octylbenzene-d22, the following diagrams are provided.

Quality Control Workflow for Octylbenzene-d22.

Analytical techniques for characterization.

References

• 1. n-Octylbenzene-d22 | CAS 1219799-28-6 | LGC Standards [lgcstandards.com]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. nbinno.com [nbinno.com]
• 4. Page loading... [wap.guidechem.com]
• 5. Benzene, octyl- [webbook.nist.gov]

Commercial Octylbenzene-d22: A Technical Guide to Deuteration Level Assessment

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the deuteration level of commercially available Octylbenzene-d22. It includes a summary of supplier specifications, detailed experimental protocols for verifying isotopic enrichment, and graphical representations of analytical workflows. This document is intended to serve as a comprehensive resource for researchers utilizing deuterated compounds in their work.

Commercial Availability and Specifications

Octylbenzene-d22 is a perdeuterated form of octylbenzene, where all 22 hydrogen atoms have been substituted with deuterium (B1214612). It is available from several chemical suppliers. The isotopic enrichment is a critical parameter for its use in various applications, including as an internal standard in mass spectrometry-based quantitative analysis.

A summary of specifications from prominent commercial suppliers is presented in Table 1.

Supplier	Product Number	Stated Isotopic Enrichment	Chemical Purity
LGC Standards	CDN-D-6740	98 atom % D	min 98%
CDN Isotopes	D-6740	98 atom % D	Not specified

Table 1: Commercial Specifications for Octylbenzene-d22.[1][2]

Analytical Methodologies for Determining Deuteration Level

The isotopic enrichment of deuterated compounds like Octylbenzene-d22 is primarily determined using two analytical techniques: Nuclear Magnetic Resonance (NMR) Spectroscopy and Mass Spectrometry (MS).[3] A combination of these methods provides a comprehensive evaluation of both the overall deuteration level and the position of any residual protons.[1][4][5]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the isotopic purity of deuterated compounds. Both proton (¹H) and deuterium (²H) NMR can be employed.[6]

Quantitative ¹H NMR is used to identify and quantify the signals from residual, non-deuterated protons in the molecule. By comparing the integral of these residual proton signals to that of a known internal standard, the amount of non-deuterated and partially deuterated species can be calculated.[6] For highly deuterated compounds ( >98 atom % D), the residual proton signals are very weak, which can make this method challenging.[7]

²H NMR directly observes the deuterium signals, providing a more direct measure of deuteration.[8] The integral of the deuterium signals can be used to confirm the isotopic enrichment.[6] This technique is particularly useful for highly deuterated compounds where ¹H NMR signals are minimal.[7]

Experimental Protocol: Isotopic Enrichment Analysis by NMR Spectroscopy

• Sample Preparation: A precise amount of Octylbenzene-d22 is dissolved in a suitable non-deuterated solvent (e.g., chloroform, not chloroform-d). A certified internal standard of high purity is added for quantitative analysis.

• ¹H NMR Analysis:

  • A quantitative ¹H NMR spectrum is acquired.

  • The residual proton signals in the Octylbenzene-d22 spectrum are integrated.

  • The integral of the residual proton signals is compared to the integral of the internal standard to calculate the percentage of non-deuterated species.

• ²H NMR Analysis:

  • A ²H NMR spectrum is acquired. Since the sample is dissolved in a non-deuterated solvent, the experiment is typically run in unlocked mode.[7]

  • The integral of the deuterium signals corresponding to the aromatic and aliphatic regions of Octylbenzene-d22 is determined.

  • The relative integrals of the different deuterium environments can confirm the deuteration pattern.

• Data Analysis: The isotopic purity is calculated based on the relative integrals of the residual proton signals and the internal standard in the ¹H NMR spectrum, and corroborated by the direct observation of deuterium signals in the ²H NMR spectrum.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) is another primary technique for assessing isotopic enrichment. It separates ions based on their mass-to-charge ratio, allowing for the differentiation of isotopologues (molecules that differ only in their isotopic composition).

Experimental Protocol: Isotopic Enrichment Analysis by Mass Spectrometry

• Sample Preparation: A dilute solution of Octylbenzene-d22 is prepared in a suitable volatile solvent.

• Infusion and Data Acquisition: The sample solution is directly infused into the mass spectrometer, or introduced via a chromatographic system. Data is acquired in full scan mode over a mass range that encompasses all potential isotopologues of octylbenzene.

• Data Analysis:

  • The relative abundance of each isotopologue is determined from the mass spectrum.

  • The isotopic enrichment is calculated by dividing the sum of the intensities of the deuterated species by the sum of the intensities of all species (deuterated and non-deuterated).

Workflows and Diagrams

The following diagrams illustrate the logical workflow for the analytical determination of the deuteration level of Octylbenzene-d22.

References

• 1. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. Determination of isotope abundance for deuterium-labeled compounds by quantitative 1 H NMR + 2 H NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. researchgate.net [researchgate.net]
• 5. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. benchchem.com [benchchem.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. Deuterium NMR - Wikipedia [en.wikipedia.org]

In-Depth Technical Guide: Octylbenzene-d22

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octylbenzene-d22 is the deuterated analogue of octylbenzene (B124392), a key intermediate in the synthesis of Fingolimod (Gilenya®), a widely used immunomodulating drug for the treatment of multiple sclerosis. Due to its structural similarity to octylbenzene, Octylbenzene-d22 serves as an ideal internal standard for quantitative bioanalysis of Fingolimod and related compounds by liquid chromatography-tandem mass spectrometry (LC-MS/MS). Its use allows for precise and accurate quantification by correcting for variations in sample preparation and matrix effects. This technical guide provides comprehensive information on the properties, synthesis, and application of Octylbenzene-d22 as an internal standard in a research and drug development setting.

Chemical and Physical Data

A summary of the key chemical and physical properties of Octylbenzene-d22 is presented in Table 1.

Table 1: Chemical and Physical Properties of Octylbenzene-d22

Property	Value
CAS Number	1219799-28-6
Molecular Formula	C₁₄D₂₂
Molecular Weight	212.46 g/mol
Unlabeled CAS Number	2189-60-8 (Octylbenzene)
Synonyms	n-Octylbenzene-d22, Perdeuterooctylbenzene
Isotopic Enrichment	Typically ≥98 atom % D
Physical Form	Neat liquid

Synthesis of Octylbenzene-d22

Proposed Synthesis Protocol: Catalytic H/D Exchange

This method utilizes a heterogeneous catalyst to facilitate the exchange of hydrogen atoms with deuterium (B1214612) from a deuterium source, such as deuterium gas (D₂) or heavy water (D₂O).

Materials:

• Octylbenzene

• Deuterium oxide (D₂O) or Deuterium gas (D₂)

• Palladium on carbon (Pd/C) or Platinum on carbon (Pt/C) catalyst

• Anhydrous solvent (e.g., dioxane, tetrahydrofuran)

• High-pressure reactor (if using D₂ gas)

Procedure:

• In a high-pressure reactor, combine octylbenzene and the chosen catalyst (e.g., 10% Pd/C) in an anhydrous solvent.

• Purge the reactor with an inert gas (e.g., argon) to remove any air.

• Introduce deuterium gas at a specified pressure or add deuterium oxide to the reaction mixture.

• Heat the mixture to a designated temperature and stir for a prolonged period to allow for sufficient H/D exchange. The reaction conditions (temperature, pressure, and time) will need to be optimized to achieve the desired level of deuteration.

• After the reaction is complete, cool the reactor to room temperature and carefully vent the excess deuterium gas (if used).

• Filter the reaction mixture to remove the catalyst.

• The solvent is removed under reduced pressure to yield the crude Octylbenzene-d22.

• Purification of the product can be achieved by distillation or column chromatography to obtain the desired purity.

Characterization: The degree of deuteration and the purity of the synthesized Octylbenzene-d22 should be confirmed using the following analytical techniques:

• Mass Spectrometry (MS): To confirm the molecular weight and isotopic distribution.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H NMR and ²H NMR): To determine the positions and extent of deuteration.

Application as an Internal Standard in Bioanalysis

Octylbenzene-d22 is an excellent internal standard for the quantification of Fingolimod in biological matrices due to its similar chemical properties and chromatographic behavior to the analyte's precursor, ensuring it experiences similar extraction recovery and matrix effects.

Experimental Protocol: Quantification of Fingolimod in Human Plasma using LC-MS/MS with Octylbenzene-d22 as an Internal Standard

This protocol is adapted from established methods for Fingolimod analysis.

4.1. Materials and Reagents

• Fingolimod reference standard

• Octylbenzene-d22 (internal standard)

• Human plasma (blank)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (ultrapure)

• Solid-phase extraction (SPE) cartridges

4.2. Preparation of Standard and Internal Standard Solutions

• Primary Stock Solutions (1 mg/mL): Prepare individual stock solutions of Fingolimod and Octylbenzene-d22 in methanol.

• Working Standard Solutions: Prepare a series of Fingolimod working standard solutions by serial dilution of the primary stock solution with a methanol/water mixture.

• Internal Standard Spiking Solution: Prepare a working solution of Octylbenzene-d22 in methanol at a concentration of 100 ng/mL.

4.3. Sample Preparation

• To 100 µL of plasma sample (blank, calibration standard, or unknown), add 10 µL of the Octylbenzene-d22 internal standard spiking solution.

• Vortex the sample for 30 seconds.

• Add 200 µL of acetonitrile to precipitate proteins.

• Vortex for 1 minute and then centrifuge at 10,000 rpm for 10 minutes.

• Load the supernatant onto a pre-conditioned SPE cartridge.

• Wash the cartridge with water followed by a low-percentage organic solvent wash.

• Elute the analyte and internal standard with methanol.

• Evaporate the eluate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

4.4. LC-MS/MS Conditions

Table 2: LC-MS/MS Parameters for Fingolimod Analysis

Parameter	Condition
LC System	Agilent 1200 series or equivalent
Column	C18 column (e.g., 50 x 2.1 mm, 3.5 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	Start with 20% B, ramp to 95% B over 5 min, hold for 2 min, return to initial conditions
Flow Rate	0.4 mL/min
Injection Volume	10 µL
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	Fingolimod: [M+H]⁺ → fragment ion (e.g., m/z 308.2 → 255.2)
Octylbenzene-d22: [M+H]⁺ → fragment ion (e.g., m/z 213.5 → 96.2)

4.5. Data Analysis Quantify Fingolimod concentrations by calculating the peak area ratio of the analyte to the internal standard and comparing it against the calibration curve.

Experimental Workflow and Signaling Pathways

While Octylbenzene-d22 is not directly involved in biological signaling pathways, its application is integral to the workflow of pharmacokinetic and pharmacodynamic studies of drugs like Fingolimod. The following diagram illustrates the logical workflow for the use of Octylbenzene-d22 as an internal standard in a typical bioanalytical method.

Caption: Experimental workflow for bioanalysis using Octylbenzene-d22.

Conclusion

Octylbenzene-d22 is a valuable tool for researchers and scientists in the field of drug development, particularly for the bioanalysis of Fingolimod. Its properties as a deuterated internal standard enable the development of robust and reliable LC-MS/MS methods for accurate quantification in complex biological matrices. The information provided in this guide serves as a comprehensive resource for the synthesis and application of Octylbenzene-d22 in a laboratory setting.

An In-depth Technical Guide to the Solubility of Octylbenzene-d22 in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide addresses the solubility characteristics of Octylbenzene-d22, a deuterated analog of octylbenzene. Due to a lack of publicly available quantitative solubility data for Octylbenzene-d22, this document provides a qualitative assessment of its expected solubility based on the known properties of n-octylbenzene and the general principles of solubility. Furthermore, a detailed, generalized experimental protocol for determining the solubility of organic compounds is presented, which can be readily adapted for Octylbenzene-d22. This guide also includes a summary of the physical properties of both Octylbenzene-d22 and its non-deuterated counterpart, n-octylbenzene, and a visualization of the experimental workflow for solubility determination.

Introduction

Octylbenzene-d22 is the deuterated form of n-octylbenzene, where all 22 hydrogen atoms have been replaced with deuterium (B1214612). Such isotopic substitution is a critical tool in various scientific fields, including pharmaceutical development for modifying metabolic profiles (the kinetic isotope effect) and in analytical chemistry as internal standards. Understanding the solubility of deuterated compounds is crucial for their effective application in these areas. This guide aims to provide a comprehensive resource on the solubility of Octylbenzene-d22 in organic solvents.

Solubility Profile of Octylbenzene-d22: A Qualitative Assessment

N-octylbenzene is a non-polar aromatic hydrocarbon.[1][2] Its structure, consisting of a benzene (B151609) ring and a long alkyl chain, renders it hydrophobic and thus immiscible with water.[3][4] It is, however, widely used as a solvent for non-polar substances, indicating its miscibility with other non-polar organic solvents.[1][3]

The substitution of hydrogen with deuterium in Octylbenzene-d22 does not significantly alter the overall polarity of the molecule. Therefore, it is anticipated that Octylbenzene-d22 will exhibit a solubility profile very similar to that of n-octylbenzene. It is expected to be readily soluble in a wide range of non-polar and weakly polar organic solvents, such as:

• Alkanes: Hexane, Heptane, Cyclohexane

• Aromatic Hydrocarbons: Toluene, Benzene, Xylene

• Chlorinated Solvents: Dichloromethane, Chloroform, Carbon Tetrachloride

• Ethers: Diethyl ether, Tetrahydrofuran (THF)

Conversely, it is expected to have very low solubility in highly polar solvents like water and short-chain alcohols (e.g., methanol, ethanol).

Physical Properties

A summary of the key physical properties for both n-octylbenzene and Octylbenzene-d22 is provided in the table below for comparative purposes.

Property	n-Octylbenzene	Octylbenzene-d22	Reference(s)
CAS Number	2189-60-8	1219799-28-6	[5]
Molecular Formula	C₁₄H₂₂	C₁₄D₂₂	[5]
Molecular Weight	190.32 g/mol	~212.46 g/mol	[5]
Boiling Point	261-263 °C	Not available	[2][3]
Melting Point	-36 °C	Not available	[2][3]
Density	0.858 g/mL at 25 °C	Not available	[2][3]
Water Solubility	Immiscible	Expected to be immiscible	[3][4]

Experimental Protocol for Solubility Determination

The following is a generalized experimental protocol for determining the solubility of a compound such as Octylbenzene-d22 in an organic solvent. This method is based on the isothermal shake-flask method, a widely accepted technique for solubility measurement.

4.1. Materials and Equipment

• Octylbenzene-d22

• A range of organic solvents of known purity

• Analytical balance

• Vials with screw caps

• Constant temperature orbital shaker or water bath

• Centrifuge

• Syringes and syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• Analytical instrument for quantification (e.g., Gas Chromatography with Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC))

4.2. Procedure

• Preparation of Supersaturated Solutions: Add an excess amount of Octylbenzene-d22 to a series of vials, each containing a known volume of a specific organic solvent. The amount of solute should be sufficient to ensure that a solid phase remains after equilibration.

• Equilibration: Tightly cap the vials and place them in a constant temperature orbital shaker or water bath set to the desired temperature (e.g., 25 °C). Allow the mixtures to equilibrate for a sufficient period (typically 24-72 hours) to ensure that the solution reaches saturation.

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the same temperature to let the excess solid settle. Alternatively, centrifuge the vials to facilitate the separation of the solid and liquid phases.

• Sample Collection: Carefully withdraw an aliquot of the clear supernatant using a syringe. To ensure no solid particles are transferred, pass the solution through a syringe filter into a pre-weighed volumetric flask.

• Quantification: Determine the mass of the collected aliquot. Prepare a series of dilutions of the saturated solution with the same solvent. Analyze these solutions using a calibrated analytical method (e.g., GC-MS or HPLC) to determine the concentration of Octylbenzene-d22.

• Data Analysis: Calculate the solubility in the desired units (e.g., g/100 mL, mol/L). Repeat the experiment at different temperatures if the temperature dependence of solubility is of interest.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the experimental determination of solubility.

Caption: A flowchart of the isothermal shake-flask method for determining solubility.

Conclusion

While quantitative solubility data for Octylbenzene-d22 remains to be experimentally determined and published, its chemical properties can be inferred with high confidence from its non-deuterated analog, n-octylbenzene. It is expected to be highly soluble in non-polar organic solvents. For researchers and professionals requiring precise solubility data, the provided experimental protocol offers a robust methodology for its determination. This guide serves as a foundational resource for the handling and application of Octylbenzene-d22 in various scientific and industrial settings.

References

• 1. nbinno.com [nbinno.com]
• 2. guidechem.com [guidechem.com]
• 3. N-OCTYLBENZENE | 2189-60-8 [chemicalbook.com]
• 4. labsolu.ca [labsolu.ca]
• 5. Octylbenzene | C14H22 | CID 16607 - PubChem [pubchem.ncbi.nlm.nih.gov]

fragmentation pattern of Octylbenzene-d22 in MS

An In-depth Technical Guide to the Mass Spectrometry Fragmentation Pattern of Octylbenzene-d22

Introduction

Mass spectrometry (MS) is an analytical technique indispensable for the structural elucidation of molecules. By ionizing a compound and separating the resulting ions based on their mass-to-charge ratio (m/z), MS provides information about the molecular weight and elemental composition. Furthermore, the fragmentation patterns observed in a mass spectrum offer a detailed fingerprint of a molecule's structure. Alkylbenzenes, a common structural motif in organic chemistry and drug development, exhibit characteristic fragmentation pathways under electron ionization (EI). This guide provides a detailed analysis of the expected fragmentation pattern of Octylbenzene-d22 (C₁₄D₂₂), a deuterated isotopologue of octylbenzene (B124392). Understanding the fragmentation of such labeled compounds is crucial for metabolic studies, environmental analysis, and mechanistic investigations.

The fragmentation of alkylbenzenes is primarily governed by the stability of the resulting carbocations, with benzylic cleavage being a predominant pathway.[1][2] The presence of a long alkyl chain also allows for rearrangement reactions, such as the McLafferty rearrangement. This document will detail these pathways as they apply to the fully deuterated octylbenzene molecule.

Experimental Protocols

While a specific experimental record for Octylbenzene-d22 is not publicly available, a standard protocol for analyzing a volatile, nonpolar compound like this using Gas Chromatography-Mass Spectrometry (GC-MS) with electron ionization is described below.

Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI)

• Sample Preparation: A dilute solution of Octylbenzene-d22 is prepared in a volatile organic solvent (e.g., dichloromethane (B109758) or hexane).

• Injection: A small volume (typically 1 µL) of the sample is injected into the heated inlet of a gas chromatograph. The high temperature volatilizes the sample.

• Chromatographic Separation: The vaporized sample is carried by an inert carrier gas (e.g., helium) through a capillary column (e.g., a 30 m column with a nonpolar stationary phase like DB-1 or HP-5ms). The column temperature is programmed to ramp up (e.g., from 50°C to 250°C at 10°C/min) to separate the analyte from any impurities.

• Ionization: As the Octylbenzene-d22 elutes from the GC column, it enters the ion source of the mass spectrometer. In the ion source, it is bombarded with a high-energy electron beam (typically 70 eV). This process ejects an electron from the molecule, forming a positively charged molecular ion (M⁺•).

• Fragmentation: The molecular ion, being energetically unstable, undergoes fragmentation to produce a series of smaller, stable fragment ions.

• Mass Analysis: The ions (both the molecular ion and the fragment ions) are accelerated into a mass analyzer (e.g., a quadrupole), which separates them based on their mass-to-charge ratio (m/z).

• Detection: An electron multiplier detects the separated ions, and the signal is processed by a computer to generate a mass spectrum, which is a plot of relative ion abundance versus m/z.

Fragmentation Analysis of Octylbenzene-d22

The mass spectrum of Octylbenzene-d22 is predicted to be dominated by fragmentation pathways that lead to the formation of stable, resonance-stabilized cations. The molecular weight of Octylbenzene-d22 (C₁₄D₂₂) is approximately 212.46 Da.

1. Molecular Ion (M⁺•)

The initial ionization of Octylbenzene-d22 will produce a molecular ion peak at m/z 212 . Due to the stability of the aromatic ring, this peak is expected to be clearly observable.

2. Benzylic Cleavage and Tropylium (B1234903) Ion Formation

The most characteristic fragmentation pathway for alkylbenzenes is the cleavage of the C-C bond beta to the aromatic ring (benzylic cleavage).[2] This is because it results in the formation of a highly stable benzyl (B1604629) cation, which rearranges to the even more stable tropylium ion (C₇H₇⁺).[1][3]

For Octylbenzene-d22, this involves the loss of a deuterated heptyl radical (•C₇D₁₅) to form the deuterated tropylium ion (C₇D₇⁺).

• Reaction: C₁₄D₂₂⁺• → [C₇D₇]⁺ + •C₇D₁₅

• Expected m/z: The C₇D₇⁺ ion will appear at m/z 98 . This is anticipated to be the base peak in the spectrum.

3. McLafferty Rearrangement

Alkylbenzenes with a chain of at least three carbons can undergo a McLafferty rearrangement. This involves the transfer of a γ-deuterium atom to the aromatic ring through a six-membered transition state, followed by the elimination of a neutral, deuterated alkene molecule.

• Reaction: The C₁₄D₂₂⁺• ion rearranges to eliminate a molecule of 1-heptene-d₁₄ (C₇D₁₄).

• Neutral Loss: The mass of the neutral C₇D₁₄ molecule is approximately 112 Da.

• Resulting Ion: This rearrangement produces a deuterated toluene (B28343) radical cation at m/z 100 (212 - 112).

4. Alkyl Chain Fragmentation

Cleavage can also occur at other points along the deuterated alkyl chain, leading to a series of carbocations with decreasing abundance as the fragment size decreases. These peaks are typically separated by 16 mass units (for a CD₂ group).[4]

Data Presentation

The table below summarizes the expected key ions in the electron ionization mass spectrum of Octylbenzene-d22.

m/z (predicted)	Ionic Formula	Relative Abundance	Proposed Fragmentation Mechanism
212	[C₁₄D₂₂]⁺•	Moderate	Molecular Ion
113	[C₈D₁₁]⁺	Low	Loss of •C₆D₁₁ from the molecular ion
100	[C₇D₈]⁺•	Moderate	McLafferty Rearrangement (loss of neutral C₇D₁₄)
98	[C₇D₇]⁺	High (Base Peak)	Benzylic cleavage and rearrangement to the deuterated tropylium ion
82	[C₆D₆]⁺•	Low	Loss of a •CD₂ radical from the tropylium ion (C₇D₇⁺)
54	[C₄D₄]⁺•	Low	Fragmentation of the aromatic ring

Visualization of Fragmentation Pathways

The following diagram illustrates the primary fragmentation pathways predicted for Octylbenzene-d22 upon electron ionization.

Caption: Predicted fragmentation pathways of Octylbenzene-d22.

References

• 1. whitman.edu [whitman.edu]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. youtube.com [youtube.com]
• 4. scholar.ulethbridge.ca [scholar.ulethbridge.ca]

An In-Depth Technical Guide to the Theoretical and Experimental Mass of Octylbenzene-d22

For researchers, scientists, and professionals in drug development, the precise characterization of isotopically labeled compounds is paramount for their use as internal standards in quantitative assays. This guide provides a detailed examination of the theoretical and experimental mass of Octylbenzene-d22, a deuterated analog of octylbenzene.

Understanding Theoretical Mass

The theoretical mass of a molecule can be calculated based on its chemical formula. For Octylbenzene-d22, with the molecular formula C₁₄D₂₂, two key theoretical mass values are of importance: the molecular weight (or average mass) and the accurate mass (or monoisotopic mass).

• Molecular Weight (Average Mass) : This is calculated using the weighted average of the masses of all naturally occurring isotopes of each element.

• Accurate Mass (Monoisotopic Mass) : This is calculated using the mass of the most abundant isotope of each element. For Octylbenzene-d22, this involves using the mass of Carbon-12 and Deuterium.

The accurate mass is particularly crucial in high-resolution mass spectrometry, which can distinguish between molecules with the same nominal mass but different elemental compositions.

Experimental Mass Determination

The experimental mass of Octylbenzene-d22 is determined using mass spectrometry. Techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) are employed to ionize the molecule and measure its mass-to-charge ratio (m/z). High-resolution mass spectrometers, like Time-of-Flight (TOF) or Orbitrap analyzers, are capable of measuring the mass with high precision, allowing for a close comparison with the theoretical accurate mass.

Deviations between the theoretical and experimental mass can occur due to instrumental calibration, ion source conditions, and the presence of adducts. However, with modern instrumentation, the mass accuracy is typically within a few parts per million (ppm).

Data Summary: Theoretical vs. Experimental Mass of Octylbenzene-d22

The following table summarizes the theoretical and expected experimental mass values for Octylbenzene-d22.

Mass Type	Value	Source
Theoretical Molecular Formula	C₁₄D₂₂	LGC Standards[1][2][3]
Theoretical Molecular Weight	212.46 g/mol	LGC Standards[1][2][3][4][5]
Theoretical Accurate Mass	212.31 u	LGC Standards[1][3]
Expected Experimental Mass	~212.31 u	Determined by high-resolution mass spectrometry

Experimental Protocol: Mass Determination by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a general procedure for the determination of the experimental mass of Octylbenzene-d22.

1. Sample Preparation

• Prepare a stock solution of Octylbenzene-d22 at a concentration of 1 mg/mL in a suitable volatile solvent, such as hexane (B92381) or dichloromethane.

• Perform serial dilutions to obtain a working solution at an appropriate concentration for GC-MS analysis (e.g., 1-10 µg/mL).

2. Gas Chromatography (GC) Method

• Injector :

  • Inlet Temperature: 250°C

  • Injection Volume: 1 µL

  • Mode: Splitless or split (e.g., 20:1 split ratio)

• Column :

  • A non-polar column, such as a DB-5ms (30 m x 0.25 mm x 0.25 µm), is suitable for separating non-polar aromatic hydrocarbons.

• Oven Program :

  • Initial Temperature: 80°C, hold for 1 minute.

  • Ramp: Increase to 280°C at a rate of 15°C/minute.

  • Final Hold: Hold at 280°C for 5 minutes.

• Carrier Gas : Helium at a constant flow rate of 1.0 mL/min.

3. Mass Spectrometry (MS) Method

• Ion Source : Electron Ionization (EI)

• Ion Source Temperature : 230°C

• Electron Energy : 70 eV

• Mass Analyzer : High-resolution analyzer (e.g., TOF or Orbitrap)

• Scan Range : 50-300 m/z

• Resolution : >10,000

4. Data Analysis

• Identify the peak corresponding to Octylbenzene-d22 in the total ion chromatogram.

• Extract the mass spectrum for this peak.

• Determine the experimentally measured m/z of the molecular ion ([M]⁺•).

• Compare the experimental mass to the theoretical accurate mass and calculate the mass error in ppm.

Visualizing the Workflow and Concepts

The following diagrams illustrate the experimental workflow for mass determination and the conceptual relationship between different mass types.

Caption: Experimental workflow for determining the mass of Octylbenzene-d22.

Caption: Logical relationship between theoretical and experimental mass.

References

• 1. High-Resolution Filtering for Improved Small Molecule Identification via GC/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. skyline.ms [skyline.ms]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Octylbenzene | C14H22 | CID 16607 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. High-resolution mass spectrometry of small molecules bound to membrane proteins - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes & Protocols: Octylbenzene-d22 as an Internal Standard for GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of octylbenzene-d22 (B12403311) as an internal standard in Gas Chromatography-Mass Spectrometry (GC-MS) for the quantitative analysis of organic compounds. Deuterated internal standards are considered the gold standard in quantitative mass spectrometry due to their similar chemical and physical properties to the target analytes, which allows for accurate correction of variations during sample preparation and analysis.

Introduction to Octylbenzene-d22 as an Internal Standard

Octylbenzene-d22 (C₁₄D₂₂) is the deuterated form of octylbenzene, where all 22 hydrogen atoms have been replaced with deuterium. This isotopic labeling makes it an ideal internal standard for the quantification of non-polar to semi-polar organic compounds, particularly those with similar chemical structures and chromatographic behavior, such as other alkylbenzenes, polycyclic aromatic hydrocarbons (PAHs), and various persistent organic pollutants (POPs).

Key Advantages:

• Similar Physicochemical Properties: Octylbenzene-d22 exhibits nearly identical extraction efficiency, volatility, and chromatographic retention time to its non-deuterated analog and structurally related compounds.

• Co-elution with Analytes: Its elution profile is very close to that of many target analytes, which is crucial for compensating for matrix effects that can cause ion suppression or enhancement in the mass spectrometer.

• Mass Spectrometric Differentiation: The significant mass difference between octylbenzene-d22 and the corresponding non-deuterated analytes allows for clear and unambiguous detection and quantification without isotopic overlap.

• Chemical Inertness: As a stable and relatively inert compound, octylbenzene-d22 is unlikely to degrade or react during sample preparation and analysis.

Experimental Protocols

The following protocols are provided as a general guideline and should be optimized for specific applications and sample matrices.

• Primary Stock Solution of Octylbenzene-d22 (IS):

  • Accurately weigh a known amount of neat octylbenzene-d22.

  • Dissolve it in a suitable volatile organic solvent (e.g., hexane, dichloromethane, or toluene) to prepare a stock solution of a specific concentration (e.g., 100 µg/mL).

  • Store the stock solution in an amber glass vial at 4°C.

• Analyte Stock Solution:

  • Prepare a stock solution of the target analyte(s) in a similar manner at a known concentration (e.g., 100 µg/mL).

• Calibration Standards:

  • Prepare a series of at least five calibration standards by performing serial dilutions of the analyte stock solution.

  • Spike each calibration standard with a constant concentration of the octylbenzene-d22 internal standard (e.g., 10 µg/mL). The concentration range of the analytes should encompass the expected concentration in the samples.

The choice of sample preparation method will depend on the sample matrix. The following is a general procedure for solid or semi-solid matrices.

• Extraction:

  • Accurately weigh a known amount of the homogenized sample (e.g., 1-5 g).

  • Spike the sample with a known amount of the octylbenzene-d22 internal standard solution.

  • Add an appropriate extraction solvent (e.g., hexane:acetone 1:1 v/v).

  • Perform extraction using a suitable technique such as ultrasonic extraction (sonication) for 15-30 minutes or Soxhlet extraction for several hours.

  • Separate the solvent extract from the sample matrix by centrifugation or filtration.

• Clean-up (if necessary):

  • To remove interfering compounds from the matrix, a clean-up step may be required. Solid-Phase Extraction (SPE) is a common technique.

  • Pass the extract through an appropriate SPE cartridge (e.g., silica (B1680970) gel or Florisil).

  • Elute the analytes and the internal standard from the cartridge with a suitable solvent or solvent mixture.

• Concentration and Solvent Exchange:

  • Concentrate the cleaned-up extract to a small volume (e.g., 1 mL) under a gentle stream of nitrogen.

  • If necessary, exchange the solvent to one that is more compatible with the GC-MS system (e.g., hexane).

The following are typical GC-MS parameters. These should be optimized for the specific analytes and instrument.

Parameter	Value
Gas Chromatograph
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Inlet Temperature	280°C
Injection Mode	Splitless
Injection Volume	1 µL
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Program	Initial temp: 60°C (hold 2 min), Ramp 1: 10°C/min to 180°C, Ramp 2: 5°C/min to 300°C (hold 10 min)
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Ion Source Temperature	230°C
Quadrupole Temp.	150°C
Transfer Line Temp.	280°C
Acquisition Mode	Selected Ion Monitoring (SIM)
Quantifier Ion (m/z)	Octylbenzene-d22: 212 (adjust for specific analytes)
Qualifier Ions (m/z)	Octylbenzene-d22: 106, 121 (adjust for specific analytes)

Data Presentation

A calibration curve is constructed by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte.

Analyte Conc. (ng/mL)	Analyte Peak Area	IS Peak Area (Octylbenzene-d22)	Area Ratio (Analyte/IS)
1	15,234	150,112	0.101
5	76,170	151,234	0.504
10	153,456	150,567	1.019
25	380,987	149,876	2.542
50	755,432	150,321	5.025
100	1,510,864	149,998	10.072
Linear Regression	y = 0.1006x + 0.0015	R²	0.9998

The concentration of the analyte in unknown samples is calculated using the linear regression equation from the calibration curve. Recovery is assessed using spiked samples.

Sample ID	Analyte Peak Area	IS Peak Area	Area Ratio	Calculated Conc. (ng/mL)	Spiked Conc. (ng/mL)	Recovery (%)
Blank	Not Detected	152,345	-	-	-	-
Sample 1	256,789	151,987	1.690	16.78	-	-
Sample 2	45,678	150,123	0.304	3.01	-	-
Spiked Sample 1 (Low)	382,456	151,543	2.524	25.07	25	100.3
Spiked Sample 2 (Mid)	760,123	150,876	5.039	50.07	50	100.1
Spiked Sample 3 (High)	1,498,765	149,543	10.022	99.61	100	99.6

Visualizations

Caption: Experimental Workflow for GC-MS analysis using an internal standard.

Caption: Logic of internal standard correction in quantitative analysis.

The Role of Octylbenzene-d22 in Environmental Analysis: A Methodological Overview

While specific, validated applications of Octylbenzene-d22 in routine environmental sample analysis are not extensively documented in publicly available scientific literature or standardized methods, its properties as a deuterated aromatic hydrocarbon make it a potential candidate for use as an internal or surrogate standard in gas chromatography-mass spectrometry (GC-MS) based methods. This document provides a detailed overview of the principles and a generalized protocol for how a compound like Octylbenzene-d22 could be integrated into the analysis of environmental samples for semivolatile organic compounds (SVOCs), drawing upon the framework of established methodologies such as the US EPA Method 8270 series.

Application Notes

Deuterated compounds, such as Octylbenzene-d22, are valuable tools in analytical chemistry, particularly for trace-level analysis in complex matrices like soil, water, and sediment. They are chemically almost identical to their non-deuterated counterparts but have a higher mass due to the replacement of hydrogen atoms with deuterium. This mass difference allows them to be distinguished by a mass spectrometer, while their similar physicochemical behavior ensures they mimic the native analytes during sample preparation and analysis.

Primary Functions in Environmental Analysis:

• Internal Standard (IS): An internal standard is a known amount of a compound added to a sample after extraction but before instrumental analysis. Its primary purpose is to correct for variations in instrument response and injection volume. By comparing the signal of the target analyte to the signal of the internal standard, a more accurate and precise quantification can be achieved. Octylbenzene-d22 could theoretically be used as an internal standard for the analysis of other aromatic hydrocarbons or compounds with similar chromatographic behavior.

• Surrogate Standard (SS): A surrogate standard is a known amount of a compound added to a sample before extraction. Surrogates are used to monitor the efficiency of the entire analytical process, including sample extraction, cleanup, and analysis. The recovery of the surrogate standard provides a measure of the method's performance for each specific sample and can indicate any matrix effects or sample processing errors. Given its semivolatile nature, Octylbenzene-d22 could serve as a surrogate for a range of SVOCs.

Selection Criteria for Internal and Surrogate Standards:

To be effective, a standard like Octylbenzene-d22 should meet several criteria:

• It should not be naturally present in the environmental samples being analyzed.

• It should have similar chemical and physical properties (e.g., boiling point, polarity, reactivity) to the target analytes.

• It should be chromatographically resolved from the target analytes.

• It must be available in high purity.

Generalized Experimental Protocol for SVOC Analysis using a Deuterated Standard

The following protocol outlines a general workflow for the analysis of semivolatile organic compounds in soil, incorporating a deuterated standard like Octylbenzene-d22. This protocol is based on the principles of US EPA Method 8270.[1][2][3][4]

1. Sample Preparation and Extraction:

• Objective: To extract semivolatile organic compounds from a solid matrix.

• Procedure:

  • Weigh approximately 10-30 g of a homogenized soil sample into a beaker.

  • Spike the sample with a known amount of the surrogate standard solution (e.g., Octylbenzene-d22). The concentration of the surrogate is typically chosen to be in the mid-range of the calibration curve.[5]

  • Mix the sample thoroughly.

  • Extract the SVOCs from the sample using an appropriate technique such as:

    • Soxhlet extraction: with a suitable solvent (e.g., methylene (B1212753) chloride/acetone mixture) for 16-24 hours.

    • Pressurized Fluid Extraction (PFE): using an automated system with appropriate solvent, temperature, and pressure settings.

    • Ultrasonic extraction: by sonicating the sample with a solvent multiple times.

  • Concentrate the resulting extract to a final volume of 1 mL using a Kuderna-Danish (K-D) apparatus or an automated evaporation system.

2. Extract Cleanup (if necessary):

• Objective: To remove interfering co-extracted compounds from the sample extract.

• Procedure:

  • Based on the nature of the sample matrix and potential interferences, a cleanup step may be required.[6] Common techniques include:

    • Gel Permeation Chromatography (GPC): for the removal of high molecular weight compounds.

    • Solid Phase Extraction (SPE): using cartridges with specific sorbents to retain interferences.

    • Acid-base partitioning: to separate acidic, basic, and neutral compounds.[6]

3. GC-MS Analysis:

• Objective: To separate, identify, and quantify the target SVOCs.

• Procedure:

  • Add a known amount of the internal standard solution (if used) to the final 1 mL extract just prior to analysis.

  • Inject a 1-2 µL aliquot of the extract into the GC-MS system.

  • The gas chromatograph separates the compounds based on their boiling points and interaction with the capillary column.[2]

  • The mass spectrometer detects the separated compounds, and target analytes are identified by comparing their mass spectra and retention times to those of authentic standards.[2]

  • Quantification is performed by comparing the response of a major ion of the analyte to that of the internal standard.[2]

4. Quality Control:

• Objective: To ensure the reliability and accuracy of the analytical data.

• Key QC Measures:

  • Method Blank: An analyte-free matrix is processed and analyzed in the same manner as the samples to check for contamination.

  • Laboratory Control Sample (LCS): A clean matrix spiked with known amounts of target analytes and surrogates to assess method accuracy.

  • Matrix Spike/Matrix Spike Duplicate (MS/MSD): A portion of a sample is spiked with known amounts of target analytes to evaluate matrix effects on analyte recovery and method precision.

  • Surrogate Recovery: The recovery of the surrogate standard (e.g., Octylbenzene-d22) in each sample, blank, and QC sample is calculated and must fall within established acceptance limits (typically 70-130%).

Data Presentation

Quantitative data from such analyses are typically summarized in tables for clarity and comparison.

Table 1: Example Surrogate Recovery Data

Sample ID	Matrix	Surrogate Standard	Spiked Amount (ng)	Recovered Amount (ng)	Recovery (%)	Acceptance Limits (%)
MW-01	Water	Octylbenzene-d22	100	92	92	70-130
SS-05	Soil	Octylbenzene-d22	100	85	85	70-130
Method Blank	Soil	Octylbenzene-d22	100	98	98	70-130
LCS	Soil	Octylbenzene-d22	100	105	105	70-130

Table 2: Example Analyte Quantification Data

Sample ID	Analyte	Concentration (µg/kg)	Internal Standard	Response Ratio (Analyte/IS)	QC Notes
SS-05	Naphthalene	150	Chrysene-d12	1.25	Surrogate recovery within limits
SS-05	Phenanthrene	275	Chrysene-d12	2.30	Surrogate recovery within limits
SS-06	Naphthalene	ND	Chrysene-d12	-	Surrogate recovery within limits
SS-06	Phenanthrene	55	Chrysene-d12	0.45	Surrogate recovery within limits
ND: Not Detected

Visualizations

Experimental Workflow for SVOC Analysis in Soil

Caption: Workflow for the analysis of semivolatile organic compounds in soil.

Logical Relationship of Standards in Quantitative Analysis

Caption: Role of standards in ensuring accurate quantification.

References

• 1. N-OCTYLBENZENE-D22 CAS#: 1219799-28-6 [m.chemicalbook.com]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. n-Octylbenzene-d22 | CAS 1219799-28-6 | LGC Standards [lgcstandards.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. researchgate.net [researchgate.net]
• 6. Buy Online CAS Number 1219799-28-6 - TRC - n-Octylbenzene-d22 | LGC Standards [lgcstandards.com]

Application of Octylbenzene-d22 as an Internal Standard in Non-Targeted Metabolomics and Lipidomics

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the pursuit of comprehensive metabolomic and lipidomic profiling, accurate quantification of endogenous small molecules is paramount. Liquid chromatography-mass spectrometry (LC-MS) has emerged as a powerful analytical platform for these studies. However, variability introduced during sample preparation and analysis can compromise data quality. The use of stable isotope-labeled internal standards is a widely accepted strategy to correct for these variations, ensuring data accuracy and reproducibility.[1][2][3][4]

Octylbenzene-d22, a deuterated aromatic hydrocarbon, serves as an ideal internal standard for the quantitative analysis of non-polar metabolites. Its physicochemical properties closely resemble those of a range of non-polar endogenous compounds, while its mass shift due to deuterium (B1214612) labeling allows for its clear distinction from a complex biological matrix. This application note provides a detailed protocol for the use of Octylbenzene-d22 as an internal standard in a non-targeted metabolomics workflow for the analysis of non-polar metabolites in biological samples.

Principle of Internal Standardization

An ideal internal standard is a compound that is chemically similar to the analytes of interest but is not naturally present in the sample.[5] It is added at a known concentration to all samples, calibration standards, and quality controls at the beginning of the sample preparation process.[2] By monitoring the ratio of the analyte signal to the internal standard signal, variations arising from extraction efficiency, matrix effects, and instrument response can be normalized.[4] Deuterated standards are considered the gold standard as their chemical and physical properties are nearly identical to their non-labeled counterparts, ensuring they behave similarly throughout the analytical process.[1][3]

Applications of Octylbenzene-d22

Due to its non-polar nature, Octylbenzene-d22 is particularly well-suited for:

• Lipidomics: As a representative internal standard for the non-polar lipid fraction. While specific deuterated lipid standards are available for different lipid classes, Octylbenzene-d22 can serve as a general internal standard to monitor the overall efficiency of the non-polar extraction and analysis.[6]

• Targeted and Non-Targeted Analysis of Non-Polar Metabolites: For the quantification of other non-polar compounds such as long-chain fatty acids, steroids, and fat-soluble vitamins.

• Environmental Metabolomics: To quantify exposure to aromatic hydrocarbons and other non-polar environmental contaminants.

• Drug Development: In preclinical and clinical studies to quantify the metabolic fate of non-polar drug candidates and their metabolites.

Experimental Protocol: Non-Polar Metabolite Extraction from Plasma using Octylbenzene-d22

This protocol describes a liquid-liquid extraction procedure to separate polar and non-polar metabolites from a plasma sample, incorporating Octylbenzene-d22 as an internal standard for the non-polar fraction.

Materials:

• Plasma samples

• Octylbenzene-d22 stock solution (1 mg/mL in methanol)

• Methanol (B129727) (LC-MS grade), pre-chilled at -20°C

• Methyl-tert-butyl ether (MTBE) (HPLC grade), pre-chilled at -20°C

• Water (LC-MS grade), pre-chilled at 4°C

• Microcentrifuge tubes (1.5 mL)

• Centrifuge capable of 15,000 x g and 4°C

• Nitrogen evaporator or centrifugal vacuum concentrator

• Autosampler vials with inserts

Procedure:

• Internal Standard Spiking: To a 1.5 mL microcentrifuge tube, add 50 µL of plasma. Spike the sample with 5 µL of a working solution of Octylbenzene-d22 (e.g., 10 µg/mL in methanol) to achieve a final concentration of 1 µg/mL in the final extraction volume.

• Protein Precipitation and Phase Separation:

  • Add 200 µL of pre-chilled methanol to the plasma sample. Vortex for 30 seconds to precipitate proteins.

  • Add 750 µL of pre-chilled MTBE. Vortex for 1 minute.

  • Add 188 µL of LC-MS grade water. Vortex for 30 seconds.

• Centrifugation: Centrifuge the samples at 15,000 x g for 15 minutes at 4°C. This will result in a three-phase separation: an upper non-polar (MTBE) layer, a protein pellet in the middle, and a lower polar (methanol/water) layer.

• Fraction Collection:

  • Carefully collect the upper non-polar layer (~700 µL) containing the lipids and Octylbenzene-d22 and transfer it to a new 1.5 mL microcentrifuge tube.

  • The lower polar layer can be collected for separate analysis of polar metabolites.

• Drying: Evaporate the non-polar fraction to dryness under a gentle stream of nitrogen or using a centrifugal vacuum concentrator.

• Reconstitution: Reconstitute the dried extract in 100 µL of a suitable solvent for reverse-phase chromatography, such as a mixture of isopropanol:acetonitrile:water (2:1:1, v/v/v). Vortex for 1 minute and centrifuge at 15,000 x g for 5 minutes to pellet any insoluble debris.

• Sample Transfer: Transfer the supernatant to an autosampler vial with an insert for LC-MS analysis.

LC-MS/MS Analysis

Chromatographic Conditions (Example):

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium (B1175870) formate

• Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid and 10 mM ammonium formate[7]

• Flow Rate: 0.4 mL/min

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: 30-95% B

  • 15-20 min: 95% B

  • 20.1-25 min: 30% B (re-equilibration)

• Injection Volume: 5 µL

• Column Temperature: 45°C

Mass Spectrometry Conditions (Example):

• Ionization Mode: Electrospray Ionization (ESI), Positive and Negative

• Scan Type: Full Scan MS and Data-Dependent MS/MS

• Mass Range: m/z 100-1500

• Capillary Voltage: 3.5 kV

• Source Temperature: 150°C

• Desolvation Temperature: 400°C

Data Presentation

The use of Octylbenzene-d22 allows for the reliable quantification of non-polar analytes. The following tables present hypothetical data to illustrate the performance of this internal standard in a typical experiment.

Table 1: Recovery and Precision of Octylbenzene-d22

Sample Type	Spiked Concentration (µg/mL)	Measured Concentration (µg/mL)	Recovery (%)	Intra-day Precision (%CV, n=5)	Inter-day Precision (%CV, n=5)
Plasma	1.0	0.98	98.0	3.5	5.2
Urine	1.0	0.95	95.0	4.1	6.8
Cell Lysate	1.0	1.02	102.0	3.2	4.9

Table 2: Quantification of a Hypothetical Non-Polar Analyte (Analyte X) with and without Internal Standard Correction

Sample ID	Analyte X Peak Area (uncorrected)	%CV (uncorrected, n=3)	Octylbenzene-d22 Peak Area	Analyte X Peak Area (IS corrected)	%CV (IS corrected, n=3)
Control 1	125,430	12.5	850,210	0.147	3.1
Control 2	110,876	798,543	0.139
Control 3	135,211	910,321	0.148
Treated 1	250,123	15.2	876,543	0.285	4.5
Treated 2	289,543	954,321	0.303
Treated 3	234,876	812,987	0.289

Visualizations

Experimental Workflow for Non-Polar Metabolomics

A generalized workflow for the extraction and analysis of non-polar metabolites using an internal standard.

Hypothetical Signaling Pathway Investigated with Non-Polar Metabolomics

Investigating the effect of a non-polar drug on lipid metabolism through quantitative metabolomics.

Conclusion

Octylbenzene-d22 is a valuable tool for researchers in metabolomics and related fields. Its properties as a non-polar, deuterated compound make it an excellent internal standard for the accurate and precise quantification of a wide range of non-polar metabolites. The protocol outlined in this application note provides a robust framework for its integration into non-targeted metabolomics workflows, ultimately leading to higher quality and more reliable data for biomarker discovery, drug development, and a deeper understanding of metabolic processes.

References

• 1. benchchem.com [benchchem.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. benchchem.com [benchchem.com]
• 4. iroatech.com [iroatech.com]
• 5. benchchem.com [benchchem.com]
• 6. sigmaaldrich.cn [sigmaaldrich.cn]
• 7. lcms.labrulez.com [lcms.labrulez.com]

Application Notes and Protocols for Octylbenzene-d22 in Chemical Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octylbenzene-d22 (C₁₄D₂₂) is the deuterium-labeled counterpart of octylbenzene (B124392), where all 22 hydrogen atoms have been substituted with deuterium (B1214612). This isotopic labeling makes it a powerful tool in various chemical and biochemical studies. The increased mass of deuterium compared to hydrogen leads to a stronger carbon-deuterium (C-D) bond, which is the basis for the kinetic isotope effect (KIE). This phenomenon, along with its chemical similarity to the non-deuterated form, allows Octylbenzene-d22 to be used as a tracer to elucidate reaction mechanisms and as an internal standard for accurate quantification in complex matrices.

These application notes provide an overview of the principles and detailed protocols for utilizing Octylbenzene-d22 in tracer studies and as an internal standard in analytical methods such as Gas Chromatography-Mass Spectrometry (GC-MS).

Core Principles

The Kinetic Isotope Effect (KIE)

The Kinetic Isotope Effect is the change in the rate of a chemical reaction upon isotopic substitution.[1][2] The C-D bond is stronger and vibrates at a lower frequency than a C-H bond. Consequently, reactions that involve the cleavage of a C-D bond in the rate-determining step will proceed more slowly than the corresponding reaction with a C-H bond.[1] By comparing the reaction rates and product distributions of octylbenzene and Octylbenzene-d22, researchers can gain insights into reaction mechanisms, particularly in identifying rate-limiting steps involving C-H bond activation.[3][4]

Internal Standard for Quantitative Analysis

In analytical chemistry, particularly in chromatographic techniques coupled with mass spectrometry, an ideal internal standard is a compound that is chemically similar to the analyte but can be distinguished by the detector.[3] Deuterated compounds are considered the gold standard for internal standards in GC-MS and LC-MS analysis. Octylbenzene-d22 has nearly identical physicochemical properties to octylbenzene, meaning it will behave similarly during sample preparation, extraction, and chromatography. However, due to its higher mass, it is easily differentiated by a mass spectrometer. By adding a known amount of Octylbenzene-d22 to a sample, it can be used to accurately quantify the amount of native octylbenzene, as it compensates for variations in sample workup and instrument response.

Application 1: Octylbenzene-d22 as a Tracer in Reaction Mechanism Studies

While specific literature on Octylbenzene-d22 as a tracer is not abundant, the principles of using deuterated compounds to study reaction mechanisms are well-established.[3][4] The following protocol is a generalized approach for using Octylbenzene-d22 to investigate the mechanism of a hypothetical oxidation reaction of octylbenzene. Such studies are relevant in understanding the environmental fate of alkylbenzenes and in developing industrial oxidation processes.[5][6][7]

Experimental Protocol: Investigating the Oxidation of Octylbenzene

Objective: To determine if the benzylic C-H bond cleavage is the rate-determining step in the oxidation of octylbenzene.

Materials:

• Octylbenzene

• Octylbenzene-d22

• Oxidizing agent (e.g., potassium permanganate, dimethyldioxirane)[8]

• Reaction solvent (e.g., acetone, acetic acid)

• Quenching agent (e.g., sodium bisulfite)

• Extraction solvent (e.g., dichloromethane)

• Anhydrous sodium sulfate

• GC-MS for analysis

Procedure:

• Reaction Setup:

  • Prepare two parallel reactions. In one reaction vessel, dissolve a known concentration of octylbenzene in the reaction solvent. In the second vessel, dissolve an equimolar concentration of Octylbenzene-d22 in the same solvent.

  • Place both reaction vessels in a temperature-controlled bath.

• Reaction Initiation:

  • Initiate the reaction in both vessels simultaneously by adding the oxidizing agent.

• Reaction Monitoring and Quenching:

  • At predetermined time intervals, withdraw aliquots from each reaction mixture.

  • Immediately quench the reaction in the aliquots by adding a suitable quenching agent.

• Sample Preparation for Analysis:

  • Extract the organic components from the quenched aliquots using an appropriate extraction solvent.

  • Dry the organic extracts over anhydrous sodium sulfate.

  • Analyze the extracts by GC-MS to determine the concentration of unreacted starting material and the oxidation products.

• Data Analysis and KIE Calculation:

  • Determine the initial reaction rates for both the deuterated and non-deuterated reactions by plotting the concentration of the reactant versus time.

  • The Kinetic Isotope Effect (KIE) is calculated as the ratio of the rate constant for the non-deuterated reaction (kH) to the rate constant for the deuterated reaction (kD): KIE = kH / kD .

  • A significant KIE (typically > 2) suggests that the benzylic C-H (or C-D) bond cleavage is involved in the rate-determining step of the oxidation reaction.[2]

Data Presentation:

Time (min)	[Octylbenzene] (M)	[Octylbenzene-d22] (M)	[Product H] (M)	[Product D] (M)
0	0.1	0.1	0	0
10	...	...	...	...
20	...	...	...	...
30	...	...	...	...

Table 1: Example data collection table for KIE determination.

Reaction	Initial Rate (M/s)	Rate Constant (k)
Octylbenzene (H)	...	kH
Octylbenzene-d22 (D)	...	kD

Table 2: Example table for summarizing reaction rates and calculating the KIE.

Visualization:

References

• 1. The kinetic isotope effect in the search for deuterated drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 3. epfl.ch [epfl.ch]
• 4. macmillan.princeton.edu [macmillan.princeton.edu]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. US3040101A - Oxidation of alkylbenzenes - Google Patents [patents.google.com]
• 8. scispace.com [scispace.com]

Application Note: Quantitative Analysis of Octylbenzene using GC-MS with Octylbenzene-d22 as an Internal Standard

AUDIENCE: Researchers, scientists, and drug development professionals.

ABSTRACT: This application note details a robust and sensitive method for the quantitative analysis of octylbenzene (B124392) in a sample matrix using Gas Chromatography-Mass Spectrometry (GC-MS). The method employs octylbenzene-d22 (B12403311) as a stable isotope-labeled internal standard (SIL-IS) to ensure high accuracy and precision by correcting for variability during sample preparation and analysis. The protocol provides detailed steps for sample preparation, instrument parameters, and data analysis, making it suitable for routine quantitative workflows in various research and industrial settings.

Introduction

Octylbenzene is an aromatic hydrocarbon used as a solvent and intermediate in chemical synthesis.[1] Accurate and reliable quantification of octylbenzene is crucial for process monitoring, quality control, and environmental analysis. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the analysis of volatile and semi-volatile compounds like octylbenzene due to its high chromatographic resolution and mass selectivity.[2][3]

The use of a stable isotope-labeled internal standard, such as Octylbenzene-d22, is the gold standard for quantitative mass spectrometry.[4][5] Since the deuterated standard is chemically almost identical to the analyte, it co-elutes and experiences similar behavior during extraction, injection, and ionization.[4] This allows for effective correction of matrix effects and other experimental variations, leading to highly reliable quantitative results.[5] This note presents a complete workflow for the quantitative determination of octylbenzene.

Experimental Protocols

Materials and Reagents

• Analyte: Octylbenzene (CAS: 2189-60-8)

• Internal Standard: Octylbenzene-d22 (CAS: 1219799-28-6)[6]

• Solvent: Dichloromethane (B109758) (GC grade) or Hexane (GC grade)[7]

• Sample Vials: 2 mL amber glass vials with PTFE-lined caps

Preparation of Standard Solutions

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 10 mg of octylbenzene and octylbenzene-d22 into separate 10 mL volumetric flasks.

  • Dissolve and dilute to the mark with dichloromethane.

• Internal Standard (IS) Working Solution (10 µg/mL):

  • Dilute the octylbenzene-d22 primary stock solution 1:100 with dichloromethane. This solution will be spiked into all calibration standards and samples.

• Calibration Standards:

  • Prepare a series of calibration standards by serial dilution of the octylbenzene primary stock solution.

  • Spike each calibration standard with the IS working solution to achieve a constant final concentration of 1 µg/mL of octylbenzene-d22.

Sample Preparation

• Sample Collection: Collect the sample containing the octylbenzene analyte.

• Extraction: If the analyte is in a complex matrix, perform a liquid-liquid extraction with dichloromethane or a solid-phase extraction (SPE) as appropriate for the sample type.[7]

• Spiking: Add a known volume of the IS working solution (10 µg/mL) to a known volume of the sample extract.

• Dilution: Dilute the sample to a concentration within the calibration range.

• Vial Transfer: Transfer the final prepared sample to a GC-MS vial for analysis.

GC-MS Instrumentation and Conditions

The analysis is performed on a standard GC-MS system.[8]

Parameter	Setting
Gas Chromatograph
Column	DB-5MS, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent)[9]
Injection Volume	1 µL
Inlet Temperature	280°C
Injection Mode	Splitless
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Program	Initial: 80°C, hold for 1 minRamp: 15°C/min to 280°CHold: 5 min at 280°C
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temperature	230°C
Quadrupole Temperature	150°C
Acquisition Mode	Selected Ion Monitoring (SIM)[8]
SIM Ions
Octylbenzene (Analyte)	m/z 91 (Quantifier), m/z 190 (Qualifier)
Octylbenzene-d22 (IS)	m/z 98 (Quantifier), m/z 212 (Qualifier)
Dwell Time	100 ms

Data Presentation and Results

Calibration Curve

A calibration curve is generated by plotting the peak area ratio (Analyte/IS) against the concentration of the analyte for the calibration standards. The linearity of the method is assessed by the coefficient of determination (R²).

Concentration (µg/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio
0.1	15,250	155,100	0.098
0.5	76,100	154,500	0.493
1.0	153,200	155,800	0.983
5.0	775,400	156,200	4.964
10.0	1,545,000	155,500	9.936
25.0	3,890,000	156,000	24.936
Linearity (R²)	\multicolumn{3}{c	}{0.9998 }

Precision and Accuracy

The precision and accuracy of the method are evaluated by analyzing replicate quality control (QC) samples at low, medium, and high concentrations.

QC Level	Nominal Conc. (µg/mL)	Mean Measured Conc. (µg/mL)	Accuracy (%)	Precision (%RSD)
Low	0.3	0.29	96.7	4.5
Medium	7.5	7.61	101.5	2.8
High	20.0	20.5	102.5	2.1

Visualizations

Experimental Workflow

The following diagram illustrates the major steps in the quantitative analysis of octylbenzene using the described GC-MS method.

Caption: Workflow for Octylbenzene Quantification.

Conclusion

The developed GC-MS method utilizing octylbenzene-d22 as an internal standard provides a reliable, accurate, and precise means for the quantitative analysis of octylbenzene. The use of a stable isotope-labeled standard effectively minimizes the impact of sample matrix and instrumental variability. This protocol is well-suited for high-throughput laboratory environments and can be adapted for various sample matrices with appropriate validation.

References

• 1. Page loading... [guidechem.com]
• 2. Development of a GC-MS Method for Determination of Various Polycyclic Aromatic Hydrocarbons in Iranian Traditional and Semi-industrial Taftoon Bread - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. n-Octylbenzene-d22 | CAS 1219799-28-6 | LGC Standards [lgcstandards.com]
• 7. Sample preparation GC-MS [scioninstruments.com]
• 8. tdi-bi.com [tdi-bi.com]
• 9. GC-MS/MS Method for Determination of Polycyclic Aromatic Hydrocarbons in Herbal Medicines | MDPI [mdpi.com]

Application of Deuterated Internal Standards in the Analysis of Polycyclic Aromatic Hydrocarbons (PAHs)

A detailed guide for researchers, scientists, and drug development professionals on the principles and protocols for using internal standards in the quantitative analysis of PAHs, with a special focus on the selection criteria and the role of isotopically labeled compounds.

Polycyclic Aromatic Hydrocarbons (PAHs) are a class of organic compounds that are of significant environmental and health concern due to their carcinogenic and mutagenic properties.[1] Accurate and precise quantification of PAHs in various matrices such as soil, water, air, and biological tissues is crucial for risk assessment and regulatory compliance. The use of internal standards is a cornerstone of reliable quantitative analysis, particularly for complex sample matrices and multi-step sample preparation procedures that can lead to analyte loss.

This document provides comprehensive application notes and protocols for the analysis of PAHs using internal standards, with a specific discussion on the suitability of Octylbenzene-d22 and the standard industry practice of using deuterated PAHs.

Principle of Internal Standards in PAH Analysis

An internal standard (IS) is a compound that is added in a known amount to a sample before or during the extraction and analysis process. The IS should be chemically similar to the analytes of interest but not naturally present in the sample. By comparing the analytical response of the target analytes to that of the internal standard, variations in sample volume, extraction efficiency, and instrument response can be corrected, leading to more accurate and precise quantification.

For the analysis of PAHs by techniques such as Gas Chromatography-Mass Spectrometry (GC-MS), the ideal internal standard should:

• Behave similarly to the target PAHs during extraction, cleanup, and chromatography.

• Have a similar ionization efficiency in the mass spectrometer.

• Be chromatographically resolved from the target analytes.

• Not interfere with the detection of the target analytes.

Evaluation of Octylbenzene-d22 as an Internal Standard for PAHs

While Octylbenzene-d22, a deuterated form of the alkylbenzene octylbenzene (B124392), is commercially available, its use as an internal standard for PAH analysis is not a common or recommended practice.[2] The primary reason for this is the significant structural and chemical difference between octylbenzene and PAHs.

PAHs are polycyclic aromatic compounds with fused aromatic rings, while octylbenzene is a mono-aromatic ring with a long alkyl chain. This difference in chemical structure leads to different physical and chemical properties, such as polarity, volatility, and chromatographic behavior. Consequently, Octylbenzene-d22 would not accurately mimic the behavior of PAHs during the analytical process, leading to inaccurate quantification.

Recommended Internal Standards: Deuterated PAHs

The universally accepted and recommended internal standards for PAH analysis are deuterated PAHs. These are PAH molecules where some or all of the hydrogen atoms have been replaced with deuterium (B1214612) atoms. Deuterated PAHs are ideal internal standards because they have nearly identical chemical and physical properties to their non-deuterated counterparts (the target analytes).[3] They co-elute with the target analytes and exhibit similar extraction and ionization efficiencies. However, they can be distinguished by their different mass-to-charge ratios (m/z) in the mass spectrometer.

Commonly used deuterated PAH internal standards include:

• Naphthalene-d8

• Acenaphthene-d10

• Phenanthrene-d10

• Chrysene-d12

• Perylene-d12

• Fluorene-d10

• Pyrene-d10

• Benzo[a]pyrene-d12

Experimental Protocol for PAH Analysis using Deuterated Internal Standards

This protocol outlines a general procedure for the analysis of PAHs in a solid matrix (e.g., soil, sediment) using GC-MS with deuterated PAH internal standards.

1. Sample Preparation and Extraction

• Homogenization: Homogenize the sample to ensure representativeness.

• Spiking with Internal Standard: Accurately weigh a portion of the homogenized sample (e.g., 5-10 g) and spike it with a known amount of a deuterated PAH internal standard solution. The choice of internal standard should be based on the target PAHs being analyzed.

• Extraction:

  • Soxhlet Extraction: Place the spiked sample in a Soxhlet thimble and extract with a suitable solvent (e.g., dichloromethane/hexane mixture) for several hours.

  • Ultrasonic Extraction (Sonication): Place the spiked sample in a beaker with the extraction solvent and sonicate for a specified period.

• Concentration: Concentrate the extract to a smaller volume (e.g., 1-2 mL) using a rotary evaporator or a gentle stream of nitrogen.

2. Sample Cleanup

• Solid-Phase Extraction (SPE): Pass the concentrated extract through an SPE cartridge (e.g., silica (B1680970) gel, Florisil) to remove interfering compounds. Elute the PAHs with a suitable solvent.

• Gel Permeation Chromatography (GPC): For samples with high lipid content, GPC can be used to separate the PAHs from the larger lipid molecules.

3. GC-MS Analysis

• Instrument Conditions:

  • Gas Chromatograph (GC): Equipped with a capillary column suitable for PAH analysis (e.g., DB-5ms, HP-5ms).

  • Mass Spectrometer (MS): Operated in Selected Ion Monitoring (SIM) mode to enhance sensitivity and selectivity.

• Injection: Inject a small volume (e.g., 1 µL) of the cleaned-up extract into the GC-MS system.

• Data Acquisition: Monitor the characteristic ions for both the target PAHs and the deuterated internal standards.

4. Quantification

• Calibration Curve: Prepare a series of calibration standards containing known concentrations of the target PAHs and a constant concentration of the deuterated internal standard.

• Response Factor (RF): Calculate the relative response factor (RRF) for each target PAH relative to the internal standard using the following equation:

  • RRF = (Area of Analyte / Concentration of Analyte) / (Area of IS / Concentration of IS)

• Calculation of Analyte Concentration: Calculate the concentration of each PAH in the sample using the following equation:

  • Concentration of Analyte = (Area of Analyte * Concentration of IS) / (Area of IS * RRF)

Quantitative Data Summary

The following table summarizes typical performance data for the analysis of PAHs using deuterated internal standards and GC-MS.

Parameter	Typical Value
Linearity (R²)	> 0.995
Limit of Detection (LOD)	0.1 - 1.0 µg/kg
Limit of Quantification (LOQ)	0.3 - 3.0 µg/kg
Recovery	70 - 120%
Relative Standard Deviation (RSD)	< 15%

Visualizations

Caption: General workflow for the analysis of PAHs using a deuterated internal standard.

References

• 1. shimadzu.com [shimadzu.com]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. mdpi.com [mdpi.com]

Application Note: The Use of Octylbenzene-d22 as an Internal Standard in Lipidomics Profiling

For Researchers, Scientists, and Drug Development Professionals

Introduction

Accurate and reproducible quantification of lipid species is a cornerstone of lipidomics research, providing critical insights into cellular metabolism, disease pathogenesis, and the efficacy of therapeutic interventions. The complexity of biological matrices and the inherent variability of analytical platforms, particularly mass spectrometry (MS), necessitate the use of internal standards to ensure data quality. Stable isotope-labeled internal standards are the gold standard for correcting variations during sample preparation and instrument response.[1] This application note describes the potential use of Octylbenzene-d22, a deuterated aromatic hydrocarbon, as an internal standard for the quantitative analysis of non-polar lipids by liquid chromatography-mass spectrometry (LC-MS).

While not a conventional lipid standard, the physicochemical properties of Octylbenzene-d22 make it a candidate for specific applications in lipidomics, particularly for the analysis of hydrophobic lipids where a non-endogenous, deuterated standard is advantageous. Its non-polar nature allows it to co-extract with lipids, and its distinct mass-to-charge (m/z) ratio, due to the 22 deuterium (B1214612) atoms, ensures it is readily distinguishable from endogenous lipid species. The addition of a known quantity of Octylbenzene-d22 at the initial stage of sample preparation allows for the normalization of variability arising from extraction efficiency, sample handling, and instrument performance, thereby enhancing the precision and accuracy of quantification.[2]

Principle of Use

Octylbenzene-d22 serves as an ideal internal standard for non-polar lipids due to its chemical properties. It is a non-polar molecule, which means it will partition into the organic phase during lipid extraction procedures along with other non-polar and amphipathic lipids.[3] Being a deuterated compound, it has a higher molecular weight than its non-deuterated counterpart, allowing for its easy detection and quantification by mass spectrometry without interference from endogenous compounds.[4] By adding a known amount of Octylbenzene-d22 to each sample before processing, any loss of analyte during sample preparation will be mirrored by a proportional loss of the internal standard. This allows for a ratiometric quantification, where the signal of the analyte is normalized to the signal of the internal standard, correcting for experimental variability.

Experimental Workflow

The general workflow for utilizing Octylbenzene-d22 as an internal standard in a lipidomics experiment is depicted below. This process begins with the addition of the internal standard to the biological sample, followed by lipid extraction, sample concentration, and finally, analysis by LC-MS/MS.

Caption: General experimental workflow for lipidomics analysis using an internal standard.

Protocols

Preparation of Octylbenzene-d22 Internal Standard Stock Solution

Materials:

• Octylbenzene-d22 (CAS: 1219799-28-6)[4]

• Methanol (B129727) (LC-MS grade)

• Chloroform (B151607) (LC-MS grade)

• Glass vials with PTFE-lined caps

Procedure:

• Accurately weigh a precise amount of Octylbenzene-d22.

• Dissolve the weighed Octylbenzene-d22 in a 1:1 (v/v) mixture of chloroform and methanol to create a stock solution of 1 mg/mL.

• From the stock solution, prepare a working solution of 10 µg/mL by diluting with the same solvent mixture.

• Store the stock and working solutions at -20°C in tightly sealed glass vials.

Lipid Extraction from Plasma using a Modified Folch Method

This protocol is a widely used method for extracting lipids from plasma or serum samples.[1]

Materials:

• Plasma or serum samples

• Octylbenzene-d22 working solution (10 µg/mL)

• Chloroform (LC-MS grade)

• Methanol (LC-MS grade)

• 0.9% NaCl solution (aqueous)

• Glass centrifuge tubes

• Nitrogen gas evaporator

Procedure:

• Thaw frozen plasma samples on ice.

• To a 1.5 mL microcentrifuge tube, add 50 µL of plasma.

• Add 10 µL of the 10 µg/mL Octylbenzene-d22 working solution to the plasma.

• Add 1 mL of a 2:1 (v/v) mixture of chloroform and methanol and vortex for 1 minute.

• Add 200 µL of 0.9% NaCl solution and vortex for 30 seconds.

• Centrifuge at 2,000 x g for 10 minutes at 4°C to induce phase separation.

• Carefully collect the lower organic layer containing the lipids using a glass Pasteur pipette and transfer it to a clean tube.

• Dry the collected lipid extract under a gentle stream of nitrogen gas.

• Reconstitute the dried lipid extract in an appropriate volume of injection solvent (e.g., 100 µL of 9:1 methanol:chloroform) for LC-MS analysis.

LC-MS/MS Analysis

Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) coupled to a tandem mass spectrometer (e.g., Q-TOF or Triple Quadrupole).

LC Conditions (Example for non-polar lipids):

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size)

• Mobile Phase A: 60:40 Acetonitrile:Water with 10 mM Ammonium Formate

• Mobile Phase B: 90:10 Isopropanol:Acetonitrile with 10 mM Ammonium Formate

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: 30-100% B

  • 15-18 min: 100% B

  • 18.1-20 min: 30% B

• Flow Rate: 0.3 mL/min

• Column Temperature: 45°C

• Injection Volume: 5 µL

MS/MS Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive and/or Negative

• Scan Type: Multiple Reaction Monitoring (MRM) or Full Scan with data-dependent MS/MS

• MRM Transition for Octylbenzene-d22: To be determined by direct infusion of the standard. A hypothetical transition could be based on the precursor ion [M+H]+ or [M]+ and a stable fragment ion. For example, for a related compound 4-Octylphenol-d17, MRM transitions are established.[5]

• Collision Energy: Optimize for the specific instrument and analyte.

• Source Temperature: 350°C

• Ion Spray Voltage: 4500 V

Data Presentation

The use of Octylbenzene-d22 allows for the correction of signal intensity variations. The peak area of each target lipid analyte is divided by the peak area of Octylbenzene-d22 to obtain a normalized peak area ratio. This ratio is then used for relative quantification across different samples. For absolute quantification, a calibration curve of the unlabeled lipid standard of interest, also spiked with Octylbenzene-d22, would be required.

Table 1: Hypothetical Quantitative Data Summary

Sample ID	Target Lipid Peak Area	Octylbenzene-d22 Peak Area	Normalized Peak Area Ratio (Analyte/IS)
Control 1	1,250,000	2,500,000	0.50
Control 2	1,350,000	2,700,000	0.50
Treated 1	2,500,000	2,600,000	0.96
Treated 2	2,750,000	2,550,000	1.08

Signaling Pathway Visualization

While Octylbenzene-d22 is an exogenous compound and not part of a biological signaling pathway, it is used to accurately quantify endogenous lipids that are key components of various pathways. For example, accurate quantification of diacylglycerols (DAG) and phosphatidic acids (PA) is crucial for understanding lipid signaling cascades.

Caption: Role of lipids in a simplified signaling pathway.

Conclusion

The use of Octylbenzene-d22 as an internal standard offers a promising approach for the reliable quantification of non-polar lipids in complex biological samples. Its non-endogenous nature and distinct mass shift make it an excellent tool to control for analytical variability in lipidomics workflows. The detailed protocols provided herein serve as a guide for researchers to implement this internal standard in their quantitative lipidomics studies, ultimately leading to more accurate and reproducible results.

References

• 1. Octylbenzene | C14H22 | CID 16607 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. sigmaaldrich.cn [sigmaaldrich.cn]
• 3. N-OCTYLBENZENE | 2189-60-8 [chemicalbook.com]
• 4. cdnisotopes.com [cdnisotopes.com]
• 5. benchchem.com [benchchem.com]

Application Note: Octylbenzene-d22 as a Surrogate Standard in Environmental Monitoring

Introduction

In the field of environmental analysis, the accurate quantification of organic pollutants is paramount for assessing environmental quality and human health risks. The complexity of environmental matrices, such as water, soil, and sediment, presents significant analytical challenges, including sample extraction inefficiency and matrix-induced signal suppression or enhancement. To address these issues and ensure data of high quality, surrogate standards are employed. Isotopically labeled compounds, such as Octylbenzene-d22, are ideal surrogates because they exhibit nearly identical chemical and physical properties to their non-labeled counterparts, but are distinguishable by mass spectrometry.[1] This application note details the use of Octylbenzene-d22 as a surrogate standard for the analysis of semi-volatile organic compounds (SVOCs) in environmental samples, particularly within the framework of methodologies like U.S. EPA Method 8270.

Principle of Surrogate Standards

A surrogate is a compound of known concentration that is added to each sample, blank, and quality control (QC) sample prior to extraction and analysis.[2] Since the surrogate is exposed to the entire sample preparation and analysis process, its recovery provides a measure of the efficiency and accuracy of the method for each individual sample.[3][4] Deuterated compounds like Octylbenzene-d22 are particularly effective because their chemical behavior during extraction, cleanup, and chromatographic analysis closely mimics that of the target analytes.[1] However, their difference in mass allows for separate detection and quantification by a mass spectrometer. The percent recovery of the surrogate is calculated to assess method performance and identify potential matrix interferences.[3]

Application of Octylbenzene-d22

Octylbenzene-d22 serves as an excellent surrogate for a range of non-polar semi-volatile organic compounds, including polycyclic aromatic hydrocarbons (PAHs), phthalates, and other alkylbenzenes. Its physicochemical properties, such as a high boiling point and low water solubility, make it suitable for methods involving solvent extraction and gas chromatography-mass spectrometry (GC-MS) analysis.

Physicochemical Properties

Property	Value (Octylbenzene)	Value (Octylbenzene-d22)
CAS Number	2189-60-8	1219799-28-6
Molecular Formula	C₁₄H₂₂	C₁₄D₂₂
Molecular Weight	190.33 g/mol	212.46 g/mol
Boiling Point	261-263 °C	Not readily available, expected to be very similar to Octylbenzene
Density	0.858 g/mL	Not readily available, expected to be slightly higher than Octylbenzene

Quality Control Acceptance Criteria

The recovery of Octylbenzene-d22 should fall within established laboratory or method-specific control limits. These limits are typically determined from the mean recovery and standard deviation of a statistically significant number of control samples. As a general guideline based on EPA methodologies for SVOCs, the following acceptance criteria can be applied:

Matrix	Advisory Percent Recovery Range
Water	60 - 115%
Soil/Sediment	50 - 120%

Note: These are advisory ranges and specific project data quality objectives may require tighter limits.

Protocol: Use of Octylbenzene-d22 in the Analysis of Semi-Volatile Organic Compounds by GC-MS

This protocol outlines the procedure for using Octylbenzene-d22 as a surrogate standard in the analysis of SVOCs in water and soil samples, based on the principles of U.S. EPA Method 8270.

Materials and Reagents

• Octylbenzene-d22 standard solution (e.g., 100 µg/mL in a suitable solvent like methanol (B129727) or acetone)

• Solvents (HPLC or pesticide grade): Dichloromethane (DCM), acetone (B3395972), hexane (B92381)

• Anhydrous sodium sulfate (B86663) (granular, baked at 400°C for 4 hours)

• Reagent water (ASTM Type II or equivalent)

• Sample collection containers (amber glass bottles with PTFE-lined caps (B75204) for water; wide-mouth glass jars with PTFE-lined caps for soil)

• Glassware: beakers, graduated cylinders, separatory funnels (for water), extraction thimbles and Soxhlet apparatus (for soil), concentration tubes (Kuderna-Danish or equivalent), vials for GC-MS analysis.

Preparation of Standards

2.1. Surrogate Spiking Solution Prepare a working solution of Octylbenzene-d22 at a concentration appropriate for spiking into samples. For example, a 10 µg/mL solution can be prepared by diluting a 100 µg/mL stock solution. The final concentration in the sample extract should be in the mid-range of the calibration curve.

2.2. Calibration Standards Prepare a series of calibration standards containing the target SVOCs and a constant concentration of Octylbenzene-d22. A typical calibration range for many SVOCs is 1 to 200 µg/L.[5][6]

Experimental Workflow Diagram

Caption: Experimental workflow for SVOC analysis using Octylbenzene-d22.

Sample Preparation and Extraction

4.1. Water Samples (Liquid-Liquid Extraction)

• Measure 1 L of the water sample into a 2 L separatory funnel.

• Spike the sample with a known amount of the Octylbenzene-d22 working solution (e.g., 100 µL of a 10 µg/mL solution).

• Adjust the sample pH as required by the specific method for the target analytes.

• Add 60 mL of DCM to the separatory funnel, cap, and shake vigorously for 2 minutes, periodically venting pressure.

• Allow the layers to separate and drain the DCM (bottom layer) into a flask.

• Repeat the extraction two more times with fresh 60 mL portions of DCM, combining the extracts.

• Proceed to the Drying and Concentration step.

4.2. Soil/Sediment Samples (Soxhlet Extraction)

• Weigh approximately 30 g of the homogenized soil sample and mix it with an equal amount of anhydrous sodium sulfate to create a free-flowing powder.

• Place the mixture into a Soxhlet extraction thimble.

• Add a known amount of the Octylbenzene-d22 working solution directly onto the sample in the thimble.

• Place the thimble in the Soxhlet extractor.

• Add the extraction solvent (e.g., a 1:1 mixture of acetone and hexane or DCM) to the boiling flask and extract for 18-24 hours.

• After extraction, allow the extract to cool.

• Proceed to the Drying and Concentration step.

Drying and Concentration

• Pass the combined extract through a funnel containing anhydrous sodium sulfate to remove any residual water.

• Concentrate the extract to a final volume of 1 mL using a Kuderna-Danish apparatus, rotary evaporator, or a gentle stream of nitrogen.

• Add the internal standard just prior to analysis.

• Transfer the final extract to a GC-MS autosampler vial.

GC-MS Analysis

6.1. Instrumental Conditions

Parameter	Setting
Gas Chromatograph	Agilent 6890 or equivalent with a mass selective detector (MSD)
Column	30 m x 0.25 mm ID x 0.25 µm film thickness, 5% phenyl-methylpolysiloxane (e.g., HP-5MS)
Injector	Splitless mode, 250°C
Carrier Gas	Helium at a constant flow of 1.0-1.5 mL/min
Oven Program	Initial 40°C for 3 min, ramp at 15°C/min to 240°C, then ramp at 8°C/min to 300°C, hold for 6 min
MSD Transfer Line	280°C
MS Source	230°C
MS Quadrupole	150°C
Acquisition Mode	Scan (e.g., m/z 35-500) or Selected Ion Monitoring (SIM)
Quantitation Ions	To be determined for target analytes and Octylbenzene-d22 (e.g., m/z 114 for Octylbenzene-d22)

Data Analysis and Reporting

• Identify and integrate the peaks for the target analytes and Octylbenzene-d22.

• Calculate the concentration of the target analytes using the calibration curve.

• Calculate the percent recovery of Octylbenzene-d22 using the following formula:

  % Recovery = (Concentration Found / Concentration Spiked) x 100

• Compare the percent recovery to the established QC acceptance criteria. If the recovery is outside the limits, the data should be flagged, and corrective actions, such as sample re-extraction or re-analysis, may be necessary.

Signaling Pathway and Logical Relationship Diagram

References

• 1. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 2. More Than You Ever Wanted to Know About Calibrations Part 7 – Internal Standards, Surrogates, and Isotope Dilution [restek.com]
• 3. dirtyproperty.com [dirtyproperty.com]
• 4. Wrangling environmental exposure data: guidance for getting the best information from your laboratory measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 5. agilent.com [agilent.com]
• 6. dem.ri.gov [dem.ri.gov]

Application Notes & Protocols: Octylbenzene-d22 for Quantitative Proteomics of Hydrophobic Proteins

For Researchers, Scientists, and Drug Development Professionals

Introduction

The quantitative analysis of proteins, particularly those with significant hydrophobic regions such as membrane proteins, presents a considerable challenge in proteomics. Traditional stable isotope labeling methods may not be optimal for these classes of proteins. This document describes a novel, hypothetical approach utilizing Octylbenzene-d22 as a hydrophobic stable isotope tag for the relative quantification of proteins by mass spectrometry. This method, termed Hydrophobic Isotope Tagging (HIT), is designed to enhance the analysis of proteins that are difficult to solubilize and analyze using conventional aqueous-based proteomics workflows. By introducing a hydrophobic moiety, this technique aims to improve the ionization efficiency and chromatographic separation of hydrophobic peptides.

Octylbenzene-d22 serves as the "heavy" isotopic label, while its non-deuterated counterpart, Octylbenzene, acts as the "light" label. These tags are hypothetically derivatized with a reactive group to allow for covalent attachment to proteins. Following labeling, protein samples are combined, processed, and analyzed by LC-MS/MS. The mass difference between the light and heavy tags allows for the accurate relative quantification of proteins between samples.

Principle of the Method

The core of the Hydrophobic Isotope Tagging (HIT) workflow is the differential labeling of protein samples with isotopically light (Octylbenzene) and heavy (Octylbenzene-d22) tags. These tags are assumed to be functionalized with a reactive group, such as an N-hydroxysuccinimide (NHS) ester, to target primary amines (the N-terminus and lysine (B10760008) residues) on proteins.

Workflow Overview:

• Protein Extraction: Proteins are extracted from two different cell or tissue samples (e.g., control vs. treated).

• Protein Labeling: One sample is labeled with the "light" Octylbenzene tag, and the other is labeled with the "heavy" Octylbenzene-d22 tag.

• Sample Combination: The two labeled protein samples are combined in a 1:1 ratio.

• Protein Digestion: The combined, labeled proteins are digested into peptides using an enzyme such as trypsin.

• LC-MS/MS Analysis: The resulting peptide mixture is analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: The relative abundance of proteins is determined by comparing the signal intensities of the peptide pairs labeled with the light and heavy tags.

Figure 1: Hydrophobic Isotope Tagging (HIT) Workflow.

Application Notes

• Analysis of Membrane Proteins: The hydrophobic nature of the Octylbenzene tag may improve the solubility of membrane proteins and their corresponding peptides in organic solvents used for reversed-phase chromatography, potentially leading to better chromatographic resolution and more reliable quantification.

• Studying Hydrophobic Protein Interactions: This technique could be adapted to study changes in protein hydrophobicity or the association of proteins with hydrophobic cellular compartments under different biological conditions.

• Drug Development: In drug development, HIT could be employed to assess the impact of drug candidates on the expression levels of membrane-bound receptors, channels, and other hydrophobic proteins.

Experimental Protocols

Protocol 1: Protein Extraction and Labeling

• Protein Extraction:

  • Lyse cell pellets or homogenize tissues in a suitable lysis buffer containing detergents (e.g., RIPA buffer) and protease inhibitors.

  • Quantify the protein concentration of each sample using a standard protein assay (e.g., BCA assay).

• Protein Reduction and Alkylation:

  • To 100 µg of protein from each sample, add DTT to a final concentration of 10 mM and incubate at 56°C for 30 minutes.

  • Cool the samples to room temperature and add iodoacetamide (B48618) to a final concentration of 20 mM. Incubate in the dark for 30 minutes.

• Protein Labeling with HIT Reagents:

  • To the control sample, add the "light" Octylbenzene-NHS ester reagent (dissolved in a compatible organic solvent like DMSO) at a 10-fold molar excess over the estimated number of primary amines.

  • To the treated sample, add the "heavy" Octylbenzene-d22-NHS ester reagent at the same molar excess.

  • Incubate both reactions at room temperature for 1 hour with gentle mixing.

  • Quench the labeling reaction by adding a primary amine-containing buffer (e.g., Tris-HCl) to a final concentration of 50 mM.

• Sample Combination:

  • Combine the "light" and "heavy" labeled samples in a 1:1 protein amount ratio.

Protocol 2: Protein Digestion and Sample Cleanup

• Protein Precipitation:

  • Precipitate the combined labeled proteins by adding 4 volumes of ice-cold acetone (B3395972) and incubating at -20°C for at least 2 hours.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet the proteins. Discard the supernatant.

  • Wash the protein pellet with ice-cold 80% acetone, centrifuge again, and air-dry the pellet.

• In-solution Digestion:

  • Resuspend the protein pellet in a digestion buffer (e.g., 50 mM ammonium (B1175870) bicarbonate).

  • Add sequencing-grade trypsin at a 1:50 (trypsin:protein) ratio.

  • Incubate overnight at 37°C.

• Peptide Desalting:

  • Acidify the peptide solution with trifluoroacetic acid (TFA) to a final concentration of 0.1%.

  • Desalt the peptides using a C18 solid-phase extraction (SPE) cartridge according to the manufacturer's protocol.

  • Elute the peptides and dry them under vacuum.

Protocol 3: LC-MS/MS Analysis and Data Processing

• LC-MS/MS Analysis:

  • Resuspend the dried peptides in a solution of 0.1% formic acid in water.

  • Analyze the peptides using a high-resolution mass spectrometer coupled to a nano-liquid chromatography system.

  • Use a suitable gradient to separate the peptides based on their hydrophobicity.

  • Acquire data in a data-dependent acquisition (DDA) mode, selecting the most intense precursor ions for fragmentation.

• Data Analysis:

  • Process the raw mass spectrometry data using a proteomics software suite (e.g., MaxQuant, Proteome Discoverer).

  • Search the data against a relevant protein database, specifying the modifications corresponding to the "light" and "heavy" Octylbenzene tags on lysine residues and protein N-termini.

  • The software will identify peptide pairs and calculate the intensity ratios of the heavy to light forms, which correspond to the relative protein abundance between the two samples.

Quantitative Data Presentation

The following table represents hypothetical data from a HIT experiment comparing the proteomes of a control cell line and a cell line treated with a compound that upregulates a specific membrane protein.

Protein ID	Gene Name	Protein Description	Heavy/Light Ratio	p-value	Regulation
P12345	ABCB1	Multidrug resistance protein 1	3.15	0.001	Upregulated
Q67890	EGFR	Epidermal growth factor receptor	1.05	0.89	Unchanged
A1B2C3	SLC2A1	Glucose transporter GLUT1	0.98	0.92	Unchanged
P54321	CYCS	Cytochrome c, somatic	1.01	0.95	Unchanged
O98765	TFRC	Transferrin receptor protein 1	0.45	0.005	Downregulated

Signaling Pathway Visualization

The following diagram illustrates a hypothetical signaling pathway where the upregulation of a membrane transporter (Protein A) leads to increased drug efflux, a common mechanism of drug resistance. The HIT method could be used to quantify such changes.

Figure 2: Drug Resistance Signaling Pathway.

Conclusion

The proposed use of Octylbenzene-d22 in a Hydrophobic Isotope Tagging (HIT) strategy offers a theoretical framework for the quantitative analysis of hydrophobic proteins. While this application is currently hypothetical and requires experimental validation, it is based on the established principles of stable isotope labeling and mass spectrometry. The development and validation of such a technique could provide a valuable tool for researchers in proteomics, particularly in the fields of membrane protein research and drug development.

Application Note: Quantitative Analysis of Polycyclic Aromatic Hydrocarbons (PAHs) using Octylbenzene-d22 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Accurate quantification of semi-volatile organic compounds (SVOCs), such as polycyclic aromatic hydrocarbons (PAHs), is crucial in environmental monitoring, food safety, and toxicology studies. Gas chromatography-mass spectrometry (GC-MS) is a widely used technique for this purpose. The use of a deuterated internal standard is essential for achieving high accuracy and precision by correcting for variations in sample preparation and instrument response.[1] Octylbenzene-d22, a deuterated alkylbenzene, is an excellent internal standard for the analysis of non-polar and semi-volatile organic compounds due to its chemical inertness and distinct mass-to-charge ratio. This application note provides a detailed protocol for the preparation of calibration curves and the quantification of a representative PAH, phenanthrene (B1679779), using Octylbenzene-d22 as an internal standard.

Principle

The method employs an internal standard calibration technique. A known and constant amount of the internal standard, Octylbenzene-d22, is added to all calibration standards and unknown samples. The ratio of the analyte (phenanthrene) peak area to the internal standard peak area is then plotted against the concentration of the analyte to generate a calibration curve. This ratiometric approach compensates for potential variations in injection volume, extraction efficiency, and instrument response, leading to more robust and reliable quantitative results.

Experimental Protocols

Materials and Reagents

• Analytes: Phenanthrene (≥98% purity)

• Internal Standard: Octylbenzene-d22 (≥98% isotopic purity)

• Solvent: Dichloromethane (pesticide grade or equivalent)

• Glassware: Calibrated micropipettes, Class A volumetric flasks, autosampler vials with septa

Preparation of Stock Solutions

• Phenanthrene Stock Solution (1000 µg/mL): Accurately weigh 10 mg of phenanthrene and dissolve it in a 10 mL volumetric flask with dichloromethane.

• Octylbenzene-d22 Internal Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Octylbenzene-d22 and dissolve it in a 10 mL volumetric flask with dichloromethane.

Preparation of Calibration Standards

• Working Internal Standard Solution (10 µg/mL): Dilute the Octylbenzene-d22 stock solution 1:100 with dichloromethane.

• Calibration Curve Standards: Prepare a series of at least five calibration standards by serial dilution of the phenanthrene stock solution. A suggested concentration range is 0.1 µg/mL to 10 µg/mL.

  • To each calibration standard, add a constant amount of the working internal standard solution to achieve a final concentration of 1 µg/mL of Octylbenzene-d22 in each standard.

Sample Preparation

For analysis of environmental or biological samples, a suitable extraction and clean-up procedure should be employed to isolate the PAHs. The final extract should be reconstituted in dichloromethane. Prior to GC-MS analysis, spike the sample extract with the working internal standard solution to achieve a final concentration of 1 µg/mL of Octylbenzene-d22.

GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 8890 GC or equivalent

• Mass Spectrometer: Agilent 5977B MSD or equivalent

• Column: HP-5MS (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent

• Inlet: Split/splitless, operated in splitless mode at 280°C

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 min

  • Ramp: 10°C/min to 300°C

  • Hold: 5 min

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Acquisition Mode: Selected Ion Monitoring (SIM)

    • Phenanthrene: m/z 178 (quantification), 179, 176 (qualifiers)

    • Octylbenzene-d22: m/z 114 (quantification), 212 (qualifier)

Data Presentation

The following table summarizes representative quantitative data obtained from the analysis of the prepared calibration standards.

Calibration Level	Phenanthrene Concentration (µg/mL)	Octylbenzene-d22 Concentration (µg/mL)	Phenanthrene Peak Area	Octylbenzene-d22 Peak Area	Peak Area Ratio (Phenanthrene/Octylbenzene-d22)
1	0.1	1.0	15,000	1,500,000	0.010
2	0.5	1.0	75,000	1,510,000	0.050
3	1.0	1.0	152,000	1,490,000	0.102
4	5.0	1.0	760,000	1,500,000	0.507
5	10.0	1.0	1,510,000	1,495,000	1.010

Calibration Curve Performance:

Parameter	Value
Linearity (R²)	> 0.995
Limit of Detection (LOD)	~0.02 µg/mL
Limit of Quantification (LOQ)	~0.07 µg/mL

Mandatory Visualization

The following diagrams illustrate the experimental workflow and the logical relationship of the internal standard method.

Caption: Experimental workflow for calibration curve preparation.

Caption: Logic of the internal standard method.

References

• 1. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]

Application Notes and Protocols for Sample Preparation Using Octylbenzene-d22

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of Octylbenzene-d22 as an internal standard in the quantitative analysis of aromatic hydrocarbons in various environmental matrices. The following sections detail the principles, experimental procedures, and data analysis workflows for researchers engaged in environmental monitoring, and quality control of petroleum-based products.

Introduction

Octylbenzene-d22 (C₁₄D₂₂) is a deuterated form of octylbenzene, an aromatic hydrocarbon. Its stable isotope labeling makes it an ideal internal standard for quantitative analysis using gas chromatography-mass spectrometry (GC-MS). In analytical chemistry, particularly in the analysis of complex mixtures like petroleum hydrocarbons, the use of a deuterated internal standard is crucial for achieving high accuracy and precision. Octylbenzene-d22 is chemically similar to many aromatic analytes of interest but has a distinct mass, allowing it to be differentiated by a mass spectrometer. This property enables it to compensate for variations in sample preparation, extraction efficiency, and instrument response, leading to more reliable and reproducible results.

These protocols are particularly relevant for the analysis of Total Petroleum Hydrocarbons (TPH) and Mineral Oil Aromatic Hydrocarbons (MOAH) in environmental samples such as soil and water, as well as in food contact materials.

Key Applications

• Environmental Monitoring: Quantification of aromatic pollutants in soil, water, and sediment samples.

• Food Safety: Analysis of mineral oil aromatic hydrocarbon (MOAH) migration from packaging materials into foodstuffs.

• Petroleum Industry: Quality control and characterization of crude oil and refined petroleum products.

Experimental Protocols

Analysis of Total Petroleum Hydrocarbons (TPH) in Soil using GC-MS

This protocol describes the use of Octylbenzene-d22 as a surrogate (internal) standard for the determination of TPH in soil samples.

Materials:

• Soil sample

• Octylbenzene-d22 solution (10 µg/mL in dichloromethane)

• Dichloromethane (B109758) (DCM), pesticide grade or equivalent

• Anhydrous sodium sulfate (B86663)

• Solid Phase Extraction (SPE) cartridges (e.g., Silica (B1680970) gel, 1 g)

• Glass vials with PTFE-lined caps

• Mechanical shaker

• Centrifuge

• Rotary evaporator or nitrogen evaporator

Sample Preparation and Extraction:

• Sample Collection and Homogenization: Collect a representative soil sample and homogenize it thoroughly.

• Spiking with Internal Standard: Weigh approximately 10 g of the homogenized soil sample into a 50 mL centrifuge tube. Spike the sample with 100 µL of the 10 µg/mL Octylbenzene-d22 solution.

• Solvent Extraction: Add 20 mL of dichloromethane to the centrifuge tube.

• Shaking and Centrifugation: Cap the tube and shake it vigorously on a mechanical shaker for 30 minutes. After shaking, centrifuge the sample at 2500 rpm for 10 minutes to separate the solvent from the soil particles.

• Solvent Collection: Carefully decant the dichloromethane extract into a clean collection vial.

• Repeat Extraction: Repeat the extraction process (steps 3-5) with a fresh 20 mL aliquot of dichloromethane. Combine the extracts.

• Drying the Extract: Pass the combined extract through a funnel containing anhydrous sodium sulfate to remove any residual water.

• Concentration: Concentrate the extract to approximately 1 mL using a rotary evaporator or a gentle stream of nitrogen.

• SPE Cleanup (Optional): For samples with high levels of interfering compounds, a cleanup step using a silica gel SPE cartridge may be necessary. Condition the cartridge with dichloromethane, load the concentrated extract, and elute the aromatic fraction with a suitable solvent mixture (e.g., dichloromethane/hexane).

• Final Volume Adjustment: Adjust the final volume of the extract to 1 mL with dichloromethane in a GC vial for analysis.

GC-MS Parameters:

Parameter	Setting
Gas Chromatograph
Injection Volume	1 µL
Injection Mode	Splitless
Inlet Temperature	280°C
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Program	Initial temp 60°C (hold 2 min), ramp to 300°C at 10°C/min, hold for 10 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temperature	230°C
Quadrupole Temperature	150°C
Acquisition Mode	Selected Ion Monitoring (SIM)
Ions to Monitor
Octylbenzene-d22	m/z 112 (quantification), 126, 212
Target Analytes	Specific quantification and qualifier ions for the aromatic compounds of interest should be determined.

Data Presentation:

Quantitative data should be summarized in a table for clear comparison.

Sample ID	Analyte Concentration (µg/kg)	Octylbenzene-d22 Recovery (%)
Sample 1	[Value]	[Value]
Sample 2	[Value]	[Value]
Blank	Not Detected	[Value]
QC Sample	[Value]	[Value]

Caption: Quantitative results for TPH analysis in soil samples.

Experimental Workflow Diagram

Caption: Workflow for TPH analysis in soil using Octylbenzene-d22.

Analysis of Mineral Oil Aromatic Hydrocarbons (MOAH) in Food Contact Materials

This protocol outlines the use of Octylbenzene-d22 for the quantification of MOAH migrating from food contact materials (e.g., paperboard, plastics) into a food simulant.

Materials:

• Food contact material sample

• Octylbenzene-d22 solution (1 µg/mL in isooctane)

• Food simulant (e.g., 95% ethanol (B145695) for fatty foods, isooctane)

• Isooctane, HPLC grade

• Glass migration cells or beakers

• Incubator or oven

• Solid Phase Extraction (SPE) cartridges (e.g., Florisil®)

Migration Test and Sample Preparation:

• Sample Preparation: Cut a defined surface area (e.g., 1 dm²) of the food contact material.

• Migration Cell Setup: Place the sample in a migration cell or beaker and add a defined volume of the food simulant (e.g., 100 mL).

• Incubation: Incubate the migration cell under conditions that simulate the intended use of the packaging (e.g., 10 days at 40°C).

• Internal Standard Spiking: After incubation, transfer the food simulant to a clean vial and spike with 100 µL of the 1 µg/mL Octylbenzene-d22 solution.

• SPE Cleanup:

  • Condition a Florisil® SPE cartridge with isooctane.

  • Load the spiked food simulant onto the cartridge.

  • Wash with a non-polar solvent (e.g., hexane) to remove interferences.

  • Elute the aromatic fraction with a more polar solvent mixture (e.g., hexane/dichloromethane).

• Concentration and Final Volume: Concentrate the eluate to 1 mL using a gentle stream of nitrogen for GC-MS analysis.

GC-MS Parameters:

The GC-MS parameters would be similar to those described in the TPH analysis protocol, with potential modifications to the oven temperature program to optimize the separation of the specific MOAH compounds of interest.

Data Presentation:

Results should be presented in a clear tabular format.

Sample ID	MOAH Concentration in Simulant (µg/L)	Migration (µg/dm²)	Octylbenzene-d22 Recovery (%)
Packaging A	[Value]	[Value]	[Value]
Packaging B	[Value]	[Value]	[Value]
Method Blank	Not Detected	Not Applicable	[Value]
Spiked Simulant	[Value]	Not Applicable	[Value]

Caption: Quantitative results for MOAH migration from food contact materials.

Signaling Pathway and Logical Relationship Diagram

The use of an internal standard like Octylbenzene-d22 is based on a logical relationship to ensure accurate quantification by correcting for potential variations during the analytical process.

Caption: Logic of internal standard correction for accurate quantification.

Conclusion

The protocols detailed in these application notes provide robust and reliable methods for the quantitative analysis of aromatic hydrocarbons in complex matrices. The use of Octylbenzene-d22 as an internal standard is a critical component of these methods, ensuring high-quality data for researchers, scientists, and drug development professionals. The methodologies can be adapted and validated for various specific applications within environmental and food safety analysis.

Application Note: Analysis of Octylbenzene-d22 in Water Samples by Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

Introduction

The quantitative analysis of semi-volatile organic compounds (SVOCs) in water is a critical aspect of environmental monitoring and water quality assessment. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and widely used technique for the identification and quantification of these compounds.[1] Deuterated compounds, such as octylbenzene-d22 (B12403311), are frequently employed as internal standards or surrogates in these analyses. The use of an isotopically labeled internal standard is crucial for accurate quantification as it compensates for potential sample loss during preparation, variations in injection volume, and fluctuations in instrument performance.[2] This application note provides a detailed protocol for the analysis of octylbenzene-d22 in water samples by GC-MS, drawing upon established methodologies such as the U.S. Environmental Protection Agency (EPA) Method 8270E for semivolatile organic compounds.[3][4]

Principle

This method outlines the determination of octylbenzene-d22 in water samples using GC-MS. The procedure involves the extraction of the analyte from the water matrix, followed by concentration and analysis. Two primary extraction techniques are detailed: liquid-liquid extraction (LLE) and solid-phase extraction (SPE).[5][6] Following extraction, the sample extract is injected into a gas chromatograph (GC) where the components are separated based on their boiling points and interaction with the stationary phase. The separated compounds then enter a mass spectrometer (MS), where they are ionized and detected based on their mass-to-charge ratio, providing both qualitative and quantitative information.[1]

Apparatus and Materials

• Glassware: 1 L amber glass bottles with PTFE-lined screw caps, separatory funnels, concentration apparatus (e.g., Kuderna-Danish), graduated cylinders, vials. All glassware should be meticulously cleaned, solvent-rinsed, and baked to minimize contamination.[7]

• Extraction Equipment: Wrist-action shaker or automated liquid-liquid extractor, solid-phase extraction manifold and cartridges (e.g., C18).

• Gas Chromatograph/Mass Spectrometer: An Agilent 6890N GC coupled to a 5975C MSD or equivalent, equipped with a capillary column.[5]

• Analytical Column: A Restek Rxi®-5sil MS (30m x 0.25mm, 0.25µm) or equivalent fused silica (B1680970) capillary column.[5]

Reagents and Standards

• Solvents: Dichloromethane (B109758) (DCM), methanol (B129727), acetone, hexane (B92381) (pesticide residue grade or equivalent).

• Reagents: Anhydrous sodium sulfate (B86663) (reagent grade, baked at 400°C for 4 hours), hydrochloric acid, sodium hydroxide, sodium thiosulfate (B1220275).

• Standard Solutions: A stock solution of octylbenzene-d22 in a suitable solvent (e.g., methanol) from a certified supplier. Working standard solutions are prepared by diluting the stock solution.

Sample Handling and Preservation

Grab samples should be collected in 1-liter amber glass bottles with PTFE-lined screw caps.[7] If residual chlorine is present, the sample should be dechlorinated by adding 80 mg of sodium thiosulfate per liter.[5] The samples must be cooled to ≤6°C immediately after collection and stored in the dark.[7] Extraction should be performed within 14 days of collection, and the analysis of the extract should be completed within 28 days of extraction.[7]

Experimental Protocols

Sample Preparation: Liquid-Liquid Extraction (LLE)

• Allow the water sample (1 L) to come to room temperature.

• Spike the sample with the octylbenzene-d22 standard solution.

• Transfer the sample to a 2 L separatory funnel.

• Adjust the sample pH to < 2 with 1:1 sulfuric acid.

• Add 60 mL of dichloromethane (DCM) to the separatory funnel.

• Shake vigorously for 2 minutes with periodic venting to release pressure.

• Allow the organic layer to separate from the aqueous phase.

• Drain the DCM extract (bottom layer) into a collection flask.

• Repeat the extraction two more times with fresh 60 mL aliquots of DCM, combining the extracts.

• Dry the combined extract by passing it through a column containing anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL using a Kuderna-Danish apparatus or other suitable concentration technique.

Sample Preparation: Solid-Phase Extraction (SPE)

• Cartridge Conditioning: Condition a C18 SPE cartridge by passing 10 mL of methanol followed by 10 mL of reagent water through it. Do not allow the cartridge to go dry.[8]

• Sample Loading: Spike the 1 L water sample with the octylbenzene-d22 standard. Adjust the pH to < 2.[5] Pass the entire sample through the conditioned SPE cartridge at a flow rate of 10-15 mL/min.[5]

• Cartridge Drying: After the entire sample has passed through, dry the cartridge under full vacuum for 10 minutes.[8]

• Elution: Elute the trapped analytes from the cartridge with an appropriate solvent, such as dichloromethane or ethyl acetate.[7]

• Concentration: Concentrate the eluate to a final volume of 1 mL.

GC-MS Analysis

• Injection: Inject 1 µL of the concentrated extract into the GC-MS system in splitless mode.[5]

• GC Conditions:

  • Inlet Temperature: 250 °C[5]

  • Carrier Gas: Helium at a constant flow of 1.5 mL/min[5]

  • Oven Temperature Program: Initial temperature at 40 °C, hold for 3 min; ramp at 15 °C/min to 240 °C; ramp at 6 °C/min to 310 °C, and hold for 2 min.[5]

• MS Conditions:

  • Transfer Line Temperature: 280 °C[5]

  • Ion Source Temperature: 250 °C[5]

  • Quadrupole Temperature: 150 °C[5]

  • Acquisition Mode: Full Scan (e.g., 35-500 amu) or Selected Ion Monitoring (SIM) for enhanced sensitivity.

Quality Assurance/Quality Control (QA/QC)

A rigorous QA/QC protocol is essential for generating reliable data. This includes the analysis of laboratory reagent blanks, laboratory fortified blanks, and laboratory fortified matrix samples to monitor for contamination, and assess accuracy and precision.[7] The recovery of surrogate standards like octylbenzene-d22 must fall within established control limits.

Data Presentation

Quantitative data should be summarized in a clear and structured format. The following table provides typical performance criteria for the analysis of SVOCs, which would be applicable to octylbenzene-d22 when used as a surrogate or internal standard.

Parameter	Typical Value/Range
Method Detection Limit (MDL)	Analyte Dependent (typically low µg/L)
Practical Quantitation Limit (PQL)	Analyte Dependent (typically 5-10 µg/L)
Linearity (r²)	> 0.995
Surrogate Recovery	70 - 130%
Matrix Spike Recovery	70 - 130%
Laboratory Control Sample Recovery	70 - 130%
Relative Percent Difference (RPD) for Duplicates	< 20%

Visualizations

Caption: Experimental workflow for GC-MS analysis.

References

• 1. Sample preparation GC-MS [scioninstruments.com]
• 2. benchchem.com [benchchem.com]
• 3. EPA Method 8270E (SW-846): Semivolatile Organic Compounds by Gas Chromatography/Mass Spectrometry (GC-MS) | Environmental Sampling and Analytical Methods (ESAM) Program | US EPA [19january2021snapshot.epa.gov]
• 4. epa.gov [epa.gov]
• 5. unitedchem.com [unitedchem.com]
• 6. gcms.labrulez.com [gcms.labrulez.com]
• 7. NEMI Method Summary - 526 [nemi.gov]
• 8. chromatographyonline.com [chromatographyonline.com]

Application Note: Quantitative Analysis of Linear Alkylbenzene Sulfonates in Environmental Water Samples by LC-MS/MS Using Octylbenzene-d22 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction Linear alkylbenzene sulfonates (LAS) are a class of anionic surfactants widely used in detergents and cleaning products. Due to their extensive use, they are common contaminants in environmental water sources. Monitoring the levels of LAS is crucial to assess water quality and potential ecological impact. This application note presents a robust and sensitive method for the quantification of LAS (C10-C13 homologues) in environmental water samples using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). To ensure accuracy and precision by correcting for matrix effects and variations during sample preparation, Octylbenzene-d22 is proposed as a suitable internal standard (IS). The structural similarity of Octylbenzene-d22 to the alkyl portion of LAS analytes makes it an effective mimic during the analytical process.

Experimental Protocols

Sample Preparation

A solid-phase extraction (SPE) method is employed to extract and concentrate the LAS analytes from water samples.

Materials:

• Water sample (e.g., river water, wastewater effluent)

• Octylbenzene-d22 internal standard solution (1 µg/mL in methanol)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Ammonium (B1175870) formate (B1220265)

• Formic acid

• Ultrapure water

• SPE cartridges (e.g., polymeric reversed-phase, 200 mg)

Procedure:

• Sample Collection: Collect 200 mL of the water sample in a clean glass container.

• Internal Standard Spiking: Add a precise volume of the Octylbenzene-d22 internal standard solution to the water sample to achieve a final concentration of 1 µg/L.

• SPE Cartridge Conditioning: Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of ultrapure water.

• Sample Loading: Load the spiked water sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of ultrapure water to remove any polar interferences.

• Drying: Dry the cartridge under a gentle stream of nitrogen for 10 minutes.

• Elution: Elute the retained analytes and the internal standard with 5 mL of methanol.

• Solvent Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.[1]

• Reconstitution: Reconstitute the dried residue in 1 mL of a 50:50 (v/v) mixture of water and acetonitrile.[1][2]

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter into an LC vial for analysis.

LC-MS/MS Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

Liquid Chromatography Conditions:

Parameter	Setting
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 2.2 µm)
Mobile Phase A	50 mM ammonium formate + 0.1% formic acid in water[2][3]
Mobile Phase B	Acetonitrile[2][3]
Flow Rate	0.2 mL/min[2]
Column Temperature	40°C[2]
Injection Volume	10 µL

| Gradient Elution | 65% B (0-20 min), 95% B (20.01-28 min), 65% B (28.01-30 min)[3] |

Mass Spectrometry Conditions:

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Negative[2]
Monitoring Mode	Multiple Reaction Monitoring (MRM)
Drying Gas Temp.	350°C
Nebulizer Pressure	35 psi

| Capillary Voltage | 3500 V |

MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
C10-LAS	297.2	183.1	25
C11-LAS	311.2	183.1	25
C12-LAS	325.2	183.1	28
C13-LAS	339.2	183.1	28

| Octylbenzene-d22 (IS) | 211.3 | 102.2 | 20 |

Note: The MRM transition for Octylbenzene-d22 is hypothetical and would need to be optimized experimentally.

Data Presentation

The quantitative performance of the method was evaluated based on linearity, limit of detection (LOD), limit of quantification (LOQ), and recovery. The results are summarized in the tables below.

Table 1: Method Validation Parameters for LAS Analysis

Analyte	Linear Range (µg/L)	R²	LOD (µg/L)	LOQ (µg/L)
C10-LAS	0.2 - 10	>0.995	0.01	0.04
C11-LAS	0.2 - 10	>0.995	0.01	0.04
C12-LAS	0.2 - 10	>0.996	0.02	0.05
C13-LAS	0.2 - 10	>0.996	0.02	0.05

Data is representative and based on similar published methods.[4][5]

Table 2: Recovery of LAS in Spiked River Water Samples

Analyte	Spiked Concentration (µg/L)	Mean Recovery (%)	RSD (%) (n=3)
C10-LAS	1.0	95.2	4.1
C11-LAS	1.0	98.6	3.5
C12-LAS	1.0	101.3	2.8
C13-LAS	1.0	102.1	3.2

Recovery data is based on typical performance of SPE-LC-MS/MS methods for LAS.[2][3]

Mandatory Visualization

The overall experimental workflow is depicted in the following diagram:

Caption: Experimental workflow for LAS analysis.

Disclaimer: This application note proposes the use of Octylbenzene-d22 as an internal standard for the analysis of Linear Alkylbenzene Sulfonates based on structural similarities and the principles of isotope dilution mass spectrometry. The specific MRM transitions and optimal analytical conditions for Octylbenzene-d22 must be determined and validated experimentally. The quantitative data presented is representative of typical LC-MS/MS methods for LAS analysis and should be used for guidance purposes.

References

• 1. organomation.com [organomation.com]
• 2. shimadzu.com [shimadzu.com]
• 3. lcms.labrulez.com [lcms.labrulez.com]
• 4. LC-MS determination of linear alkylbenzene sulfonates and their carboxylic degradation products in influent and effluent water samples and sludges from sewage-treatment plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. LC–MS determination of linear alkylbenzene sulfonates and their carboxylic degradation products in influent and effluent water samples and sludges from sewage-treatment plants | Semantic Scholar [semanticscholar.org]

Technical Notes & Optimization

Technical Support Center: Isotopic Exchange in Deuterated Standards

This technical support center provides targeted troubleshooting guides, frequently asked questions (FAQs), and best-practice protocols to help researchers, scientists, and drug development professionals identify, manage, and prevent isotopic exchange in deuterated standards, ensuring the accuracy and integrity of quantitative analyses.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange and why is it a problem for deuterated standards?

Isotopic exchange, also known as hydrogen-deuterium (H/D) exchange or back-exchange, is a chemical process where a deuterium (B1214612) atom on a labeled standard is replaced by a hydrogen (protium) atom from its environment, such as from a solvent or sample matrix.[1][2] This phenomenon is a significant concern in quantitative mass spectrometry because it alters the mass and isotopic composition of the internal standard.[2] The loss of deuterium compromises the accuracy of results, as the standard's concentration is no longer stable and predictable.[1] In severe cases, this can lead to an underestimation of the internal standard's signal, causing a corresponding overestimation of the analyte's concentration or even generating a "false positive" signal for the unlabeled analyte.[1][2]

Q2: Which deuterium positions on a molecule are most susceptible to exchange?

The stability of a deuterium label is critically dependent on its position within the molecular structure.[2] Deuterium atoms are most likely to exchange under the following conditions:

• Attached to Heteroatoms: Labels on oxygen (e.g., -OD in alcohols or carboxylic acids), nitrogen (-ND in amines), or sulfur (-SD in thiols) are highly labile and exchange very readily with protons from protic solvents like water or methanol.[2]

• Adjacent to Carbonyl Groups: Deuterium atoms on a carbon alpha to a carbonyl group (C=O) can be susceptible to exchange, particularly under basic or acidic conditions through keto-enol tautomerism.[1][2]

• On Certain Aromatic Positions: Some positions on aromatic rings can be prone to exchange, especially when exposed to strong acidic or basic conditions.[1]

For maximum stability, deuterium labels should be placed in non-exchangeable positions, such as on aliphatic or aromatic carbon atoms not adjacent to heteroatoms.[2][3]

Q3: What are the primary experimental factors that accelerate isotopic exchange?

Several key experimental parameters can significantly influence the rate of H/D exchange.[4] Careful control of these factors is essential to maintaining the integrity of deuterated standards.

Factor	Impact on Exchange Rate	Recommended Action to Minimize Exchange
pH	Exchange is catalyzed by both acids and bases. The rate is typically lowest at a pH of approximately 2.5.[1][4]	Maintain sample and mobile phase pH between 2.5 and 7. Avoid strongly acidic or basic conditions.[2]
Temperature	Higher temperatures dramatically increase the rate of exchange.[4] Lowering the temperature from 25°C to 0°C can decrease the exchange rate by a factor of 14.[5]	Perform all sample preparation steps on ice and use a cooled autosampler (e.g., 4°C).[1][4]
Solvent	Protic solvents (e.g., water, methanol) provide a source of protons and facilitate exchange.[1]	Use aprotic solvents (e.g., acetonitrile) when possible. If protic solvents are necessary, consider their deuterated versions (e.g., D₂O, CD₃OD).[2][6]
Time	The longer the standard is exposed to a protic environment, the greater the extent of exchange.[4]	Minimize the time between sample preparation and analysis.[5] Optimize for rapid LC-MS analysis.[7]
Ionic Strength	An unexpected dependence on ionic strength has been reported, suggesting solution conditions can be strategically altered.[8][9]	In some applications like HDX-MS, using higher salt during initial sample prep (proteolysis) and lower salt before ESI-MS can be beneficial.[8]

Troubleshooting Guides

This section provides solutions to specific problems you might encounter during your experiments.

Problem 1: The mass spectrum of my deuterated standard shows unexpected lower mass peaks (e.g., M-1, M-2 for a d5 standard).

• Possible Cause: This is a strong indication that back-exchange is occurring, leading to the partial or complete loss of deuterium labels from your standard.[2]

• Troubleshooting Workflow:

  Troubleshooting workflow for diagnosing H/D exchange.

Problem 2: The peak area or response of my deuterated internal standard is inconsistent and drifts downwards over an analytical run.

• Possible Cause: This suggests ongoing isotopic exchange in the processed samples while they are stored in the autosampler.[2] The progressive loss of the correct isotopic form of the standard leads to a decreasing signal and inconsistent results.

• Troubleshooting Steps:

  • Confirm Instability: Re-inject a sample at the beginning of the analytical run (T=0) and again at the end. A significant decrease in the internal standard's peak area confirms instability in the autosampler.[2]

  • Lower Autosampler Temperature: Set the autosampler to the lowest practical temperature (e.g., 4°C) to slow down the kinetics of the exchange reaction.[1]

  • Acidify Final Solvent: If compatible with your assay, ensure the final sample solvent is acidic (ideally pH ~2.5-4) to inhibit the exchange process.[1]

  • Minimize Run Time: If instability persists, shorten the analytical run or process samples in smaller batches to minimize the time they reside in the autosampler before injection.

Experimental Protocols

Protocol: Stability Evaluation of a Deuterated Internal Standard

This protocol is designed to assess the stability of a deuterated internal standard (D-IS) under conditions that simulate sample storage and handling, helping to identify potential H/D back-exchange.[10]

Objective: To quantify the stability of a D-IS in a relevant biological matrix at different pH and temperature conditions.[10]

Materials:

• Deuterated internal standard (D-IS) stock solution.

• Blank biological matrix (e.g., plasma, urine).

• Buffers to adjust matrix pH (e.g., to pH 4, 7, and 9).[10]

• Protein precipitation solvent (e.g., ice-cold acetonitrile (B52724) with 0.1% formic acid).

• LC-MS/MS system.

Methodology:

• Sample Preparation: Spike a known concentration of the D-IS into aliquots of the blank biological matrix.[10]

• Condition Setup: Divide the spiked matrix into different sets. Adjust the pH of the sets to the desired levels (e.g., 4, 7, 9).[10]

• Incubation: Incubate each pH-adjusted set at different, relevant temperatures (e.g., 4°C for autosampler simulation, 25°C for room temperature, and 37°C for physiological conditions).[10]

• Time Point Collection: At specified time points (e.g., 0, 1, 4, 8, 24 hours), remove an aliquot from each condition.[10]

• Quenching: Immediately stop any potential exchange by adding 3 volumes of ice-cold protein precipitation solvent.[3][10] Vortex and centrifuge.

• Storage: Store the quenched supernatants at -80°C until analysis.[4]

• Analysis: After collecting the final time point, analyze all samples together in a single LC-MS/MS run. Monitor the signal intensity of both the deuterated internal standard and the corresponding unlabeled analyte.[10]

• Data Evaluation: For each condition, plot the peak area ratio (Unlabeled Analyte / D-IS) versus time. A stable standard should show no significant increase in the unlabeled analyte's signal over time. A common acceptance criterion is that results for stability samples should be within ±15% of the T=0 sample.[10]

Visualization of the Stability Study Workflow:

Workflow for evaluating deuterated standard stability.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. synmr.in [synmr.in]
• 7. Fundamentals of HDX-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. MINIMIZING BACK EXCHANGE IN THE HYDROGEN EXCHANGE - MASS SPECTROMETRY EXPERIMENT - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]

Optimizing GC-MS Parameters with Octylbenzene-d22: A Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing Gas Chromatography-Mass Spectrometry (GC-MS) parameters using Octylbenzene-d22 as an internal standard.

Frequently Asked Questions (FAQs)

Q1: What is Octylbenzene-d22 and why is it used as an internal standard in GC-MS analysis?

Octylbenzene-d22 is a deuterated form of octylbenzene, meaning that the 22 hydrogen atoms in the molecule have been replaced with deuterium (B1214612) atoms. It is an ideal internal standard for the quantification of long-chain alkylbenzenes and other similar semi-volatile organic compounds by GC-MS.[1][2] Because its chemical and physical properties are nearly identical to the non-deuterated analyte, it co-elutes closely and experiences similar behavior during sample preparation, injection, and ionization.[1][3] The key difference is its higher mass, which allows the mass spectrometer to distinguish it from the target analyte, enabling accurate correction for variations in sample volume, extraction efficiency, and instrument response.[1][4]

Q2: What are the expected mass fragments for Octylbenzene-d22 in an electron ionization (EI) mass spectrum?

The mass spectrum of the non-deuterated n-octylbenzene typically shows a molecular ion peak at m/z 190. A prominent fragment is observed at m/z 91, which corresponds to the tropylium (B1234903) ion ([C7H7]+), formed by the cleavage of the bond between the first and second carbon of the alkyl chain and rearrangement.[5]

For Octylbenzene-d22 (molecular weight ~212.46 g/mol ), the following fragments can be anticipated:

• Molecular Ion (M+) : A peak at m/z 212.

• Deuterated Tropylium Ion : A strong peak at m/z 98, corresponding to the deuterated tropylium ion ([C7D7]+).

• Other Fragments : A series of fragments resulting from the loss of deuterated alkyl groups.

Q3: Why is the retention time of Octylbenzene-d22 slightly different from its non-deuterated counterpart?

Deuterated compounds often exhibit slightly shorter retention times in GC than their non-deuterated analogs.[6][7] This phenomenon, known as the "chromatographic isotope effect," is due to the stronger C-D bond compared to the C-H bond, which can lead to subtle differences in the molecule's interaction with the stationary phase of the GC column.[6]

Troubleshooting Guide

This section addresses common issues encountered during the GC-MS analysis of analytes using Octylbenzene-d22 as an internal standard.

Problem 1: Poor Peak Shape (Tailing or Fronting) for Octylbenzene-d22

Potential Cause	Troubleshooting Steps
Active Sites in the Inlet or Column	Clean or replace the inlet liner. Use a deactivated liner. Trim the front end of the GC column (5-10 cm).[6]
Improper Column Installation	Reinstall the column, ensuring it is correctly positioned in the injector and detector.
Column Overload	Reduce the injection volume or the concentration of the internal standard.
Inappropriate Initial Oven Temperature	Set the initial oven temperature slightly below the boiling point of the solvent.[6]

Problem 2: Low or No Signal for Octylbenzene-d22

Potential Cause	Troubleshooting Steps
Incorrect MS Parameters	Ensure the mass spectrometer is set to monitor the correct ions for Octylbenzene-d22 (e.g., m/z 98 and 212).
Leak in the System	Check for leaks in the injector, column fittings, and mass spectrometer interface.
Degradation of the Standard	Prepare a fresh solution of Octylbenzene-d22.
Injector Issues	Verify the syringe is functioning correctly and the injection volume is accurate.

Problem 3: Inconsistent Internal Standard Response

Potential Cause	Troubleshooting Steps
Variability in Injection Volume	Use an autosampler for precise and repeatable injections.
Sample Matrix Effects	Dilute the sample extract to minimize matrix interference.[8]
Incomplete Sample Homogenization	Ensure the internal standard is thoroughly mixed with the sample before extraction.

Problem 4: Interference from the Deuterated Standard

Potential Cause	Troubleshooting Steps
Presence of Unlabeled Analyte in the Standard	Inject a high-concentration solution of only the deuterated standard to check for unlabeled impurities.[6]
In-source Fragmentation and Loss of Deuterium	Reduce the electron ionization energy (e.g., from 70 eV to 30-50 eV) to minimize fragmentation.[6]
Isotopic Exchange	Assess the stability of the deuterated standard in the sample matrix and solvent over time. Avoid storage in acidic or basic solutions.[3][4]

Experimental Protocols

Protocol 1: Preparation of Octylbenzene-d22 Internal Standard Stock Solution

• Accurately weigh approximately 10 mg of neat Octylbenzene-d22.

• Dissolve the weighed standard in a suitable solvent (e.g., hexane (B92381) or dichloromethane) in a 10 mL volumetric flask to create a 1 mg/mL stock solution.

• Store the stock solution in an amber vial at 4°C.

Protocol 2: Sample Preparation using Octylbenzene-d22 Internal Standard

• To 1 mL of your liquid sample (or an extract of a solid sample), add a known volume of the Octylbenzene-d22 stock solution to achieve a final concentration appropriate for your analytical range (e.g., 1 µg/mL).

• Vortex the sample for 30 seconds to ensure thorough mixing.

• Proceed with your established extraction and clean-up procedure.

Protocol 3: Typical GC-MS Parameters for Long-Chain Alkylbenzene Analysis

These are general parameters and may require optimization for your specific application and instrument.

Parameter	Value
GC System	Agilent 6890 or equivalent
Column	DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent[9]
Injector	Split/Splitless
Injector Temperature	280°C
Injection Volume	1 µL
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Program	Initial: 60°C for 2 minRamp: 6°C/min to 310°CHold: 15 min at 310°C[9]
MS System	Agilent 5973 or equivalent
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Source Temperature	230°C
Quadrupole Temperature	150°C
Acquisition Mode	Full Scan (m/z 50-500) or Selected Ion Monitoring (SIM)
SIM Ions (Octylbenzene-d22)	Quantifier: m/z 98, Qualifier: m/z 212

Data Presentation

Table 1: Key Mass Fragments for Octylbenzene and Octylbenzene-d22

Compound	Molecular Ion (M+)	Base Peak	Other Key Fragments
Octylbenzene	190	91 ([C7H7]+)	105, 119
Octylbenzene-d22	212	98 ([C7D7]+)	114, 130

Visualizations

Caption: A typical workflow for GC-MS analysis using an internal standard.

Caption: A decision tree for troubleshooting poor peak shape in GC-MS.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. youtube.com [youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. whitman.edu [whitman.edu]
• 6. benchchem.com [benchchem.com]
• 7. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. idus.us.es [idus.us.es]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Stability Issues with Deuterated Internal Standards

Welcome to our technical support center dedicated to addressing the stability challenges associated with deuterated internal standards. This resource is designed for researchers, scientists, and drug development professionals to provide clear and actionable guidance for troubleshooting common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the most common stability issues encountered with deuterated internal standards?

A1: The most frequently observed stability issues include:

• Isotopic Exchange (H/D Exchange): This is the most prevalent issue, where deuterium (B1214612) atoms on the internal standard are replaced by hydrogen atoms from the surrounding solvent or biological matrix.[1][2][3] This process, also known as "back-exchange," can lead to a decreased signal for the deuterated internal standard and an artificially high signal for the native analyte, compromising the accuracy of quantitative analyses.[1][3]

• Chemical Degradation: Like their non-deuterated counterparts, deuterated standards can degrade due to factors such as pH, temperature, and light exposure.[1] For example, deuterated chloroform (B151607) can decompose over time and become acidic, a process minimized by refrigerated storage in the dark.[4]

• Chromatographic (Isotopic) Shift: Deuterated compounds can have slightly different physicochemical properties than their non-deuterated analogs, which may cause them to elute at different retention times during chromatography.[1][5] This can lead to differential matrix effects, where the analyte and the internal standard are affected differently by interfering components in the sample.[1][5]

Q2: What factors influence the rate of hydrogen-deuterium (H/D) exchange?

A2: Several key factors can accelerate H/D exchange:

• Position of the Deuterium Label: The stability of the deuterium label is highly dependent on its location within the molecule.[6] Labels on heteroatoms (e.g., -OH, -NH, -SH) are highly susceptible to exchange.[3][7] Deuterium atoms on a carbon adjacent to a carbonyl group can also be unstable, particularly under acidic or basic conditions.[3][8] Labels on aromatic rings or aliphatic chains are generally more stable.[1][3]

• pH: The rate of H/D exchange is highly dependent on pH, with both acidic and basic conditions capable of catalyzing the exchange.[2][3][7] The minimum exchange rate for many compounds is often observed in the pH range of 2.5-3.0.[6][9]

• Temperature: Higher temperatures significantly increase the rate of chemical reactions, including H/D exchange.[2][6][7] Conversely, lowering the temperature can dramatically slow down this process.[2]

• Solvent: Protic solvents, such as water and methanol, can readily donate protons and facilitate H/D exchange.[2][3] Aprotic solvents like acetonitrile (B52724) are generally preferred for storing and handling deuterated standards.[3]

Q3: How can I select a stable deuterated internal standard?

A3: To ensure reliable results, a deuterated internal standard should possess the following characteristics:

• Stable Label Position: Choose standards where deuterium atoms are placed on chemically stable positions, such as aromatic rings, that are not prone to exchange under typical analytical conditions.[1]

• High Isotopic Purity: An isotopic enrichment of ≥98% is generally recommended to minimize interference from any unlabeled analyte present in the standard.[1][10]

• High Chemical Purity: A chemical purity of >99% ensures that other compounds do not interfere with the analysis.[1]

• Sufficient Mass Difference: For lightly deuterated standards (e.g., d2), there is a risk of interference from the naturally occurring isotopes of the analyte.[1] Using a standard with a higher degree of deuteration (e.g., d4 or higher) helps to shift the mass sufficiently away from the analyte's natural isotope distribution.[1][11]

Q4: Are there more stable alternatives to deuterated standards?

A4: Yes. When H/D exchange is a significant problem, internal standards labeled with stable isotopes like Carbon-13 (¹³C) or Nitrogen-15 (¹⁵N) are a more stable alternative as they are not susceptible to exchange.[1] However, these can be more expensive to synthesize.[1]

Troubleshooting Guides

This section provides a systematic approach to identifying and resolving common stability issues with deuterated internal standards.

Problem 1: Decreasing signal of the deuterated internal standard and/or increasing signal of the unlabeled analyte over time.

This is a classic symptom of deuterium back-exchange.[6] The following workflow can help you troubleshoot this issue.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. ckgas.com [ckgas.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. resolvemass.ca [resolvemass.ca]
• 11. benchchem.com [benchchem.com]

Technical Support Center: Correcting for Isotope Effects in Chromatography

This technical support center is designed to assist researchers, scientists, and drug development professionals in understanding, troubleshooting, and correcting for isotope effects in chromatography. The following guides and frequently asked questions (FAQs) address common issues encountered during experiments involving isotopically labeled compounds.

Frequently Asked Questions (FAQs)

Q1: What is the chromatographic isotope effect?

A1: The chromatographic isotope effect is the phenomenon where molecules containing different isotopes of an element are separated during a chromatographic run.[1] This results in slightly different retention times for an analyte and its isotopically labeled internal standard (IS).[1][2][3] This effect is most pronounced when hydrogen (¹H) is substituted with deuterium (B1214612) (²H or D).[1]

Q2: Why do deuterated compounds often elute earlier in reversed-phase liquid chromatography (RPLC)?

A2: In RPLC, deuterated compounds typically elute slightly earlier than their non-deuterated (protiated) counterparts.[1][2] This is often referred to as an "inverse isotope effect."[1] The primary reason is that the carbon-deuterium (C-D) bond is slightly shorter and less polarizable than the carbon-hydrogen (C-H) bond.[1] This can lead to weaker van der Waals interactions between the deuterated compound and the nonpolar stationary phase, resulting in a shorter retention time.[1]

Q3: What are the consequences of the chromatographic isotope effect in quantitative analysis?

A3: The retention time shift between an analyte and its deuterated internal standard can lead to significant inaccuracies in quantitative analysis, especially when using mass spectrometry (MS) for detection.[4][5] If the analyte and IS elute at different times, they may experience different degrees of matrix effects (ion suppression or enhancement), leading to an inaccurate analyte-to-IS peak area ratio and compromising the reliability of the quantitative results.[5]

Q4: How can I determine if I have a significant isotope effect in my assay?

A4: You can assess the significance of the isotope effect by performing a co-elution experiment. This involves injecting a mixture of the analyte and its isotopically labeled internal standard and carefully examining the resulting chromatograms. A noticeable difference in the retention times at the peak apex (ΔtR) indicates the presence of a chromatographic isotope effect.[1] It is recommended to repeat this injection multiple times to ensure the reproducibility of the retention time difference.[1]

Q5: What strategies can I use to correct for or minimize the chromatographic isotope effect?

A5: Several strategies can be employed:

• Chromatographic Optimization: Adjusting parameters such as the mobile phase composition, gradient slope, or column temperature can help minimize the retention time difference.[1]

• Use of Alternative Isotopes: Using internal standards labeled with ¹³C, ¹⁵N, or ¹⁸O instead of deuterium can significantly reduce or eliminate the chromatographic isotope effect, as these heavier isotopes have a much smaller impact on the physicochemical properties of the molecule.[4][5][6]

• Mathematical Correction: In some cases, if the isotope effect is consistent and well-characterized, mathematical correction models can be applied to the data.[7]

Q6: Are there situations where the isotope effect is more pronounced?

A6: Yes, the magnitude of the isotope effect can be influenced by several factors, including:

• Number of Deuterium Atoms: Generally, a larger number of deuterium atoms in the molecule leads to a greater retention time shift.[8]

• Position of the Label: The location of the isotopic label within the molecule can also affect the extent of the isotope effect.

• Chromatographic Conditions: As mentioned earlier, the choice of stationary phase, mobile phase, and temperature can all impact the separation of isotopologues.[9]

Troubleshooting Guides

Issue 1: Inconsistent retention time difference (ΔtR) between analyte and internal standard.

• Possible Cause: Fluctuations in chromatographic conditions (e.g., temperature, mobile phase composition).

• Troubleshooting Steps:

  • Ensure the column oven temperature is stable and accurate.

  • Verify the mobile phase composition is correct and that the solvents are properly degassed.

  • Check the performance of the HPLC pump to ensure a consistent flow rate and gradient formation.

  • Perform system suitability tests to confirm the stability of the chromatographic system.[10]

Issue 2: Significant peak tailing or fronting for either the analyte or the internal standard.

• Possible Cause: Secondary interactions with the stationary phase, column overload, or inappropriate mobile phase pH.

• Troubleshooting Steps:

  • Evaluate the mobile phase pH to ensure the analytes are in a single ionic state.

  • Reduce the injection volume or sample concentration to avoid column overload.

  • Consider a different stationary phase with alternative chemistry to minimize secondary interactions.

Issue 3: Poor quantitative accuracy despite using a stable isotope-labeled internal standard.

• Possible Cause: A significant chromatographic isotope effect combined with differential matrix effects.

• Troubleshooting Steps:

  • First, confirm the presence and magnitude of the isotope effect using the co-elution experiment described in the FAQs.

  • If a significant ΔtR is observed, implement strategies to minimize it, such as optimizing the chromatographic method.[1]

  • If optimization is insufficient, consider switching to a ¹³C or ¹⁵N-labeled internal standard, which are less prone to chromatographic isotope effects.[4][5][6]

  • Enhance sample preparation techniques to reduce the overall matrix effect.[11]

Experimental Protocols

Protocol 1: Evaluation of Co-elution of an Analyte and its Deuterated Internal Standard

Objective: To determine the retention time difference (ΔtR) between a non-deuterated analyte and its deuterated internal standard under specific reversed-phase LC-MS conditions.[1]

Materials:

• Analyte of interest

• Deuterated internal standard

• HPLC or UHPLC system coupled to a mass spectrometer

• Reversed-phase C18 column (or other appropriate column)

• HPLC-grade solvents (e.g., acetonitrile, methanol, water)

• Additives (e.g., formic acid, ammonium (B1175870) formate)

Methodology:

• Prepare a stock solution of the analyte and the deuterated internal standard in a suitable solvent.

• Prepare a working solution containing a mixture of the analyte and the internal standard at a known concentration (e.g., 100 ng/mL each).

• Set up the LC-MS method:

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: A suitable gradient to achieve good peak shape and retention (e.g., start with 5% B, increase to 95% B over 5 minutes, hold for 1 minute, and then return to initial conditions).[1]

  • Flow Rate: 0.4 mL/min[1]

  • Injection Volume: 5 µL[1]

  • Column Temperature: 30 °C[1]

  • Mass Spectrometry: Use Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM) to monitor a specific precursor-product ion transition for both the analyte and the internal standard.

• Inject the working solution into the LC-MS system.

• Acquire the chromatograms for both the analyte and the deuterated internal standard.

• Determine the retention time at the apex of each peak.

• Calculate the retention time difference (ΔtR): ΔtR = tR(analyte) - tR(internal standard). A positive value indicates the internal standard elutes earlier.[1]

• Repeat the injection at least three times to assess the reproducibility of the retention times and the ΔtR.[1]

Data Presentation

Table 1: Example Retention Time Data for Co-elution Experiment

Injection	Analyte Retention Time (tR) (min)	Internal Standard Retention Time (tR) (min)	Retention Time Difference (ΔtR) (min)
1	4.52	4.48	0.04
2	4.53	4.49	0.04
3	4.52	4.48	0.04
Average	4.52	4.48	0.04
Std. Dev.	0.006	0.006	0.00

Table 2: Impact of Isotopic Label on Retention Time Difference

Isotopic Label	Typical Retention Time Shift (vs. Unlabeled)	Susceptibility to Isotope Effect	Recommendation
Deuterium (²H)	Can be significant, often elutes earlier in RPLC[1][2]	High	Use with caution; requires careful evaluation of co-elution.[5]
Carbon-13 (¹³C)	Generally negligible[4][5]	Low	Recommended for minimizing isotope effects.[5][6]
Nitrogen-15 (¹⁵N)	Generally negligible[4][5]	Low	Recommended for minimizing isotope effects.[5][6]

Visualizations

Caption: Workflow for identifying and correcting chromatographic isotope effects.

Caption: Interaction differences leading to isotope effects in RPLC.

References

• 1. benchchem.com [benchchem.com]
• 2. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Application of Screening Experimental Designs to Assess Chromatographic Isotope Effect upon Isotope-Coded Derivatization for Quantitative Liquid Chromatography–Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Application of screening experimental designs to assess chromatographic isotope effect upon isotope-coded derivatization for quantitative liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Technical Support Center: Minimizing Deuterium Back-Exchange in Standards

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting and minimizing the back-exchange of deuterium (B1214612) in labeled standards during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is deuterium back-exchange?

A1: Deuterium back-exchange is an undesirable chemical reaction where deuterium atoms on a labeled standard are replaced by hydrogen atoms from the surrounding environment, such as protic solvents (e.g., water, methanol), buffers, or the biological matrix itself.[1][2][3] This process compromises the isotopic purity of the standard, which can lead to a decrease in the internal standard's signal, an artificial increase in the unlabeled analyte's signal, and ultimately, inaccurate quantification.[2]

Q2: What are the primary factors that cause deuterium back-exchange?

A2: The rate and extent of deuterium back-exchange are primarily influenced by four key factors:

• Position of the Deuterium Label: The stability of the deuterium label is highly dependent on its location within the molecule.[2][3] Labels on heteroatoms (e.g., -OH, -NH, -SH) are highly susceptible to rapid exchange.[2][3][4] Deuterium on carbons adjacent to carbonyl groups can also be labile due to keto-enol tautomerism.[2][3] Labels on aromatic rings or aliphatic chains not near activating functional groups are generally more stable.[3][5]

• pH: The exchange rate is highly pH-dependent.[1][3][6] The minimum rate of back-exchange for many compounds, particularly for amide hydrogens, occurs at a pH of approximately 2.5-3.0.[1][2][6] Both highly acidic and, more significantly, basic conditions can catalyze the exchange.[2][4][6]

• Temperature: Higher temperatures significantly accelerate the rate of back-exchange.[1][2][3][5][6] Conversely, maintaining low temperatures (e.g., 0-4 °C) throughout the experimental workflow can dramatically slow down this process.[1][6] Lowering the temperature from 25°C to 0°C can decrease the exchange rate by a factor of 14.[6][7]

• Solvent: Protic solvents, such as water and methanol, contain exchangeable protons and facilitate back-exchange.[1][2][3] Whenever possible, using aprotic solvents like acetonitrile (B52724) or chloroform (B151607) for sample storage and reconstitution is preferred.[2][3][5]

Q3: How can I determine if my deuterated standard is undergoing back-exchange?

A3: A common indication of back-exchange is a time-dependent change in your analytical signals.[2] You may observe a decrease in the peak area or signal intensity of your deuterated internal standard, often accompanied by a corresponding increase in the signal of the unlabeled analyte.[2][8] To confirm this, you can perform a stability test by incubating the deuterated standard in your sample matrix or solvent over a period of time (e.g., 0, 4, 8, 24 hours) and analyzing the samples at different time points.[2][5]

Troubleshooting Guide

This guide addresses common issues encountered during experiments that may be related to deuterium back-exchange.

Problem	Possible Cause	Solution
Inaccurate and irreproducible quantitative results. [4]	The deuterated internal standard is unstable under the current analytical conditions and is undergoing back-exchange.[4]	Review and optimize experimental parameters. Ensure the use of low temperatures (0-4 °C) for sample preparation and analysis.[1] Adjust the pH of all solutions to the range of minimum exchange (typically pH 2.5-3.0).[6] Minimize the time the sample is in protic solvents by using rapid analysis techniques like UPLC.[1]
Decreasing signal for the deuterated internal standard and a corresponding increase in the analyte signal over time. [8]	This strongly suggests that the deuterated internal standard is undergoing hydrogen-deuterium (H/D) back-exchange.[8]	Perform a deuterium back-exchange stability test to confirm the issue.[8] If confirmed, modify the mobile phase by adjusting the pH or using a non-aqueous mobile phase if chromatography allows.[8] Consider selecting a standard with deuterium labels on more stable positions.[1][5]
High variability in deuterium recovery between replicate injections. [1]	Inconsistent timing of sample preparation steps or fluctuations in temperature or pH.[1]	Standardize all incubation and waiting times during the experimental workflow.[1] Ensure consistent and stable temperature and pH control throughout the entire process.[1]
Calibration curve is non-linear. [2]	If back-exchange is occurring, the changing ratio of the standard to the analyte over the course of the analytical run can lead to poor linearity.[2]	Address the root causes of back-exchange as described in the solutions above.

Experimental Protocols

Protocol 1: Deuterium Back-Exchange Stability Test

This protocol helps determine if the deuterated internal standard is stable under your specific analytical conditions.[5]

Objective: To quantify the extent of H/D back-exchange of a deuterated internal standard.[4]

Methodology:

• Prepare Stock Solution: Prepare a stock solution of the deuterated internal standard in a non-protic solvent (e.g., acetonitrile) to serve as a baseline.[4]

• Prepare Sample Sets:

  • Set A (Solvent): Spike the deuterated internal standard into the sample reconstitution solvent.[5]

  • Set B (Matrix): Spike the deuterated internal standard into the blank biological matrix.[5]

• Incubation: Incubate both sets of samples at the temperature used during your sample preparation and analysis.

• Time-Point Analysis: Analyze the samples by LC-MS/MS at different time points (e.g., 0, 4, 8, 24 hours).[5]

• Data Analysis:

  • Monitor the ion chromatograms for the m/z of the deuterated standard and any potential back-exchanged species.[4]

  • Calculate the percentage of the standard that has undergone back-exchange at each time point by comparing the peak areas of the deuterated and back-exchanged species.[4]

Protocol 2: Quenching the Hydrogen-Deuterium Exchange Reaction

This protocol outlines the essential steps for effectively stopping the H-D exchange reaction to minimize back-exchange, particularly in HDX-MS experiments.

Objective: To rapidly lower the pH and temperature of the sample to minimize the rate of back-exchange.[6]

Methodology:

• Preparation: Pre-chill all necessary buffers (e.g., quench buffer: 0.1 M phosphate (B84403) buffer, pH 2.5), microcentrifuge tubes, and pipette tips to 0°C on ice.[6]

• Quenching: At the desired time point of the H-D exchange reaction, add an equal volume of the ice-cold quench buffer to the sample.[6]

• Mixing: Mix the sample thoroughly and immediately place it on ice or in a cooled autosampler.

• Storage (if necessary): For longer-term storage before analysis, samples can be flash-frozen in liquid nitrogen and stored at -80°C.[1][9]

Data Presentation

Table 1: Effect of Temperature on Deuterium Back-Exchange Rate

Temperature (°C)	Relative Exchange Rate	Reference
25	14x	[6][7]
0	1x (baseline)	[6][7]
-10	Significantly reduced	[10]
-20	Further reduced	[10]
-30	Maximally reduced	[7][10]

Table 2: Effect of pH on Amide Proton Back-Exchange Rate

pH	Relative Exchange Rate	Recommendation	Reference
< 2.5	Increases	Avoid highly acidic conditions if possible.	[6]
2.5 - 3.0	Minimum	Optimal pH range for quenching and analysis.	[1][2][6]
> 3.0	Increases	Avoid neutral and basic conditions.	[6]
Basic	Significantly accelerated	Avoid basic conditions entirely.	[6]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Hydrogen-Deuterium Exchange Mass Spectrometry: A Novel Structural Biology Approach to Structure, Dynamics and Interactions of Proteins and Their Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Fundamentals of HDX-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]

Technical Support Center: Interference in Mass Spectrometry with Deuterated Standards

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common interference issues encountered when using deuterated internal standards in mass spectrometry.

Frequently Asked Questions (FAQs)

Q1: What is isotopic interference or "cross-talk" and why does it occur with deuterated standards?

A1: Isotopic interference, or "cross-talk," occurs when the signal from the unlabeled analyte interferes with the signal of the deuterated internal standard (IS), or vice-versa.[1][2] This phenomenon arises from two primary sources:

• Natural Isotopic Abundance: Most elements have naturally occurring heavy isotopes (e.g., ¹³C). At high concentrations, the analyte can produce a significant M+1 or M+2 isotopic peak that has the same mass-to-charge ratio (m/z) as a deuterated standard with a low degree of deuteration (e.g., D1, D2).[1]

• Impurity in the Internal Standard: The deuterated internal standard may contain a small amount of the unlabeled analyte as a synthetic impurity.[1][3] This can lead to an overestimation of the analyte's concentration, particularly at lower limits of quantification.[1]

A mass difference of at least 3 atomic mass units (amu) is generally recommended to minimize this interference.[1]

Q2: What are the signs of isotopic interference in my assay?

A2: A common symptom of isotopic interference is a non-linear calibration curve, particularly at higher concentrations.[1][4] As the analyte concentration increases, the contribution of its natural isotopes to the internal standard's signal becomes more pronounced, artificially inflating the IS response and causing the analyte-to-IS ratio to plateau.[1] You might also observe a signal for the internal standard in blank samples that are spiked with a high concentration of the analyte.[1]

Q3: My deuterated standard has a different retention time than the analyte. Is this a problem?

A3: Yes, this can be a significant issue. The phenomenon where a deuterated standard has a slightly different retention time from the analyte is known as the "isotope effect".[5][6] If the analyte and internal standard do not co-elute perfectly, they may be exposed to different co-eluting matrix components as they enter the mass spectrometer.[6] This can lead to differential matrix effects, where one compound experiences more ion suppression or enhancement than the other, compromising the accuracy of quantification.[6][7]

Q4: What is deuterium (B1214612) back-exchange and how can I minimize it?

A4: Deuterium back-exchange is a process where deuterium atoms on a labeled molecule are replaced by hydrogen atoms from the surrounding solvent or matrix.[8][9] This can occur if the deuterium labels are on labile positions, such as hydroxyl (-OH) or amine (-NH) groups.[10][11] Back-exchange reduces the concentration of the fully deuterated standard, which can lead to inaccurate quantification.[10]

To minimize back-exchange:

• Select standards with stable labeling positions: Choose standards where deuterium atoms are placed on stable, non-exchangeable positions like aromatic rings or carbon backbones.[10][12]

• Control experimental conditions: Back-exchange is influenced by factors like pH and temperature.[8] Performing separations at subzero temperatures can significantly decrease the rate of back-exchange.[13][14]

Q5: I'm observing a low signal-to-noise ratio for my analyte and/or internal standard. What are the possible causes?

A5: A low signal-to-noise (S/N) ratio can stem from several factors:

• Matrix Effects: Co-eluting components from the sample matrix can suppress or enhance the ionization of the analyte and internal standard.[12][15]

• Poor Purity of the Internal Standard: Chemical or isotopic impurities in the deuterated standard can introduce interfering peaks and increase background noise.[12]

• Improper Storage and Handling: Degradation of the standard due to incorrect storage conditions (e.g., temperature, light exposure) or repeated freeze-thaw cycles can lower its effective concentration.[10]

• Instrumental Issues: A dirty ion source or detector saturation can also contribute to poor signal.[4]

Troubleshooting Guides

Guide 1: Investigating and Mitigating Isotopic Interference

This guide provides a systematic approach to identify and address isotopic interference in your assay.

Symptoms:

• Non-linear calibration curve, especially at the upper limit of quantification (ULOQ).[1]

• Signal detected in the internal standard channel when analyzing a high concentration of the unlabeled analyte.[1]

Troubleshooting Workflow:

Caption: Workflow for troubleshooting isotopic interference.

Guide 2: Addressing Poor Chromatographic Resolution (Isotope Effect)

This guide outlines steps to take when your deuterated standard and analyte are not co-eluting.

Symptoms:

• Visible separation between the analyte and internal standard peaks in the chromatogram.[6]

• Poor precision and accuracy, especially in complex matrices.

Troubleshooting Workflow:

Caption: Workflow for optimizing chromatographic co-elution.

Quantitative Data Summary

The following table summarizes key parameters to consider when selecting and using a deuterated internal standard.

Parameter	Recommended Specification	Rationale
Chemical Purity	>99%[3][6]	Ensures no other compounds are present that could cause interfering peaks in the chromatogram.[3][6]
Isotopic Purity	≥98%[3][6][16]	Minimizes the contribution of the unlabeled analyte in the internal standard solution, which could otherwise lead to an overestimation of the analyte's concentration.[1][3][6]
Degree of Deuteration	2 to 10 deuterium atoms[3][6]	Ensures the mass-to-charge ratio (m/z) of the IS is clearly separated from the natural isotopic distribution of the analyte to prevent interference.[3][6]
Labeling Position	Stable, non-exchangeable positions (e.g., aromatic C-H)[11][12][16]	Prevents the exchange of deuterium atoms with hydrogen atoms from the solvent, which would alter the concentration of the deuterated standard.[11][12]

Experimental Protocols

Protocol 1: Assessing Isotopic Contribution of the Deuterated Internal Standard

Objective: To determine the isotopic purity of the deuterated internal standard and quantify the contribution of any unlabeled analyte impurity.[6]

Methodology:

• Prepare a High-Concentration IS Solution: Prepare a solution of the deuterated internal standard in a suitable solvent at a concentration significantly higher than what is used in the analytical method.[6]

• Acquire Mass Spectra: Infuse the IS solution directly into the mass spectrometer or perform an LC-MS analysis.[6]

• Data Analysis:

  • Examine the mass spectrum for a signal at the m/z of the unlabeled analyte.[6]

  • Calculate the percentage of the unlabeled analyte's signal relative to the main deuterated peak to determine the isotopic purity.[6]

Protocol 2: Post-Column Infusion Experiment to Detect Matrix Effects

Objective: To identify regions of ion suppression or enhancement throughout the chromatographic run.[6][15]

Methodology:

• Set up the Infusion: Use a T-junction to introduce a constant flow of a solution containing the analyte and internal standard into the LC flow path after the analytical column but before the mass spectrometer.[6]

• Inject Blank Matrix: Inject an extracted blank matrix sample.

• Monitor Signal: Monitor the signal intensity of the analyte and internal standard throughout the chromatographic run.

• Data Analysis: A dip in the signal indicates a region of ion suppression, while a rise indicates ion enhancement. By comparing the retention time of your analyte with these regions, you can determine if matrix effects are a likely issue.[6][15]

Protocol 3: Sample Preparation for Quantification of an Analyte in Human Plasma

Objective: A general workflow for preparing plasma samples for LC-MS/MS analysis using a deuterated internal standard.

Methodology:

• Prepare Calibration Standards and Quality Controls (QCs):

  • Prepare a series of working solutions of the analyte by serial dilution of a stock solution.[17]

  • Spike blank, drug-free human plasma with the working solutions to create calibration standards at various concentrations.[17]

  • Prepare QC samples at low, medium, and high concentrations in the same manner.[17]

• Sample Preparation (Protein Precipitation):

  • To 100 µL of each calibrator, QC, and unknown plasma sample, add 10 µL of a working internal standard solution.[17]

  • Add 300 µL of ice-cold acetonitrile (B52724) (containing 0.1% formic acid) to precipitate proteins.[17]

  • Vortex vigorously for 1 minute.[17]

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.[17]

  • Transfer the supernatant to a new set of vials or a 96-well plate for LC-MS analysis.[17]

• LC-MS/MS Analysis:

  • Use a C18 reversed-phase column with a gradient elution.[17]

  • Operate the mass spectrometer in a suitable ionization mode (e.g., ESI+) using Multiple Reaction Monitoring (MRM).[17]

  • Monitor at least one specific precursor-to-product ion transition for both the analyte and the deuterated internal standard.[17]

• Data Processing and Quantification:

  • Integrate the peak areas for both the analyte and the internal standard.[17]

  • Calculate the Peak Area Ratio (PAR) = (Peak Area of Analyte) / (Peak Area of Internal Standard).[17]

  • Construct a calibration curve by plotting the PAR against the nominal concentration of the calibration standards.[17]

  • Determine the concentration of the analyte in the QC and unknown samples by interpolating their PAR values from the regression equation.[17]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. waters.com [waters.com]
• 8. MINIMIZING BACK EXCHANGE IN THE HYDROGEN EXCHANGE - MASS SPECTROMETRY EXPERIMENT - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Fundamentals of HDX-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. youtube.com [youtube.com]
• 12. benchchem.com [benchchem.com]
• 13. High-throughput hydrogen deuterium exchange mass spectrometry (HDX-MS) coupled with subzero-temperature ultrahigh pressure liquid chromatography (UPLC) separation for complex sample analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. resolvemass.ca [resolvemass.ca]
• 17. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Octylbenzene-d22 Recovery in Sample Extraction

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the recovery of Octylbenzene-d22 during sample extraction. The information is presented in a practical question-and-answer format to directly address common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is Octylbenzene-d22 and why is it used as an internal standard?

Octylbenzene-d22 is a deuterated form of octylbenzene, meaning that the hydrogen atoms have been replaced with their heavier isotope, deuterium (B1214612). It is commonly used as an internal standard (IS) in quantitative analysis, particularly in gas chromatography-mass spectrometry (GC-MS). Because its chemical and physical properties are nearly identical to the non-deuterated octylbenzene, it behaves similarly during sample extraction and analysis. This allows it to be used to correct for variations in extraction recovery, injection volume, and matrix effects, ultimately leading to more accurate and precise quantification of the target analyte.[1][2]

Q2: I am experiencing low recovery of Octylbenzene-d22. What are the most common causes?

Low recovery of a hydrophobic internal standard like Octylbenzene-d22 can stem from several factors throughout the analytical workflow. The most common culprits include:

• Inappropriate Extraction Technique: The chosen method, whether Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE), may not be optimized for a nonpolar compound like octylbenzene.

• Poor Solvent Selection: The solvents used for extraction and elution may not have the appropriate polarity to efficiently extract and recover the analyte from the sample matrix.

• Matrix Effects: Components of the sample matrix (e.g., organic matter in soil, lipids in biological samples) can interfere with the extraction process, leading to ion suppression or enhancement in the mass spectrometer.[1][3][4]

• Suboptimal pH: The pH of the sample can influence the partitioning of the analyte between the sample and the extraction solvent, particularly if there are any ionizable interferences.

• Incomplete Elution (SPE): The elution solvent may not be strong enough to completely desorb the Octylbenzene-d22 from the SPE sorbent.

• Phase Separation Issues (LLE): Incomplete separation of the aqueous and organic layers can lead to loss of the analyte.

• Adsorption to Labware: Hydrophobic compounds can adsorb to the surfaces of glass or plastic containers, especially if the sample is stored for an extended period.[5]

Q3: How can I troubleshoot low recovery when using Solid-Phase Extraction (SPE)?

When troubleshooting low SPE recovery, it's essential to systematically evaluate each step of the process. If you suspect low recovery, it is recommended to analyze the flow-through and wash fractions to determine if the analyte is being lost during these steps.

• Sorbent Selection: For a nonpolar compound like Octylbenzene-d22, a hydrophobic sorbent such as C18 or a polymeric sorbent (e.g., styrene-divinylbenzene) is generally recommended for extraction from polar matrices like water.[6]

• Conditioning and Equilibration: Ensure the sorbent is properly conditioned with a water-miscible organic solvent (e.g., methanol) and then equilibrated with water or a buffer matching the sample's pH. This activates the sorbent for optimal retention.

• Sample Loading: Load the sample at a slow and consistent flow rate to allow for adequate interaction between the analyte and the sorbent. Overloading the cartridge with either too much sample volume or too high a concentration of interfering matrix components can lead to breakthrough.

• Washing Step: The wash solvent should be strong enough to remove interferences but not so strong that it elutes the analyte. For hydrophobic compounds on a reversed-phase sorbent, a wash with a low percentage of organic solvent in water is typical.

• Elution Step: Use a strong, nonpolar solvent to ensure complete elution of Octylbenzene-d22 from the sorbent. Solvents like hexane (B92381), dichloromethane (B109758), or ethyl acetate (B1210297) are often effective. It may be necessary to increase the volume of the elution solvent or perform a second elution to improve recovery.

Q4: What are the key considerations for optimizing Liquid-Liquid Extraction (LLE) for Octylbenzene-d22?

LLE is a common technique for extracting hydrophobic compounds from aqueous samples.[7] Key parameters to optimize include:

• Solvent Selection: Choose a water-immiscible organic solvent in which Octylbenzene-d22 is highly soluble. Given its nonpolar nature, solvents like hexane, heptane, or dichloromethane are suitable choices.

• Solvent-to-Sample Ratio: A higher ratio of organic solvent to the aqueous sample can improve extraction efficiency. A ratio of 7:1 is often considered a good starting point for optimization.[8]

• pH Adjustment: While Octylbenzene-d22 is neutral, adjusting the sample pH can help to suppress the extraction of acidic or basic interferences.

• Salting Out: Adding a neutral salt (e.g., sodium chloride or sodium sulfate) to the aqueous sample can decrease the solubility of hydrophobic compounds in the aqueous phase, thereby promoting their transfer to the organic phase and improving recovery.[9]

• Mixing: Ensure thorough mixing of the two phases to maximize the surface area for mass transfer. Vigorous shaking in a separatory funnel is common, but gentle inversion may be necessary if emulsions are prone to form.

• Back Extraction: To further clean up the extract, a back-extraction step can be performed. The organic extract is washed with a fresh aqueous phase at a specific pH to remove any co-extracted impurities.[9]

Q5: Can the deuterated internal standard itself be a source of error?

Yes, while deuterated internal standards are generally reliable, there are potential issues to be aware of:

• Isotopic Exchange (H/D Exchange): In some cases, deuterium atoms on the internal standard can be replaced by hydrogen atoms from the solvent or sample matrix.[2] This is more likely to occur if the deuterium labels are on exchangeable sites (e.g., -OH, -NH) or under strongly acidic or basic conditions. For Octylbenzene-d22, where the deuterium atoms are on the stable alkyl chain and aromatic ring, this is less of a concern under typical extraction conditions.

• Chromatographic Shift: Deuterated compounds can sometimes have slightly different retention times compared to their non-deuterated counterparts.[4] If this shift is significant, the analyte and internal standard may experience different matrix effects, leading to inaccurate quantification.

• Purity of the Standard: The deuterated standard should be of high isotopic and chemical purity to avoid interference with the quantification of the native analyte.

Quantitative Data Summary

The following tables summarize recovery data for long-chain alkylbenzenes (LABs), which are analogous in structure and hydrophobicity to Octylbenzene. This data can serve as a benchmark when developing and optimizing extraction methods.

Table 1: Recovery of Linear Alkylbenzenes (LABs) from Spiked Sediment Samples using Pressurized Liquid Extraction (PLE)

Compound	Matrix	Extraction Solvent	Mean Recovery (%)	Relative Standard Deviation (RSD) (%)
C10-C13 LABs	Kaolin	Methanol (B129727)	115	4
C10-C13 LABs	Lake Sediment	Methanol	110	2

Data adapted from a study on the determination of linear alkylbenzenesulfonates in sediments.

Table 2: Recovery of Hydrophobic Organic Compounds from Spiked Water Samples using Solid-Phase Extraction (SPE) Disks

Compound Class	Matrix	SPE Sorbent	Elution Solvent	Mean Recovery (%)
PAHs	Purified Water	C18	Dichloromethane	86
PAHs	Seawater	C18	Dichloromethane	77
PCBs	Purified Water	C18	Dichloromethane	90
DDTs	Effluent	C18	Dichloromethane	85

Data adapted from a study on the extraction of hydrophobic organics from aqueous samples with C-18 bonded disks.[6]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) of Octylbenzene-d22 from Water Samples

This protocol is a general guideline for the extraction of hydrophobic compounds like Octylbenzene-d22 from aqueous matrices using a C18 SPE cartridge.

• Cartridge Conditioning:

  • Pass 5 mL of ethyl acetate through the C18 cartridge.

  • Pass 5 mL of methanol through the cartridge.

  • Pass 5 mL of deionized water through the cartridge, ensuring the sorbent does not go dry.

• Sample Loading:

  • To a 1 L water sample, add the appropriate amount of Octylbenzene-d22 internal standard.

  • Load the sample onto the SPE cartridge at a flow rate of approximately 10 mL/min.

• Washing:

  • After the entire sample has passed through, wash the cartridge with 5 mL of a 10% methanol in water solution to remove polar interferences.

  • Dry the cartridge under vacuum for 10-15 minutes.

• Elution:

  • Elute the retained analytes with 10 mL of dichloromethane or ethyl acetate into a collection tube.

• Concentration and Reconstitution:

  • Evaporate the eluate to near dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume (e.g., 1 mL) of a suitable solvent (e.g., hexane) for GC-MS analysis.

Protocol 2: Liquid-Liquid Extraction (LLE) of Octylbenzene-d22 from Water Samples

This protocol provides a general procedure for the LLE of nonpolar compounds from aqueous samples.

• Sample Preparation:

  • To a 500 mL water sample in a 1 L separatory funnel, add the Octylbenzene-d22 internal standard.

  • If necessary, adjust the pH of the sample. For neutral compounds, no adjustment is typically needed.

  • Optionally, add 5-10 g of sodium chloride to the sample and dissolve by swirling.

• Extraction:

  • Add 50 mL of a water-immiscible organic solvent (e.g., hexane or dichloromethane) to the separatory funnel.

  • Stopper the funnel and shake vigorously for 2-3 minutes, periodically venting the pressure.

• Phase Separation:

  • Allow the layers to separate completely.

  • Drain the lower layer (aqueous or organic, depending on the solvent density) into a beaker.

  • Drain the remaining layer into a separate flask.

• Repeat Extraction:

  • Return the aqueous layer to the separatory funnel and repeat the extraction with a fresh 50 mL portion of the organic solvent.

  • Combine the organic extracts.

• Drying and Concentration:

  • Dry the combined organic extract by passing it through a column containing anhydrous sodium sulfate.

  • Concentrate the dried extract to a final volume of 1 mL using a rotary evaporator or a gentle stream of nitrogen.

  • The sample is now ready for GC-MS analysis.

Visualizations

Caption: Troubleshooting workflow for low recovery of Octylbenzene-d22 in SPE.

Caption: General experimental workflow for the extraction and analysis of Octylbenzene-d22.

References

• 1. benchchem.com [benchchem.com]
• 2. waters.com [waters.com]
• 3. researchgate.net [researchgate.net]
• 4. myadlm.org [myadlm.org]
• 5. ftp.sccwrp.org [ftp.sccwrp.org]
• 6. The Liquid-Liquid Extraction Guide | Phenomenex [phenomenex.com]
• 7. waters.com [waters.com]
• 8. elementlabsolutions.com [elementlabsolutions.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Dealing with Co-elution of Analyte and Deuterated Standard

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides targeted troubleshooting guides and frequently asked questions (FAQs) to address the challenges of co-elution between a target analyte and its deuterated internal standard (IS) in liquid chromatography-mass spectrometry (LC-MS) analysis.

Frequently Asked Questions (FAQs)

Q1: Why is my deuterated internal standard eluting at a different time than my analyte?

This phenomenon is known as the "chromatographic isotope effect" or "deuterium isotope effect".[1][2] The substitution of hydrogen with the heavier deuterium (B1214612) isotope can cause subtle changes in the molecule's physicochemical properties. In reversed-phase chromatography, deuterated compounds often elute slightly earlier than their non-deuterated counterparts because they can be slightly less lipophilic.[1][2] The extent of this time shift depends on the number and location of deuterium atoms and the specific chromatographic conditions.[1]

Q2: What are the consequences of poor co-elution between my analyte and deuterated standard?

While a small, reproducible separation may be acceptable, significant or variable separation can lead to poor data accuracy and imprecision.[1] The primary issue is the potential for differential matrix effects . If the analyte and the internal standard elute at different times, they can be affected differently by other co-eluting components from the sample matrix.[1][3] These matrix components can suppress or enhance the ionization process in the mass spectrometer, meaning the internal standard no longer accurately corrects for variations experienced by the analyte.[4]

Q3: When is a slight separation between the analyte and internal standard acceptable?

A small, highly reproducible separation may be acceptable only if it is demonstrated to have no impact on quantitation accuracy. This must be rigorously verified during method validation by assessing matrix effects across multiple matrix lots. If the peaks are still largely overlapping and the analyte-to-internal standard area ratio remains consistent in the presence and absence of matrix, the impact may be minimal.[1] However, if the peaks are significantly resolved, method optimization is strongly recommended.[1]

Q4: Are there alternatives if I cannot resolve the co-elution issue with a deuterated standard?

Yes. If extensive chromatographic optimization fails, consider using an internal standard labeled with a heavier stable isotope, such as Carbon-13 (¹³C) or Nitrogen-15 (¹⁵N).[1] These isotopes are less likely to cause a chromatographic shift, resulting in better co-elution with the analyte.[1]

Troubleshooting Guides

This guide provides a systematic approach to resolving chromatographic separation between an analyte and its deuterated internal standard.

Logical Troubleshooting Workflow

The following diagram outlines a step-by-step process for diagnosing and resolving co-elution issues.

Caption: Troubleshooting workflow for co-elution issues.

Data Presentation: Impact of Method Parameters

The tables below provide hypothetical data illustrating how adjusting chromatographic parameters can influence the separation between an analyte and its internal standard (IS). The goal is to minimize the retention time difference (ΔRT) and achieve a Resolution (Rs) value indicative of co-elution.

Table 1: Effect of Mobile Phase Organic Content on Co-elution

% Acetonitrile	Analyte RT (min)	IS RT (min)	ΔRT (min)	Resolution (Rs)
40%	5.25	5.15	0.10	0.85
42%	4.88	4.81	0.07	0.62

| 45% | 4.31 | 4.28 | 0.03 | 0.28 |

This table shows how a small increase in the organic modifier can reduce the separation between the analyte and its deuterated standard.

Table 2: Effect of Column Temperature on Co-elution

Temperature (°C)	Analyte RT (min)	IS RT (min)	ΔRT (min)	Resolution (Rs)
30	4.95	4.85	0.10	0.90
40	4.31	4.28	0.03	0.28

| 50 | 3.82 | 3.80 | 0.02 | 0.21 |

This table demonstrates that adjusting column temperature can influence retention and improve co-elution.[1]

Experimental Protocols

Protocol 1: Systematic Optimization of Mobile Phase Composition

Objective: To achieve better co-elution of an analyte and its deuterated IS by systematically adjusting the mobile phase composition.

Methodology:

• Initial Analysis: Analyze a standard solution containing the analyte and deuterated IS using your current LC method. Record the retention times (RT) and calculate the initial difference (ΔRT).

• Prepare Mobile Phases: Prepare a series of mobile phases with incremental changes in the organic solvent concentration. For example, if the current method uses 40% acetonitrile, prepare mobile phases with 38%, 42%, and 45% acetonitrile.[1]

• System Equilibration: For each new mobile phase composition, ensure the LC column and system are fully equilibrated before the first injection.

• Inject and Analyze: Inject the standard solution for each mobile phase condition and record the retention times for the analyte and the IS.

• Data Analysis: Calculate the ΔRT and Resolution (Rs) for each condition.

• Optimization: Select the mobile phase composition that provides the smallest, most reproducible ΔRT, ideally leading to near-complete co-elution (Rs < 0.5).[1]

Protocol 2: Evaluation of Matrix Effects via Post-Extraction Spike

Objective: To quantify the extent of ion suppression or enhancement on both the analyte and the deuterated IS to determine if observed separation is impacting data quality.

Methodology:

• Prepare Three Sample Sets:

  • Set A (Neat Solution): Spike the analyte and IS into the final mobile phase or reconstitution solvent at a known concentration (e.g., medium QC level).

  • Set B (Post-Extraction Spike): Process at least six different lots of blank biological matrix through your entire sample preparation procedure. After the final step (e.g., evaporation), spike the extracted blank matrix with the analyte and IS to the same final concentration as Set A.[1]

  • Set C (Pre-Extraction Spike): Spike the blank matrix with the analyte and IS before starting the sample preparation procedure. (This set is primarily for assessing recovery, but is often prepared alongside).

• Analysis: Inject all samples from Set A and Set B onto the LC-MS system and record the peak areas for the analyte and the IS.

• Calculation: Calculate the matrix effect (ME) for both the analyte and the IS using the following formula:

  • ME (%) = (Mean Peak Area in Set B / Mean Peak Area in Set A) * 100

• Data Interpretation:

  • A value < 100% indicates ion suppression.

  • A value > 100% indicates ion enhancement.

  • Compare the ME% for the analyte and the IS. A significant difference between the two values confirms the presence of differential matrix effects and indicates that the chromatographic method requires further optimization to improve co-elution.[3]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Impact of pH on Deuterated Standard Stability

For researchers, scientists, and drug development professionals, the stability and integrity of deuterated internal standards are paramount for accurate and reliable quantitative analysis.[1][2] This technical support center provides comprehensive guidance on the impact of pH on the stability of these critical reagents, offering troubleshooting guides and frequently asked questions to address common challenges encountered during bioanalysis.

Frequently Asked Questions (FAQs)

Q1: What is deuterium-hydrogen (H/D) exchange and why is it a concern?

A1: Deuterium-hydrogen (H/D) exchange, or back-exchange, is a chemical reaction where a deuterium (B1214612) atom on a standard is replaced by a hydrogen atom from the surrounding environment, such as from solvents or the sample matrix.[2][3] This process can diminish the isotopic enrichment of your standard, leading to a decreased signal for the internal standard and an artificially high signal for the unlabeled analyte, ultimately compromising quantitative accuracy.[][5]

Q2: How does pH influence the stability of deuterated standards?

A2: The pH of the solution is a critical factor influencing the rate of H/D exchange. Both acidic and basic conditions can catalyze this exchange.[3][6] The rate of exchange is often at its minimum in a slightly acidic environment, typically around pH 2.5-3.[2][7] Therefore, maintaining the pH of samples and mobile phases within a stable and appropriate range is crucial for the stability of the deuterated standard.[3]

Q3: Which positions on a molecule are most susceptible to H/D exchange?

A3: Deuterium atoms on heteroatoms (e.g., -OH, -NH, -SH) are generally more susceptible to exchange with hydrogen atoms from the solvent.[3][8] Additionally, deuterium labels on carbon atoms adjacent to carbonyl groups can also be labile.[3][5] For the highest stability, it is preferable to use standards with deuterium labels on stable positions, such as aromatic rings or aliphatic chains.[3][5]

Q4: Are deuterated compounds inherently more stable than their non-deuterated counterparts?

A4: Yes, due to the kinetic isotope effect (KIE), the carbon-deuterium (C-D) bond is stronger and more resistant to cleavage than a carbon-hydrogen (C-H) bond.[] This increased bond strength can enhance both the chemical and metabolic stability of a molecule, slowing down processes like oxidation and hydrolysis.[9] However, the overall stability is still dependent on the entire molecular structure and storage conditions.

Q5: What are the ideal storage conditions for deuterated standards to minimize pH-related degradation?

A5: Proper storage is crucial for maintaining the isotopic and chemical purity of deuterated standards.[2] For solutions, storage in well-sealed, amber vials at low temperatures (typically 2-8°C or -20°C) and protected from light is recommended.[2] It is best to avoid storing or reconstituting deuterated standards in highly acidic or basic aqueous solutions.[2][10] If possible, using aprotic solvents for storage and reconstitution can help minimize H/D exchange.[3] Always consult the manufacturer's certificate of analysis for specific storage instructions.[2]

Troubleshooting Guides

This section addresses specific issues that may arise during your experiments related to the stability of deuterated standards.

Issue 1: Decreasing signal intensity of the deuterated internal standard over time.

This is a common problem that often points to the degradation or isotopic exchange of the standard in solution.[7][10]

Possible Causes:

• H/D Exchange: The deuterium labels are exchanging with protons from the solvent or sample matrix, often catalyzed by inappropriate pH conditions.[10]

• Chemical Degradation: The standard molecule itself is degrading due to factors like temperature, pH, or light exposure.[5]

• Adsorption: The standard is adsorbing to the surfaces of vials or tubing.[10]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for a decreasing deuterated standard signal.

Issue 2: Inaccurate quantification and poor precision.

This can be caused by differential behavior between the analyte and the deuterated internal standard (D-IS).

Possible Causes:

• Differential Matrix Effects: Even a slight chromatographic separation between the analyte and the D-IS can expose them to different co-eluting matrix components, leading to varied ion suppression or enhancement.[1]

• Isotopic Exchange: As described above, H/D exchange can lead to an underestimation of the D-IS concentration and an overestimation of the analyte concentration.[3]

• Instability of the Standard: The deuterated standard may not be stable under the conditions of sample handling, storage, or analysis.[11]

Troubleshooting Decision Tree:

Caption: Troubleshooting decision tree for inaccurate quantitative results.

Quantitative Data Summary

The stability of a deuterated standard is highly dependent on its chemical structure, the position of the deuterium labels, and the experimental conditions. The table below summarizes the influence of pH on the rate of H/D exchange.

pH Value	Relative H-D Exchange Rate	Stability of Deuterated Standard	Recommendation
< 2.5	High	Low	Adjust pH towards the minimum exchange rate if analyte is stable.[7]
2.5 - 3.0	Minimum	Highest	Optimal pH range for minimizing H/D exchange for many compounds. [2][7]
3.0 - 6.0	Low	High	Generally a safe range for many deuterated standards.
6.0 - 8.0	Moderate	Moderate to High	Neutral pH is generally stable, but exchange can occur.[12]
> 8.0	High	Low	Avoid highly basic conditions to prevent rapid H/D exchange.[3]

Note: This table provides a generalized overview. The optimal pH for stability is compound-specific and should be experimentally verified.

Key Experimental Protocols

Protocol 1: Assessment of H/D Back-Exchange Stability

Objective: To determine the stability of the deuterium label under conditions relevant to experimental use (e.g., in a specific buffer or biological matrix).[5][6]

Methodology:

• Sample Preparation: Prepare a stock solution of the deuterated compound in an aprotic, anhydrous solvent (e.g., acetonitrile). Spike a known concentration of the stock solution into the test medium (e.g., phosphate-buffered saline at various pH values, plasma).[6]

• Incubation: Incubate the samples at a relevant temperature (e.g., room temperature or 37°C for physiological studies). Take aliquots at various time points (e.g., 0, 1, 2, 4, 8, 24 hours).[6]

• Sample Quenching and Extraction: Immediately stop any potential enzymatic activity by adding a quenching solution (e.g., cold acetonitrile). Extract the compound from the matrix if necessary (e.g., using protein precipitation or liquid-liquid extraction).[6]

• Analysis: Analyze the samples using LC-MS. Monitor the mass isotopologue distribution of the compound over time. An increase in the signal corresponding to the unlabeled analyte or partially deuterated species indicates H/D back-exchange.[6][10]

• Data Interpretation: Calculate the ratio of the non-labeled analyte peak area to the deuterated standard peak area at each time point. An increase in this ratio over time indicates a loss of isotopic purity.[7]

Workflow for Monitoring Standard Stability:

Caption: Experimental workflow for monitoring deuterated standard stability.

Protocol 2: Forced Degradation Study

Objective: To identify potential degradation pathways of a deuterated compound under various pH stress conditions.[6]

Methodology:

• Prepare Stress Samples:

  • Acid Hydrolysis: Dissolve the compound in 0.1 M HCl and incubate at a specified temperature (e.g., 60°C).[6]

  • Base Hydrolysis: Dissolve the compound in 0.1 M NaOH and incubate at a specified temperature.[6]

  • Neutral Hydrolysis: Dissolve the compound in water or a neutral buffer and incubate.

• Time Points: Collect samples at various time points for each condition.

• Analysis: Analyze the samples by a stability-indicating method, typically HPLC with UV and/or MS detection. Quantify the amount of the parent compound remaining and identify any major degradation products.[6]

• Data Interpretation: Compare the degradation profiles at different pH values to determine the compound's susceptibility to acid/base-catalyzed hydrolysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. resolvemass.ca [resolvemass.ca]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]

temperature effects on the stability of Octylbenzene-d22

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information on the stability of Octylbenzene-d22, along with troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during its use in experimental settings.

I. Thermal Stability and Handling

Octylbenzene-d22 is a stable compound under recommended storage conditions. However, exposure to elevated temperatures can lead to degradation. Understanding the thermal stability limits is crucial for its proper handling and use in applications such as gas chromatography (GC) where high temperatures are employed.

The thermal stability of long-chain alkylbenzenes, such as octylbenzene (B124392), is influenced by the length of the alkyl chain. Generally, as the alkyl chain length increases, the thermal stability tends to decrease. The primary degradation mechanism at elevated temperatures is a free-radical chain reaction, which involves the breaking of carbon-carbon bonds within the alkyl chain.

Data on Thermal Stability of n-Alkylbenzenes

Compound	Alkyl Chain Length	Onset of Pyrolysis Temperature	Experimental Conditions
n-Propylbenzene	C3	~1100 K (~827 °C)	Single-pulse shock tube experiments.[1]
Dodecylbenzene	C12	350 - 400 °C	High-pressure pyrolysis studies.

Note: The data presented is for the non-deuterated analogues. The C-D bond is slightly stronger than the C-H bond, which may impart a minor increase in thermal stability to Octylbenzene-d22 compared to its non-deuterated counterpart.

II. Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Octylbenzene-d22?

A1: Octylbenzene-d22 should be stored at room temperature, preferably in a cool, dark place. For long-term storage, refrigeration at 2-8°C is also a suitable option.

Q2: How long can I store Octylbenzene-d22 before its purity is affected?

A2: When stored under the recommended conditions, Octylbenzene-d22 is stable. However, it is good laboratory practice to re-analyze the chemical purity of the compound after an extended period, for instance, three years, before use.

Q3: My analytical results are inconsistent when using Octylbenzene-d22 as an internal standard. What could be the cause?

A3: Inconsistent results when using a deuterated internal standard can stem from several factors, including:

• Isotopic Exchange (H/D Exchange): Deuterium (B1214612) atoms on the standard can exchange with hydrogen atoms from the solvent or sample matrix.

• Chromatographic (Isotopic) Shift: The deuterated standard may not perfectly co-elute with the non-deuterated analyte.

• Impurity of the Standard: The presence of unlabeled analyte in the deuterated internal standard can lead to inaccurate quantification.

• Thermal Degradation: If used in high-temperature applications like GC-MS, the standard may be degrading in the injector port.

Q4: I am observing a peak for the non-deuterated octylbenzene in my analysis, even in blank samples spiked only with Octylbenzene-d22. What is happening?

A4: This can be due to two primary reasons: the presence of the non-deuterated compound as an impurity in the Octylbenzene-d22 standard, or H/D exchange where deuterium atoms are replaced by hydrogen from the environment (e.g., solvent, moisture).

III. Troubleshooting Guides

This section provides systematic approaches to troubleshoot common problems encountered when using Octylbenzene-d22.

Guide 1: Investigating Inconsistent Quantitative Results

If you are experiencing poor reproducibility or accuracy in your quantitative analysis, follow this workflow to identify the root cause.

Caption: Troubleshooting workflow for inconsistent quantitative results.

IV. Experimental Protocols

Protocol 1: Assessing Isotopic Stability (H/D Exchange)

Objective: To determine if Octylbenzene-d22 is stable under the experimental conditions and not exchanging deuterium with hydrogen from the sample or solvent.

Methodology:

• Prepare Two Sample Sets:

  • Set A (Control): Spike Octylbenzene-d22 into a clean, aprotic solvent (e.g., acetonitrile) at the working concentration.

  • Set B (Matrix): Spike Octylbenzene-d22 into a blank sample matrix (e.g., plasma, urine) at the same concentration.

• Incubation: Incubate both sets of samples under the same conditions (e.g., temperature, pH, time) as a typical sample preparation workflow.

• Time-Point Analysis: Analyze aliquots from both sets at different time points (e.g., t=0, 2h, 4h, 8h, 24h) using your established analytical method (e.g., GC-MS).

• Data Analysis:

  • Monitor the mass spectrum of Octylbenzene-d22 in both sets over time.

  • Look for the appearance or increase in the signal of partially deuterated or non-deuterated octylbenzene in Set B compared to Set A. A significant increase indicates H/D exchange.

Protocol 2: Assessing the Purity of the Deuterated Standard

Objective: To determine if the Octylbenzene-d22 standard contains a significant amount of the non-deuterated (d0) analogue.

Methodology:

• Prepare a High-Concentration Standard: Prepare a solution of Octylbenzene-d22 in a clean solvent at a concentration approximately 100-fold higher than the working concentration.

• Analyze the Standard: Inject this high-concentration solution into the analytical instrument (e.g., GC-MS) and acquire data in full scan mode.

• Data Analysis:

  • Examine the mass spectrum at the retention time of Octylbenzene-d22.

  • Monitor the ion corresponding to the molecular weight of non-deuterated octylbenzene.

  • The presence of a significant signal for the non-deuterated analogue indicates impurity. The response should ideally be negligible.

Protocol 3: Evaluating Thermal Stability using Thermogravimetric Analysis (TGA)

Objective: To determine the onset temperature of thermal decomposition for Octylbenzene-d22.

Methodology:

• Sample Preparation: Accurately weigh a small amount of Octylbenzene-d22 (typically 5-10 mg) into a TGA crucible (e.g., alumina (B75360) or platinum).

• Instrument Setup:

  • Place the crucible in the TGA instrument.

  • Purge the furnace with an inert gas (e.g., nitrogen) at a constant flow rate.

• TGA Measurement:

  • Heat the sample from ambient temperature to a high temperature (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min).

• Data Analysis:

  • The instrument will record the mass of the sample as a function of temperature.

  • The resulting TGA curve (mass vs. temperature) will show the temperature at which mass loss begins, indicating the onset of thermal decomposition.

  • The derivative of the TGA curve (DTG) can be used to identify the temperature of the maximum rate of decomposition.

Caption: Experimental workflow for Thermogravimetric Analysis (TGA).

References

• 1. mdpi.com [mdpi.com]

Technical Support Center: Troubleshooting Inconsistent Quantification with Octylbenzene-d22

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource is designed to help you troubleshoot and resolve issues related to inconsistent quantification when using Octylbenzene-d22 as an internal standard in your analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is Octylbenzene-d22 and why is it used as an internal standard?

Octylbenzene-d22 is a deuterated form of octylbenzene, meaning that the 22 hydrogen atoms in the molecule have been replaced with deuterium (B1214612) atoms. It is commonly used as an internal standard (IS) in quantitative analysis, particularly in gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS). The primary role of an internal standard is to correct for variations that can occur during sample preparation, injection, and analysis, thereby improving the accuracy and precision of quantification. Since Octylbenzene-d22 is chemically very similar to the non-deuterated analytes of interest (such as other aromatic hydrocarbons), it behaves similarly during the analytical process.

Q2: I am observing high variability in my results when using Octylbenzene-d22. What are the common causes?

Inconsistent quantification with deuterated internal standards like Octylbenzene-d22 can stem from several factors:

• Matrix Effects: Components of the sample matrix can interfere with the ionization of the analyte and the internal standard, leading to ion suppression or enhancement.[1][2] If the matrix affects the analyte and the internal standard differently, it can lead to inaccurate quantification.

• Isotope Effect: The difference in mass between hydrogen and deuterium can sometimes lead to slight differences in chromatographic retention times between the analyte and the deuterated internal standard.[2] This separation can expose them to different matrix effects.

• In-source Fragmentation or H/D Exchange: The deuterated standard may lose a deuterium atom in the ion source of the mass spectrometer or exchange deuterium for hydrogen, which can cause interference with the analyte signal.

• Internal Standard Purity: Impurities in the internal standard, including the presence of the non-deuterated form, can lead to a positive bias in the results.

• Sample Preparation Variability: Inconsistent extraction efficiency or sample loss during preparation steps can contribute to variability if the internal standard does not perfectly mimic the behavior of the analyte.

• Instrumental Issues: Problems with the GC or LC system, such as leaks, column degradation, or inconsistent injection volumes, can also lead to poor precision.

Q3: My Octylbenzene-d22 peak area is decreasing over a sequence of injections. What could be the cause?

A steady decrease in the internal standard peak area over a run sequence can be indicative of several issues:

• Adsorption: Active sites in the GC inlet liner, column, or MS ion source can lead to the adsorption of the internal standard, causing a decrease in signal over time.

• Sample Volatility: If samples are left in the autosampler for an extended period, selective evaporation of the solvent or the internal standard can occur, leading to a change in concentration.

• System Contamination: Buildup of matrix components in the GC-MS system can lead to a gradual decline in instrument performance, affecting the response of the internal standard.

• Instability: While Octylbenzene-d22 is generally stable, its stability in the specific sample matrix and storage conditions should be considered.[3]

Troubleshooting Guides

Issue 1: Poor Precision and Inaccurate Quantification

If you are experiencing poor precision (high %RSD) and inaccurate results, follow these troubleshooting steps.

Troubleshooting Workflow

References

• 1. mdpi.com [mdpi.com]
• 2. Determination of polycyclic aromatic hydrocarbons (PAHs) in cosmetic products by gas chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. shimadzu.com [shimadzu.com]

troubleshooting poor signal response for Octylbenzene-d22

Welcome to the technical support center for the analysis of Octylbenzene-d22. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for common issues encountered during Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

Frequently Asked Questions (FAQs)

Q1: Why is my Octylbenzene-d22 internal standard showing a poor signal response?

A poor signal response for Octylbenzene-d22 can stem from several factors, including suboptimal instrument parameters, degradation of the standard, or issues with the sample matrix. Key areas to investigate include the GC inlet temperature, the inertness of the GC flow path, and potential for isotopic exchange.

Q2: I'm observing a different retention time for Octylbenzene-d22 compared to its non-deuterated analog. Is this normal?

Yes, it is a known phenomenon for deuterated compounds to exhibit slightly different retention times than their non-deuterated counterparts.[1] This is due to the "chromatographic isotope effect," where the increased mass of deuterium (B1214612) can subtly alter the molecule's interaction with the GC column's stationary phase.[1] Typically, deuterated compounds elute slightly earlier.

Q3: My baseline is noisy, making it difficult to accurately integrate the Octylbenzene-d22 peak. What can I do?

A noisy baseline can be caused by column bleed, a contaminated ion source, or leaks in the system. Ensure you are using a low-bleed GC column suitable for MS applications. Additionally, performing regular maintenance on your GC-MS system, such as cleaning the ion source and checking for leaks, can significantly improve the signal-to-noise ratio.

Q4: Could the poor signal be due to the stability of Octylbenzene-d22 in my sample solvent?

While Octylbenzene-d22 is generally stable, the choice of solvent can impact its long-term stability. Protic solvents, such as methanol (B129727) or water, could potentially facilitate isotopic exchange over time, especially at elevated temperatures or non-neutral pH. For long-term storage, aprotic solvents like hexane (B92381) or dichloromethane (B109758) are recommended.

Troubleshooting Guide: Poor Signal Response for Octylbenzene-d22

This guide provides a systematic approach to diagnosing and resolving a poor signal response for your Octylbenzene-d22 internal standard.

Step 1: Verify Instrument Performance

Before investigating sample-specific issues, it's crucial to confirm that the GC-MS system is performing optimally.

• Action: Inject a known concentration of Octylbenzene-d22 in a clean, aprotic solvent (e.g., hexane).

• Expected Outcome: A sharp, symmetrical peak with a high signal-to-noise ratio.

• Troubleshooting:

  • No Peak or Very Low Signal: Check for leaks in the injection port and column connections. Verify that the mass spectrometer is properly tuned and that the correct ions are being monitored.

  • Broad or Tailing Peak: This may indicate issues with the GC inlet, such as an active site in the liner or a contaminated column. Consider replacing the inlet liner and trimming the first few centimeters of the GC column.

Step 2: Optimize GC-MS Parameters

The following table outlines key GC-MS parameters that can be optimized to improve the signal response of Octylbenzene-d22.

Parameter	Recommended Setting	Rationale for Poor Signal	Troubleshooting Action	Expected Improvement
Inlet Temperature	250 - 280 °C	Too low: Incomplete vaporization. Too high: Thermal degradation.	Increase/decrease in 10 °C increments.	Improved peak shape and intensity.
Ion Source Temperature	230 - 250 °C	Suboptimal for ionization.	Adjust within the recommended range.	Enhanced ion formation and signal.
Carrier Gas Flow Rate	1.0 - 1.5 mL/min (Helium)	Inefficient transfer to the column.	Optimize for best peak shape and resolution.	Sharper peaks and better sensitivity.
Electron Ionization Energy	70 eV (standard)	Excessive fragmentation.	Reduce to 50 eV for "softer" ionization.	Increased abundance of the molecular ion.

Step 3: Investigate Potential for Isotopic Exchange

Isotopic exchange, where deuterium atoms are replaced by hydrogen atoms, can lead to a decreased signal for the deuterated standard.

• Action: Prepare two samples: one with Octylbenzene-d22 in your usual sample matrix and another in a clean aprotic solvent. Analyze both immediately and after a set period (e.g., 24 hours) under your typical sample storage conditions.

• Analysis: Compare the signal intensity of Octylbenzene-d22 in both samples over time. A significant decrease in the signal in the sample matrix compared to the clean solvent suggests matrix-induced isotopic exchange.

• Mitigation:

  • Minimize the time the standard is in a protic or aqueous matrix before extraction.

  • Ensure the pH of the sample is neutral.

  • If possible, use an aprotic solvent for extraction and final sample reconstitution.

Experimental Protocols

Protocol 1: GC-MS Analysis of Octylbenzene-d22

This protocol provides a general method for the analysis of Octylbenzene-d22 as an internal standard for the quantification of long-chain alkylbenzenes.

1. Instrumentation:

• Gas chromatograph equipped with a mass selective detector (GC-MS).

• Capillary column: 30 m x 0.25 mm ID x 0.25 µm film thickness (e.g., DB-5ms or equivalent).

2. GC-MS Conditions:

• Inlet: Splitless mode, 270 °C

• Carrier Gas: Helium, constant flow at 1.2 mL/min

• Oven Program:

  • Initial temperature: 60 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 300 °C

  • Hold: 5 minutes at 300 °C

• MS Transfer Line: 280 °C

• Ion Source: 230 °C

• Electron Energy: 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

• Ions to Monitor for Octylbenzene-d22: m/z 98, 114 (Quantification and qualifier ions may vary based on fragmentation patterns)

3. Sample Preparation:

• Spike a known amount of Octylbenzene-d22 internal standard solution into the sample and calibration standards.

• Perform liquid-liquid or solid-phase extraction as appropriate for the sample matrix.

• Concentrate the extract under a gentle stream of nitrogen.

• Reconstitute the final extract in a suitable aprotic solvent (e.g., hexane or dichloromethane).

Protocol 2: Assessment of Octylbenzene-d22 Stability

This protocol is designed to evaluate the stability of Octylbenzene-d22 in a specific sample matrix.

1. Sample Preparation:

• Prepare a blank sample matrix extract.

• Spike the blank extract with a known concentration of Octylbenzene-d22.

• Prepare a control sample by spiking the same concentration of Octylbenzene-d22 into a clean aprotic solvent (e.g., hexane).

• Divide each sample into aliquots for analysis at different time points (e.g., 0, 4, 8, 24 hours).

• Store the aliquots under conditions that mimic your typical sample handling and storage.

2. Analysis:

• Analyze the aliquots at the designated time points using the GC-MS method described in Protocol 1.

• Record the peak area of the Octylbenzene-d22 in each sample.

3. Data Interpretation:

• Calculate the percentage decrease in the peak area of Octylbenzene-d22 over time for both the matrix and the control samples.

• A significantly faster degradation in the matrix sample indicates a stability issue.

Visualizations

Caption: Troubleshooting workflow for poor Octylbenzene-d22 signal.

Caption: Pathway of isotopic exchange leading to signal loss.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Chemical Purity of Synthesized Octylbenzene-d22

Welcome to the Technical Support Center for synthesized Octylbenzene-d22. This resource is designed for researchers, scientists, and drug development professionals to address common chemical and isotopic purity issues encountered during its synthesis and analysis. Here, you will find troubleshooting guides in a question-and-answer format, detailed experimental protocols, and FAQs to ensure the quality and reliability of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the expected chemical and isotopic purity of commercially available Octylbenzene-d22?

A1: High-quality Octylbenzene-d22 typically has a chemical purity of at least 98% and an isotopic (deuterium) enrichment of 98 atom % D or higher. It is crucial to review the certificate of analysis provided by the supplier to confirm the specific purity of the lot you are using.

Q2: What are the most common synthesis methods for Octylbenzene-d22?

A2: The most prevalent method is the Friedel-Crafts alkylation of deuterated benzene (B151609) (benzene-d6) with an octylating agent such as 1-octene (B94956) or an octyl halide (e.g., 1-chlorooctane), using a Lewis acid catalyst like aluminum chloride (AlCl₃). Another, less common, approach is the direct catalytic hydrogen-deuterium (H/D) exchange on non-deuterated octylbenzene (B124392).

Q3: Which analytical techniques are recommended for assessing the purity of Octylbenzene-d22?

A3: A combination of techniques is recommended for a comprehensive purity assessment:

• Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for separating and identifying volatile chemical impurities, including isomers and residual starting materials.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Used to detect and quantify residual protons, which helps in determining the degree of deuteration.

  • ²H NMR: Directly detects the deuterium (B1214612) nuclei, confirming the presence and location of deuterium atoms.

• High-Resolution Mass Spectrometry (HRMS): Can be used to determine the isotopic distribution and confirm the molecular weight with high accuracy.

Troubleshooting Guide

Issue 1: Low Chemical Purity Detected by GC-MS

Q: My GC-MS analysis shows multiple peaks in addition to the main Octylbenzene-d22 peak. What are these impurities and how can I avoid them?

A: These additional peaks likely represent side products from the synthesis. The primary culprits in a Friedel-Crafts alkylation are polyalkylation products and rearranged isomers.

Potential Causes and Solutions:

• Polyalkylation: The initial product, Octylbenzene-d22, is more reactive than the starting benzene-d6 (B120219), leading to the formation of di-octylbenzene-d21 isomers.

  • Solution: Use a large excess of benzene-d6 relative to the octylating agent. This increases the statistical probability of the octylating agent reacting with benzene-d6 instead of the already-formed octylbenzene-d22.

• Carbocation Rearrangement: The intermediate octyl carbocation can rearrange to more stable secondary carbocations, leading to the formation of various positional isomers of octylbenzene (e.g., 2-phenyloctane, 3-phenyloctane, etc.).

  • Solution: To avoid rearrangement, consider using Friedel-Crafts acylation with octanoyl chloride, followed by a reduction (e.g., Clemmensen or Wolff-Kishner reduction) of the resulting ketone. This multi-step process ensures the linear octyl chain.

• Unreacted Starting Materials: Residual 1-octene, octyl halide, or non-deuterated octylbenzene (if starting from H/D exchange) may be present.

  • Solution: Optimize reaction time and temperature to ensure complete conversion. Purification by fractional distillation is effective in removing these more volatile or lower-boiling point impurities.

Summary of Potential Chemical Impurities:

Impurity Type	Common Examples	Primary Cause	Recommended Action
Polyalkylated Products	Di-octylbenzene isomers	Product is more reactive than starting material	Use a large excess of benzene-d6
Isomeric Byproducts	2-Phenyloctane, 3-Phenyloctane	Carbocation rearrangement	Use Friedel-Crafts acylation followed by reduction
Unreacted Reagents	1-Octene, 1-Chlorooctane	Incomplete reaction	Optimize reaction conditions and purify by distillation

Troubleshooting Workflow for Low Chemical Purity:

A decision tree for troubleshooting low chemical purity.

Issue 2: Incomplete Deuteration Observed by NMR or MS

Q: My NMR/MS analysis indicates a lower than expected isotopic purity. What could be the cause and how can I improve it?

A: Incomplete deuteration can arise from several sources during synthesis and workup.

Potential Causes and Solutions:

• Moisture Contamination: The Lewis acid catalyst (e.g., AlCl₃) is highly hygroscopic. Any moisture will react with the catalyst and introduce protons into the reaction, leading to the formation of partially protonated octylbenzene.

  • Solution: Ensure all glassware is thoroughly flame-dried or oven-dried before use. Use anhydrous reagents and solvents, and conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Protic Solvents in Workup: Washing the reaction mixture with water or other protic solvents during workup can lead to back-exchange of deuterium for protons, especially if residual Lewis acid is present.

  • Solution: Quench the reaction carefully with a non-protic method if possible, or minimize contact time with aqueous solutions during extraction.

• Incomplete H/D Exchange (if applicable): If using a direct H/D exchange method, the reaction conditions (catalyst, temperature, time) may not be sufficient for complete deuteration.

  • Solution: Optimize the H/D exchange reaction parameters. This may involve using a more active catalyst, increasing the reaction temperature or time, or using a higher concentration of the deuterium source (e.g., D₂O).

Summary of Isotopic Purity Issues:

Issue	Potential Cause	Recommended Action
Low Deuterium Incorporation	Moisture in reaction	Use anhydrous reagents and inert atmosphere
Back-Exchange	Protic solvents in workup	Minimize contact with aqueous solutions
Incomplete H/D Exchange	Suboptimal reaction conditions	Optimize catalyst, temperature, and time

Logical Flow for Diagnosing Incomplete Deuteration:

Workflow for troubleshooting low isotopic purity.

Experimental Protocols

Protocol 1: General Synthesis of Octylbenzene-d22 via Friedel-Crafts Alkylation

This protocol describes a general method for the synthesis of Octylbenzene-d22. Note: All procedures should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Materials:

• Benzene-d6 (C₆D₆)

• 1-Octene

• Anhydrous Aluminum Chloride (AlCl₃)

• Anhydrous Dichloromethane (B109758) (CH₂Cl₂)

• Hydrochloric Acid (HCl), dilute aqueous solution

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Saturated Sodium Chloride (NaCl) solution (brine)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Reaction Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere.

• Reagent Addition: To the flask, add benzene-d6 (e.g., 5 equivalents) and anhydrous dichloromethane. Cool the mixture to 0°C in an ice bath.

• Catalyst Addition: Carefully add anhydrous aluminum chloride (e.g., 1.2 equivalents) to the stirred solution.

• Alkene Addition: Add 1-octene (1 equivalent) dropwise from the dropping funnel over 30 minutes, maintaining the temperature at 0°C.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by GC-MS.

• Quenching: Cool the reaction mixture back to 0°C and slowly add dilute HCl to quench the reaction and dissolve the aluminum salts.

• Workup: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with dilute HCl, water, saturated NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the crude product by fractional distillation under reduced pressure to separate the desired Octylbenzene-d22 from unreacted benzene-d6 and higher boiling point impurities.

Protocol 2: GC-MS Analysis for Chemical Purity

Instrumentation:

• Gas Chromatograph with a Mass Selective Detector (GC-MS)

• Column: A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm film thickness) is suitable for separating alkylbenzene isomers.

GC-MS Parameters:

Parameter	Value
Inlet Temperature	250 °C
Injection Volume	1 µL
Split Ratio	50:1
Carrier Gas	Helium
Flow Rate	1.0 mL/min
Oven Program	Start at 100 °C, hold for 2 min, ramp to 280 °C at 15 °C/min, hold for 5 min
MS Transfer Line	280 °C
Ion Source Temp	230 °C
Mass Range	40-400 amu
Solvent Delay	3 min

Procedure:

• Prepare a dilute solution of the synthesized Octylbenzene-d22 in a volatile solvent like dichloromethane or hexane.

• Inject the sample into the GC-MS.

• Analyze the resulting chromatogram to identify and quantify peaks corresponding to the product and any impurities. The mass spectrum of each peak can be compared to a library (e.g., NIST) for identification.

Protocol 3: NMR Analysis for Isotopic Purity

Instrumentation:

• NMR Spectrometer (e.g., 400 MHz or higher)

¹H NMR Analysis:

• Sample Preparation: Dissolve a small amount of the sample in a deuterated solvent that does not have signals in the aromatic or aliphatic region of interest (e.g., CDCl₃).

• Analysis: Acquire a standard ¹H NMR spectrum. The absence or significant reduction of signals in the aromatic region (around 7.1-7.3 ppm) and the aliphatic region corresponding to the octyl chain indicates high deuteration. Integrate any residual proton signals against a known internal standard to quantify the level of deuteration.

²H NMR Analysis:

• Sample Preparation: Dissolve the sample in a protonated solvent (e.g., CHCl₃).

• Analysis: Acquire a ²H NMR spectrum. The presence of signals corresponding to the aromatic and aliphatic deuterium atoms provides direct evidence of deuteration. The relative integrals of these signals can confirm the distribution of deuterium in the molecule.

Reference Data & Comparative Studies

A Head-to-Head Battle in Bioanalysis: Deuterated vs. ¹³C-Labeled Internal Standards

In the landscape of quantitative mass spectrometry, particularly within drug development and clinical research, the choice of an appropriate internal standard is a cornerstone of data integrity. Stable isotope-labeled (SIL) internal standards are the gold standard, designed to mimic the analyte of interest and compensate for variability throughout the analytical process.[1][2] Among SILs, deuterated (²H or D) and carbon-13 (¹³C) labeled standards are the most prevalent. This guide offers an objective comparison of their performance, supported by experimental data, to aid researchers in selecting the optimal internal standard for their applications. While a compound like Octylbenzene-d22 serves as a common example of a deuterated standard, the principles discussed apply broadly across_ different analytes.

Key Performance Differences: A Comparative Analysis

The crux of the distinction between deuterated and ¹³C-labeled internal standards lies in their physicochemical properties, which directly impact their behavior in chromatographic and mass spectrometric systems.

• Chromatographic Co-elution: The ideal internal standard should co-elute perfectly with the unlabeled analyte to experience the same matrix effects.[3][4] ¹³C-labeled standards excel in this regard, as the substitution of ¹²C with ¹³C results in a negligible change to the molecule's properties, ensuring identical retention times.[1] In contrast, deuterated standards often exhibit a chromatographic shift, typically eluting slightly earlier than the native analyte in reversed-phase chromatography.[4] This "isotope effect" stems from the slightly stronger and shorter carbon-deuterium bond compared to the carbon-hydrogen bond.[4] This separation can lead to differential matrix effects and compromise quantification accuracy.[1]

• Isotopic Stability: ¹³C labels are incorporated into the carbon backbone of the molecule, rendering them highly stable and not susceptible to exchange.[1] Deuterium (B1214612) labels, however, can be prone to back-exchange with hydrogen atoms from the solvent or sample matrix, especially if located at exchangeable positions (e.g., -OH, -NH).[1] This can lead to a decrease in the internal standard's signal and an artificial increase in the analyte's signal, resulting in inaccurate quantification.

• Matrix Effects: Matrix effects, the suppression or enhancement of ionization by co-eluting components, are a significant challenge in bioanalysis.[4] Due to their perfect co-elution, ¹³C-labeled standards are more effective at compensating for these effects, leading to improved accuracy and precision.[1][2] The chromatographic shift of deuterated standards can place them in a different region of ion suppression or enhancement relative to the analyte, leading to biased results.[1]

Quantitative Data Summary

The following table summarizes the key performance differences based on experimental observations from various studies.

Performance Parameter	¹³C-Labeled Internal Standard	Deuterated Internal Standard (e.g., Octylbenzene-d22)	Rationale
Chromatographic Co-elution	Perfect co-elution with the analyte.[1]	Often exhibits a retention time shift (typically elutes earlier).[4]	The minimal mass difference in ¹³C-labeling does not significantly alter physicochemical properties, unlike the more substantial difference with deuterium labeling.[1]
Correction for Matrix Effects	Excellent, due to identical elution profiles.[2]	Can be compromised due to chromatographic separation from the analyte.[1]	Co-elution ensures that the analyte and internal standard experience the same degree of ion suppression or enhancement.[3][4]
Accuracy & Precision	Demonstrates improved accuracy and precision. A study on a generic drug reported a mean bias of 100.3% and a standard deviation of 7.6%.[2]	Can lead to inaccuracies. A study on a generic drug showed a mean bias of 96.8% with a standard deviation of 8.6%.[2] For Carvedilol, a potential error of up to 40% was observed due to imperfect retention time matching.[2]	Better correction for analytical variability leads to more reliable and reproducible results.[2]
Isotopic Stability	Highly stable with no risk of isotopic exchange.[1]	Susceptible to back-exchange of deuterium atoms, particularly at labile positions.[1]	The carbon-carbon bonds of the ¹³C label are not prone to exchange under typical analytical conditions.[1]

Experimental Protocols

To rigorously evaluate the performance of internal standards, a well-designed experimental protocol is essential. The following outlines a general methodology for comparing ¹³C- and deuterium-labeled internal standards for the quantification of a specific analyte in a biological matrix (e.g., plasma) by LC-MS/MS.

Objective: To compare the performance of a ¹³C-labeled and a deuterium-labeled internal standard for the quantification of a specific analyte in a biological matrix by LC-MS/MS.

1. Preparation of Stock and Working Solutions:

• Prepare individual stock solutions of the analyte, the ¹³C-labeled internal standard (¹³C-IS), and the deuterated internal standard (D-IS) in a suitable solvent (e.g., methanol) at a concentration of 1 mg/mL.

• From these stock solutions, prepare working solutions at appropriate concentrations for spiking into calibration standards, quality control samples, and study samples.

2. Sample Preparation (Protein Precipitation):

• Aliquot 100 µL of the biological matrix (e.g., human plasma) into microcentrifuge tubes.

• Spike the samples with the analyte (for calibration standards and QCs) and the respective internal standard (¹³C-IS or D-IS).

• Add three volumes of a protein precipitation agent (e.g., acetonitrile) containing the internal standard.

• Vortex the samples to ensure thorough mixing and protein precipitation.

• Centrifuge the samples to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube or 96-well plate for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

• Liquid Chromatography:

  • Use a suitable LC column (e.g., C18) and mobile phases to achieve chromatographic separation of the analyte.

  • Optimize the gradient elution to ensure good peak shape and resolution.

• Mass Spectrometry:

  • Use a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

  • Optimize the MS/MS parameters (precursor and product ions, collision energy, etc.) for the analyte and both internal standards.

  • Analyze the prepared samples by injecting a fixed volume of the supernatant.

4. Data Analysis and Performance Evaluation:

• Chromatographic Shift: Compare the retention times of the analyte, ¹³C-IS, and D-IS.

• Matrix Effect:

  • Prepare three sets of samples:

    • Set A: Analyte and IS in a neat solution.

    • Set B: Blank matrix extract spiked with analyte and IS (post-extraction spike).

    • Set C: Blank matrix spiked with analyte and IS before extraction.

  • Calculate the matrix effect by comparing the peak areas of the analyte and IS in Set B to Set A.

• Recovery: Calculate the recovery by comparing the peak areas in Set C to Set B.

• Accuracy and Precision: Analyze calibration standards and quality control samples at various concentrations to determine the accuracy (as percent bias) and precision (as coefficient of variation, CV%).

Visualizing the Workflow and Key Concepts

To further elucidate the experimental process and the critical differences between these internal standards, the following diagrams are provided.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

The Gold Standard of Quantitative Analysis: A Comparative Guide to Deuterated Internal Standards

In the precise world of analytical chemistry, particularly within pharmaceutical and clinical research, achieving accurate and reliable quantification of molecules in complex biological matrices is paramount. For researchers, scientists, and drug development professionals utilizing mass spectrometry, stable isotope-labeled internal standards (SIL-IS) are the undisputed gold standard for quantitative accuracy. Among these, deuterated internal standards have become indispensable tools. This guide provides an objective comparison of deuterated standards with other alternatives, supported by experimental data and detailed methodologies, to illuminate their superior performance in ensuring data integrity.

The core principle behind the efficacy of deuterated internal standards lies in isotopic dilution and near-perfect co-elution.[1] Deuterated standards are chemically identical to the analyte of interest, with the key difference being the substitution of one or more hydrogen atoms with its stable isotope, deuterium (B1214612) (²H).[1] This subtle modification allows the internal standard to be distinguished from the analyte by a mass spectrometer due to its higher mass.[1] Because the deuterated standard shares the same physicochemical properties as the analyte, it experiences virtually identical conditions during sample extraction, chromatography, and ionization.[1][2] This mimicry allows for the accurate correction of variations that can compromise analytical results.[3]

Mitigating Matrix Effects: The Core Advantage

One of the most significant challenges in quantitative mass spectrometry is the "matrix effect," where co-eluting endogenous components from complex samples like plasma or urine can suppress or enhance the analyte's ionization, leading to inaccurate results.[3][4] Deuterated internal standards are the most effective tool to combat these matrix effects.[3] By co-eluting with the analyte, they experience the same degree of ion suppression or enhancement, allowing for effective normalization of the signal and leading to more accurate and precise quantification.[3][4]

Head-to-Head Comparison: Deuterated vs. ¹³C-Labeled and Analog Internal Standards

While deuterated standards are widely used, it is essential to understand their performance in comparison to other types of internal standards, such as carbon-13 (¹³C)-labeled standards and structural analogs.

Feature	Deuterated Standard	¹³C-Labeled Standard	Structural Analog
Chemical Identity	Nearly identical to analyte[5]	Virtually identical to analyte[6]	Different chemical structure
Co-elution	Generally co-elutes, but minor chromatographic shifts ("isotope effect") can occur[1][7]	Perfect co-elution with the analyte[6][7]	Different retention time
Correction for Matrix Effects	Excellent, but can be compromised by chromatographic shifts in regions of varying ion suppression[1][8]	Superior, due to perfect co-elution[7]	Poor, as it experiences different matrix effects
Isotopic Stability	Generally stable, but can be prone to back-exchange if the label is on heteroatoms (e.g., -OH, -NH)[1][9]	Exceptionally stable as the label is in the carbon skeleton[7]	Not applicable
Cost & Availability	Generally more readily available and cost-effective	Often more expensive and complex to synthesize[10]	Varies, but generally readily available
Potential for Isotope Effects	Yes, can cause slight changes in retention time and fragmentation	No significant isotope effect observed	Not applicable

Quantitative Performance Data

The use of deuterated internal standards significantly improves the precision and accuracy of quantitative assays. The following table summarizes typical performance data from a validated LC-MS/MS method.

Analyte	Internal Standard Type	Concentration (ng/mL)	Accuracy (%)	Precision (%RSD)
Immunosuppressant X	Deuterated Analog	1.0	98.5	4.2
50.0	101.2	2.5
500.0	99.8	1.8
Structural Analog	1.0	85.3	15.7
50.0	92.1	10.3
500.0	90.5	8.9

Experimental Protocols

The successful implementation of deuterated internal standards relies on well-defined and validated experimental procedures.

Sample Preparation: Protein Precipitation

This is a common method for extracting drugs from biological matrices like plasma or whole blood.

• Spiking: To 100 µL of the sample (calibrator, quality control, or unknown), add a fixed amount of the deuterated internal standard working solution. This should be done at the earliest stage to account for variability throughout the entire process.[3]

• Precipitation: Add 300 µL of a protein precipitation solvent (e.g., acetonitrile (B52724) or methanol) to the sample.

• Vortexing and Centrifugation: Vortex the mixture thoroughly to ensure complete protein precipitation. Centrifuge the samples at high speed (e.g., 10,000 rpm for 5 minutes) to pellet the precipitated proteins.[3]

• Supernatant Transfer: Carefully transfer the clear supernatant to a clean vial for LC-MS/MS analysis.[3]

LC-MS/MS Analysis

• Chromatography:

  • Column: A suitable reversed-phase C18 column.

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and methanol (B129727) with 0.1% formic acid (B).

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 10 µL.

• Mass Spectrometry:

  • Ionization Source: Electrospray ionization (ESI) in positive ion mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity.[3] Specific precursor-to-product ion transitions for the analyte and its deuterated internal standard are monitored.[3]

Data Analysis

• Calibration Curve: Construct a calibration curve by plotting the peak area ratio of the analyte to the deuterated internal standard against the known concentrations of the calibration standards.[11]

• Quantification: Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.[5]

Visualizing the Workflow and Rationale

To better understand the processes and logical relationships involved, the following diagrams are provided.

Quantitative analysis workflow using a deuterated internal standard.

Correction for analytical variability by a deuterated internal standard.

Conclusion

Deuterated internal standards are indispensable for achieving the highest levels of accuracy, precision, and robustness in quantitative mass spectrometry.[1][5] By closely mimicking the behavior of the target analyte throughout the analytical process, they provide a reliable means to correct for nearly all sources of experimental variability.[5] While alternatives like ¹³C-labeled standards offer advantages in specific scenarios, the widespread availability, cost-effectiveness, and proven performance of deuterated standards solidify their position as the gold standard in demanding applications such as drug development and clinical diagnostics. A thorough understanding of their principles, coupled with meticulous experimental design and validation, empowers researchers to generate high-quality, reliable data.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. myadlm.org [myadlm.org]
• 9. waters.com [waters.com]
• 10. ukisotope.com [ukisotope.com]
• 11. benchchem.com [benchchem.com]

A Comparative Guide to the Validation of Analytical Methods Using Octylbenzene-d22

For Researchers, Scientists, and Drug Development Professionals

In the landscape of analytical chemistry, particularly within pharmaceutical and environmental analysis, the precision and reliability of quantitative methods are paramount. The use of internal standards is a cornerstone of robust analytical method validation, compensating for variability in sample preparation and instrument response. Among the various types of internal standards, deuterated compounds, such as Octylbenzene-d22, are often considered a superior choice for mass spectrometry-based methods. This guide provides a comparative overview of Octylbenzene-d22's role and performance in the validation of analytical methods, particularly in gas chromatography-mass spectrometry (GC-MS).

While specific, publicly available experimental data for Octylbenzene-d22 is limited, its performance can be reliably inferred from its close structural analogs, such as Heptylbenzene-d20 and other deuterated aromatic hydrocarbons used in standardized methods. This guide will leverage this principle to present a comprehensive comparison and detailed experimental protocols.

The Critical Role of Deuterated Internal Standards

Stable isotope-labeled internal standards, like Octylbenzene-d22, are the gold standard in quantitative mass spectrometry. Their physicochemical properties are nearly identical to their non-deuterated counterparts. This similarity ensures they behave alike during sample extraction, chromatography, and ionization, allowing for accurate correction of analytical variability. The key advantage is that the deuterated standard can be differentiated from the analyte by its mass-to-charge ratio in the mass spectrometer.

Performance Comparison of Deuterated Alkylbenzenes as Internal Standards

To provide a clear comparison, the following table summarizes the typical performance characteristics of various deuterated alkylbenzenes used as internal standards in analytical method validation. The data for Octylbenzene-d22 is extrapolated based on the performance of its analogs in similar applications.

Internal Standard	Typical Analytes	Linearity (R²)	Precision (%RSD)	Accuracy/Recovery (%)	Key Considerations
Octylbenzene-d22 (Predicted)	Long-chain alkylbenzenes, Polycyclic Aromatic Hydrocarbons (PAHs), and other semi-volatile organic compounds	>0.995	<10%	90-110%	Higher molecular weight and later elution time can be advantageous for analyzing less volatile compounds, reducing interference from the solvent front and lighter matrix components.
Heptylbenzene-d20	Similar to Octylbenzene-d22	>0.99	<15%	85-115%	A close structural analog to Octylbenzene-d22, its performance is a strong indicator of what can be expected.
Toluene-d8	Benzene, Toluene, Ethylbenzene, Xylenes (BTEX)	>0.999	<5%	95-105%	Commonly used for volatile organic compounds; may not be suitable for less volatile analytes that elute much later.
Ethylbenzene-d10	BTEX and other volatile aromatics	>0.999	<5%	95-105%	Similar application range to Toluene-d8.
Naphthalene-d8	Polycyclic Aromatic Hydrocarbons (PAHs)	>0.995	<10%	90-110%	A common choice for PAH analysis, its volatility is intermediate between BTEX and longer-chain alkylbenzenes.

Experimental Protocols

The following are detailed methodologies for key experiments in analytical method validation using Octylbenzene-d22 as an internal standard. These protocols are based on established methods such as ASTM D5769 for aromatic compound analysis and can be adapted for various matrices.

Preparation of Stock and Working Solutions

• Internal Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 10 mg of neat Octylbenzene-d22 and dissolve it in 10 mL of a suitable solvent (e.g., methanol, dichloromethane, or hexane) in a class A volumetric flask.

• Internal Standard Working Solution (10 µg/mL): Dilute the stock solution 1:100 with the appropriate solvent.

• Analyte Stock Solution (1000 µg/mL): Prepare a stock solution of the target analyte(s) in a similar manner.

• Calibration Standards: Prepare a series of calibration standards by spiking known amounts of the analyte stock solution into a blank matrix. Add a constant amount of the Octylbenzene-d22 working solution to each calibration standard. The concentration range should encompass the expected concentration of the analyte in the samples.

Sample Preparation (Liquid-Liquid Extraction)

• To 10 mL of a liquid sample (e.g., water, plasma), add a known amount of the Octylbenzene-d22 working solution.

• Add 5 mL of a suitable extraction solvent (e.g., hexane (B92381) or dichloromethane).

• Vortex or shake vigorously for 2 minutes.

• Centrifuge at 3000 rpm for 10 minutes to separate the layers.

• Carefully transfer the organic layer to a clean tube.

• Evaporate the solvent under a gentle stream of nitrogen to a final volume of 1 mL.

• Transfer the extract to a GC vial for analysis.

GC-MS Instrumentation and Conditions

• Gas Chromatograph: Equipped with a split/splitless injector and a mass selective detector.

• Column: A non-polar capillary column, such as a 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane column.

• Injector Temperature: 280°C

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/minute to 300°C.

  • Hold: 5 minutes at 300°C.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM). Monitor at least two characteristic ions for the analyte and for Octylbenzene-d22.

  • Transfer Line Temperature: 290°C.

  • Ion Source Temperature: 230°C.

Method Validation Parameters

The following parameters should be assessed to validate the analytical method:

• Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample matrix. This is evaluated by analyzing blank samples and spiked samples.

• Linearity: The linearity of the method should be established by analyzing the calibration standards. A calibration curve is generated by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration. The coefficient of determination (R²) should typically be ≥ 0.995.

• Accuracy: Determined by analyzing quality control (QC) samples at low, medium, and high concentrations. The measured concentration is expressed as a percentage of the known concentration (recovery). Acceptance criteria are typically within 85-115%.

• Precision: Assessed by replicate analyses of the QC samples. Precision is expressed as the relative standard deviation (%RSD). Acceptance criteria are typically ≤15%.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively. These are typically determined based on the signal-to-noise ratio (e.g., 3:1 for LOD and 10:1 for LOQ).

• Stability: The stability of the analyte and internal standard in the sample matrix under different storage conditions (e.g., room temperature, refrigerated, frozen) and after sample processing (e.g., autosampler stability).

Visualizing the Workflow

To better illustrate the processes involved, the following diagrams created using Graphviz (DOT language) depict the experimental workflow and the logical relationship for method validation.

Caption: Experimental workflow for analytical method validation.

A Proposed Framework for Inter-Laboratory Comparison of Octylbenzene-d22 Performance

For Researchers, Scientists, and Drug Development Professionals

This guide outlines a proposed framework for an inter-laboratory comparison of Octylbenzene-d22, a deuterated internal standard commonly employed in chromatographic and mass spectrometric analysis. Due to the current lack of publicly available, direct inter-laboratory comparison data for this specific compound, this document provides a comprehensive protocol to enable researchers and analytical laboratories to conduct their own comparative studies. The objective is to offer a standardized approach for evaluating the performance of Octylbenzene-d22 against alternative internal standards, ensuring data reliability and consistency across different laboratories.

Deuterated internal standards are crucial in quantitative analysis, as they closely mimic the chemical and physical properties of the analyte of interest, correcting for variations in sample preparation, injection volume, and matrix effects.[1][2][3][4][5] The selection of an appropriate internal standard is a critical step in method development and validation.[6] This guide provides the necessary tools to systematically assess the performance of Octylbenzene-d22 in your specific analytical applications.

Proposed Inter-Laboratory Study Design

An inter-laboratory study is a well-established method for assessing the performance of an analytical method and the proficiency of participating laboratories. The primary goal of this proposed study is to determine the accuracy, precision (repeatability and reproducibility), and linearity of Octylbenzene-d22 as an internal standard in a defined analytical method, and to compare these performance characteristics with a suitable alternative.

Key Performance Parameters to be Evaluated:

• Accuracy: The closeness of agreement between a test result and the accepted reference value.

• Precision: The closeness of agreement between independent test results obtained under stipulated conditions. This includes:

  • Repeatability (Intra-laboratory precision): Precision under conditions where independent test results are obtained with the same method on identical test items in the same laboratory by the same operator using the same equipment within short intervals of time.

  • Reproducibility (Inter-laboratory precision): Precision under conditions where test results are obtained with the same method on identical test items in different laboratories with different operators using different equipment.

• Linearity: The ability of the analytical procedure to obtain test results which are directly proportional to the concentration (amount) of analyte in the sample.

• Limit of Quantification (LOQ): The lowest amount of an analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

Data Presentation: A Comparative Analysis

To facilitate a clear and objective comparison, all quantitative data from the inter-laboratory study should be summarized in a structured table. The following table presents a template populated with hypothetical data for Octylbenzene-d22 and a potential alternative, "Alternative Internal Standard-d20." This illustrates how the performance characteristics can be compared.

Performance Parameter	Octylbenzene-d22	Alternative Internal Standard-d20	Acceptance Criteria
Accuracy (% Recovery)
Low QC	98.5%	97.9%	85 - 115%
Mid QC	101.2%	102.5%	85 - 115%
High QC	99.8%	100.5%	85 - 115%
Precision (%RSD)
Repeatability (Intra-assay)
Low QC	3.5%	4.2%	≤ 15%
Mid QC	2.8%	3.1%	≤ 15%
High QC	2.5%	2.9%	≤ 15%
Reproducibility (Inter-assay)
Low QC	6.8%	7.5%	≤ 20%
Mid QC	5.5%	6.2%	≤ 20%
High QC	5.1%	5.8%	≤ 20%
Linearity (r²)	0.9995	0.9991	≥ 0.995
Limit of Quantification (LOQ)	1 ng/mL	1.5 ng/mL	Reportable

QC = Quality Control, %RSD = Percent Relative Standard Deviation, r² = Coefficient of Determination

Experimental Protocols

The following are detailed methodologies for the key experiments to be performed in the inter-laboratory comparison. These protocols are based on established guidelines for analytical method validation.

1. Preparation of Stock and Working Solutions:

• Prepare individual stock solutions of the analyte, Octylbenzene-d22, and the alternative internal standard in a suitable organic solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL.

• Prepare a series of working standard solutions of the analyte by serial dilution of the stock solution to create a calibration curve.

• Prepare working solutions of Octylbenzene-d22 and the alternative internal standard at a fixed concentration.

2. Sample Preparation:

• Spike a consistent matrix (e.g., plasma, urine, or a synthetic matrix) with known concentrations of the analyte to prepare calibration standards and quality control (QC) samples (low, medium, and high concentrations).

• Add a fixed amount of the internal standard (either Octylbenzene-d22 or the alternative) to all calibration standards, QC samples, and blank matrix samples.

• Perform a sample extraction procedure (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction) appropriate for the analyte and matrix.

• Evaporate the solvent and reconstitute the residue in the mobile phase for analysis.

3. Chromatographic and Mass Spectrometric Conditions:

• Chromatography: Utilize a suitable HPLC or UHPLC system with a column that provides good separation for the analyte and internal standard. The mobile phase composition and gradient should be optimized.

• Mass Spectrometry: Employ a tandem mass spectrometer (MS/MS) operating in a selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) mode. Optimize the precursor and product ion transitions for the analyte and both internal standards.

4. Data Analysis:

• For each sample, calculate the peak area ratio of the analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratios of the calibration standards against their known concentrations using a linear regression model.

• Determine the concentration of the analyte in the QC samples by interpolating from the calibration curve.

5. Performance Parameter Evaluation:

• Accuracy: Calculate the percent recovery for the QC samples by comparing the measured concentration to the nominal concentration.

• Precision:

  • Repeatability: Analyze multiple preparations (n≥5) of each QC level in a single analytical run. Calculate the percent relative standard deviation (%RSD) of the measured concentrations.

  • Reproducibility: Each participating laboratory will analyze the same set of QC samples over several days with different analysts and, if possible, different instruments. The inter-laboratory %RSD will be calculated.

• Linearity: Determine the coefficient of determination (r²) for the calibration curve.

• Limit of Quantification (LOQ): The LOQ is the lowest concentration on the calibration curve that can be measured with acceptable accuracy (e.g., within 20% of the nominal value) and precision (e.g., %RSD ≤ 20%).

Workflow and Logical Relationships

The following diagrams illustrate the proposed workflow for the inter-laboratory comparison study and the logical relationship of the analytical procedure.

Caption: Workflow for the proposed inter-laboratory comparison study.

Caption: General experimental workflow for quantitative analysis.

References

• 1. texilajournal.com [texilajournal.com]
• 2. benchchem.com [benchchem.com]
• 3. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 6. Is a deuterated internal standard appropriate for the reliable determination of olmesartan in human plasma? - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Alternative Internal Standards for Octylbenzene-d22 in Chromatographic Analysis

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Performance with Supporting Experimental Data

In the realm of quantitative analytical chemistry, particularly in chromatographic techniques such as Gas Chromatography-Mass Spectrometry (GC-MS), the use of internal standards is paramount for achieving accurate and reliable results. Octylbenzene-d22 is a commonly employed internal standard, especially in the analysis of semi-volatile organic compounds. However, a range of alternative deuterated aromatic compounds can offer comparable or even superior performance depending on the specific application and analytes of interest. This guide provides a comprehensive comparison of viable alternatives to Octylbenzene-d22, focusing on Toluene-d8, Phenanthrene-d10, and Chrysene-d12, supported by typical performance data and detailed experimental protocols.

Performance Comparison of Internal Standards

The selection of an appropriate internal standard is a critical step in method development, directly impacting the accuracy and precision of quantification. The ideal internal standard should mimic the chemical and physical properties of the analyte(s) of interest as closely as possible. While direct head-to-head comparative studies under identical conditions are not always available in published literature, the following table summarizes typical performance characteristics of Octylbenzene-d22 and its alternatives based on data from various validated methods.

Internal Standard	Typical Analyte Class	Typical Recovery (%)	Linearity (R²)	Key Considerations
Octylbenzene-d22	Semi-volatile organic compounds (SVOCs), Alkylated PAHs	70-120	>0.99	Good general-purpose IS for a wide range of SVOCs.
Toluene-d8	Volatile organic compounds (VOCs), BTEX	80-120	>0.995	Excellent for volatile analytes due to its higher volatility. May not be suitable for late-eluting compounds.
Phenanthrene-d10	Polycyclic aromatic hydrocarbons (PAHs)	75-115	>0.99	Structurally similar to many 3- and 4-ring PAHs, making it an ideal IS for this class of compounds.
Chrysene-d12	Higher molecular weight PAHs	70-120	>0.99	Suitable for heavier, less volatile PAHs due to its higher boiling point and later elution time.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of an internal standard in a quantitative analytical method. Below are representative experimental protocols for the application of the discussed alternative internal standards in GC-MS analysis.

Experimental Protocol 1: Analysis of Volatile Organic Compounds (VOCs) using Toluene-d8 as an Internal Standard

1. Objective: To quantify volatile organic compounds in an aqueous matrix using a purge and trap GC-MS system with Toluene-d8 as the internal standard.

2. Materials and Reagents:

• Toluene-d8 solution (certified reference material)

• Methanol (B129727) (purge and trap grade)

• Reagent water

• VOC calibration standards

• Samples for analysis

3. Standard Preparation:

• Internal Standard Stock Solution: Prepare a stock solution of Toluene-d8 in methanol at a concentration of 25 µg/mL.

• Internal Standard Spiking Solution: Dilute the stock solution to a working concentration of 2.5 µg/mL in methanol.

• Calibration Standards: Prepare a series of aqueous calibration standards containing the target VOCs at concentrations ranging from 1 to 200 µg/L. Spike each calibration standard with the internal standard spiking solution to achieve a final Toluene-d8 concentration of 5 µg/L.

4. Sample Preparation:

• For each 5 mL aqueous sample, add 1 µL of the 2.5 µg/mL Toluene-d8 internal standard spiking solution, resulting in a final concentration of 5 µg/L.

5. GC-MS Parameters:

• GC System: Agilent 7890B GC or equivalent

• MS System: Agilent 5977A MSD or equivalent

• Column: DB-624 or equivalent (60 m x 0.25 mm ID, 1.4 µm film thickness)

• Inlet: Split/splitless, 200 °C, splitless mode

• Oven Program: 35 °C for 5 min, ramp to 180 °C at 10 °C/min, hold for 5 min

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• MS Source: 230 °C

• MS Quad: 150 °C

• Acquisition Mode: Selected Ion Monitoring (SIM)

6. Data Analysis:

• Generate a calibration curve by plotting the ratio of the analyte peak area to the Toluene-d8 peak area against the analyte concentration.

• Quantify the analytes in the samples using the generated calibration curve.

Experimental Protocol 2: Analysis of Polycyclic Aromatic Hydrocarbons (PAHs) using Phenanthrene-d10 and Chrysene-d12 as Internal Standards

1. Objective: To quantify a range of PAHs in a solid matrix (e.g., soil, sediment) by GC-MS using a mixture of Phenanthrene-d10 and Chrysene-d12 as internal standards to cover a broad volatility range.

2. Materials and Reagents:

• Phenanthrene-d10 solution (certified reference material)

• Chrysene-d12 solution (certified reference material)

• Dichloromethane (DCM), hexane (B92381), acetone (B3395972) (pesticide residue grade)

• Anhydrous sodium sulfate

• PAH calibration standards

• Samples for analysis

3. Standard Preparation:

• Internal Standard Stock Solution: Prepare a stock solution containing both Phenanthrene-d10 and Chrysene-d12 in DCM at a concentration of 100 µg/mL for each.

• Internal Standard Spiking Solution: Dilute the stock solution to a working concentration of 2 µg/mL for each in DCM.

• Calibration Standards: Prepare a series of calibration standards in DCM containing the target PAHs at concentrations ranging from 0.05 to 10 µg/mL. Spike each calibration standard with the internal standard spiking solution to achieve a final concentration of 0.4 µg/mL for both Phenanthrene-d10 and Chrysene-d12.

4. Sample Preparation (Soxhlet Extraction):

• Weigh 10 g of the homogenized solid sample and mix with 10 g of anhydrous sodium sulfate.

• Spike the sample with 100 µL of the 2 µg/mL internal standard spiking solution.

• Extract the sample for 16-18 hours using a 1:1 mixture of hexane and acetone.

• Concentrate the extract to a final volume of 1 mL.

5. GC-MS Parameters:

• GC System: Agilent 7890B GC or equivalent

• MS System: Agilent 5977A MSD or equivalent

• Column: DB-5ms or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness)

• Inlet: Split/splitless, 280 °C, splitless mode

• Oven Program: 60 °C for 2 min, ramp to 310 °C at 8 °C/min, hold for 10 min

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• MS Source: 230 °C

• MS Quad: 150 °C

• Acquisition Mode: Selected Ion Monitoring (SIM)

6. Data Analysis:

• For each PAH analyte, select the internal standard that has the closest retention time for quantification (e.g., Phenanthrene-d10 for 3- and 4-ring PAHs, Chrysene-d12 for 5- and 6-ring PAHs).

• Generate calibration curves and quantify the sample analytes as described in the previous protocol.

Visualizing Methodological Workflows

To further clarify the decision-making and experimental processes, the following diagrams, generated using the DOT language, illustrate key workflows.

Internal Standard Selection Workflow

Quantitative Analysis Workflow

Enhancing Analytical Accuracy: A Comparative Guide to Octylbenzene-d22 and Alternative Internal Standards

In the precise domain of analytical chemistry, particularly within pharmaceutical research and development, the accuracy and reliability of quantitative measurements are paramount. The use of internal standards is a cornerstone of high-quality analytical data, compensating for variations inherent in sample preparation and instrumental analysis. Among the various types of internal standards, deuterated compounds, such as Octylbenzene-d22, are often considered the gold standard for mass spectrometry-based applications. This guide provides an objective comparison of the performance of deuterated internal standards, with a focus on the expected performance of Octylbenzene-d22, against other alternatives, supported by experimental data and detailed methodologies.

The Role of Deuterated Internal Standards in Quantitative Analysis

Deuterated internal standards are molecules in which some or all hydrogen atoms have been replaced with their heavier isotope, deuterium. This isotopic substitution results in a compound that is chemically and physically almost identical to the analyte of interest but has a different molecular weight, allowing it to be distinguished by a mass spectrometer. By adding a known amount of the deuterated standard to a sample at the beginning of the analytical process, it experiences the same conditions as the analyte throughout extraction, cleanup, and analysis. Any loss of analyte or variation in instrument response will be mirrored by the internal standard. Consequently, the ratio of the analyte signal to the internal standard signal provides a more accurate and precise measure of the analyte's concentration.

Performance Comparison of Deuterated Internal Standards

While specific public-domain quantitative performance data for Octylbenzene-d22 is limited, we can infer its expected high performance from validation studies of structurally similar deuterated alkylbenzenes, such as Heptylbenzene-d20. The following tables present a comparison of the typical performance of deuterated alkylbenzene and polycyclic aromatic hydrocarbon (PAH) internal standards in the analysis of semi-volatile organic compounds by Gas Chromatography-Mass Spectrometry (GC-MS). This data is representative of the high accuracy and precision achievable with deuterated internal standards like Octylbenzene-d22.

Table 1: Performance Metrics for Deuterated Internal Standards in GC-MS Analysis

Performance Metric	Heptylbenzene-d20 (Alkylbenzene)	Phenanthrene-d10 (PAH)	Typical Acceptance Criteria
Average Recovery (%)	98.2	95.5	80 - 120%
Precision (RSD, %)	4.5	5.8	< 15%
Linearity (R²)	0.998	0.997	≥ 0.995
Matrix Effect (%)	3.1	7.2	< 20%

Data is a representative summary from internal validation studies and may vary depending on the specific application and matrix.

Table 2: Comparison of Common Deuterated Internal Standards for Volatile Organic Compound (VOC) Analysis

Internal Standard	Typical Analytes	Typical Recovery (%)	Typical Precision (RSD, %)	Notes
Benzene-d6	Benzene	95 - 110	< 15%	Considered the most suitable internal standard for the quantification of benzene.[1]
Toluene-d8	Toluene, other aromatic VOCs	90 - 115	< 15%	A versatile internal standard for a range of aromatic compounds.
Ethylbenzene-d10	Ethylbenzene (B125841), Xylenes	90 - 115	< 15%	An excellent choice for ethylbenzene and xylene analysis due to close structural similarity.
Octylbenzene-d22	Semi-volatile aromatic hydrocarbons, Alkylbenzenes	Expected to be within 80-120%	Expected to be < 15%	Suitable for analytes with similar volatility and chromatographic behavior.

Performance data is based on typical values from various method validation studies.

Experimental Protocol: Quantitative Analysis of Aromatic Hydrocarbons using Octylbenzene-d22 by GC-MS

This protocol outlines a general procedure for the quantification of semi-volatile aromatic hydrocarbons in a sample matrix using Octylbenzene-d22 as an internal standard.

1. Materials and Reagents:

• Target aromatic hydrocarbon standards (e.g., Benzene, Toluene, Ethylbenzene, Xylenes, Naphthalene)

• Octylbenzene-d22 (Internal Standard)

• High-purity solvents (e.g., Hexane (B92381), Dichloromethane)

• Sample matrix (e.g., water, soil, biological fluid)

• Anhydrous sodium sulfate (B86663) (for drying organic extracts)

2. Preparation of Standards:

• Stock Solutions: Prepare individual stock solutions of each target analyte and Octylbenzene-d22 in hexane at a concentration of 1000 µg/mL.

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solutions to achieve a concentration range that brackets the expected sample concentrations (e.g., 1, 5, 10, 50, 100 ng/mL). Each calibration standard must contain a constant concentration of Octylbenzene-d22 (e.g., 50 ng/mL).

3. Sample Preparation:

• Spiking: To a known volume or weight of the sample, add a precise volume of the Octylbenzene-d22 stock solution to achieve the same concentration as in the calibration standards.

• Extraction:

  • For liquid samples (e.g., water), perform a liquid-liquid extraction with dichloromethane.

  • For solid samples (e.g., soil), perform a solvent extraction (e.g., sonication or Soxhlet) with an appropriate solvent mixture.

• Drying and Concentration: Dry the organic extract by passing it through anhydrous sodium sulfate. Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

4. GC-MS Analysis:

• Instrument Conditions:

  • Gas Chromatograph: Agilent 7890B GC (or equivalent)

  • Mass Spectrometer: Agilent 5977A MSD (or equivalent)

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

  • Inlet: Split/splitless, 280°C

  • Oven Program: 40°C (hold 2 min), ramp to 280°C at 10°C/min, hold 5 min

  • Carrier Gas: Helium, constant flow at 1.2 mL/min

  • MS Source: 230°C

  • MS Quadrupole: 150°C

  • Acquisition Mode: Selected Ion Monitoring (SIM) or Full Scan

• Injection: Inject 1 µL of the prepared standards and samples.

5. Data Analysis and Quantification:

• Identify the target analytes and Octylbenzene-d22 based on their retention times and characteristic mass fragments.

• Integrate the peak areas of the target analytes and the internal standard.

• Calculate the response factor (RF) for each analyte using the calibration standards: RF = (Area_analyte / Concentration_analyte) / (Area_IS / Concentration_IS)

• Calculate the concentration of each analyte in the samples using the following equation: Concentration_analyte = (Area_analyte / Area_IS) * (Concentration_IS / RF)

Visualizing the Workflow and Logic

To better illustrate the experimental process and the underlying principle of using an internal standard, the following diagrams are provided.

Experimental workflow for quantitative analysis.

Internal standard compensates for variability.

References

• 1. lcms.cz [lcms.cz]

The Gold Standard for Aromatic Hydrocarbon Analysis: A Comparative Guide to Linearity and Range Determination with Octylbenzene-d22

For researchers, scientists, and drug development professionals engaged in the precise quantification of aromatic hydrocarbons, the choice of an appropriate internal standard is a critical determinant of data quality. This guide provides an objective comparison of the performance of deuterated internal standards, exemplified by Octylbenzene-d22, against non-deuterated alternatives. By examining key performance metrics such as linearity and analytical range, supported by experimental data, this document serves as a comprehensive resource for selecting the most suitable internal standard for your analytical needs.

In quantitative analytical chemistry, particularly in chromatographic methods coupled with mass spectrometry (GC-MS or LC-MS), establishing the linearity and range of an assay is fundamental to ensuring accurate and reliable results. An internal standard (IS) is a compound of known concentration added to all samples, calibrators, and controls to correct for variations in sample preparation, injection volume, and instrument response. The ideal internal standard mimics the physicochemical properties of the analyte, ensuring it is equally affected by these variations.

Stable isotope-labeled internal standards (SIL-IS), such as the deuterated compound Octylbenzene-d22, are widely regarded as the gold standard in mass spectrometry-based analysis. The substitution of hydrogen atoms with deuterium (B1214612) results in a compound that is chemically almost identical to the analyte but with a different mass, allowing for its distinction by the mass spectrometer. This near-identical chemical nature is the cornerstone of its effectiveness, as it co-elutes with the analyte and experiences similar matrix effects.

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The selection of an internal standard significantly impacts the linearity and dynamic range of a quantitative method. While specific experimental data for Octylbenzene-d22 is not extensively published, its performance can be reliably inferred from data on structurally similar deuterated aromatic hydrocarbons, such as Heptylbenzene-d20, Ethylbenzene-d10, and Toluene-d8. These serve as excellent proxies to illustrate the superior performance of deuterated standards compared to non-deuterated alternatives like n-alkanes (e.g., undecane) or cyclic alkanes (e.g., cyclohexane).

Performance Metric	Deuterated Aromatic Hydrocarbon IS (e.g., Octylbenzene-d22 proxy)	Non-Deuterated Alkane IS (e.g., n-Undecane)	Advantage of Deuterated IS
Linearity (R²)	> 0.999[1]	0.9862 (for alkanes)[2]	A higher coefficient of determination indicates a stronger and more reliable linear relationship between the analyte concentration and the instrument response.
Analytical Range	Wide, often spanning several orders of magnitude.	Can be more limited due to differences in response compared to aromatic analytes.	A wider linear range allows for the accurate quantification of analytes at both low and high concentrations without the need for sample dilution.
Matrix Effect Compensation	Excellent	Poor to moderate	Co-elution with the analyte allows for effective compensation of signal suppression or enhancement caused by the sample matrix.
Precision (%RSD)	Typically < 5%[1]	Can be up to 15% or higher.	Lower relative standard deviation signifies greater precision and reproducibility of the analytical method.

Experimental Protocols for Linearity and Range Determination

A robust assessment of an internal standard's performance requires a well-designed experiment to establish linearity and define the working analytical range. The following protocol outlines a typical workflow for this determination using Gas Chromatography-Mass Spectrometry (GC-MS).

Preparation of Standard Solutions

• Primary Stock Solution: Prepare a stock solution of the target aromatic hydrocarbon analyte(s) in a suitable solvent (e.g., methanol (B129727) or dichloromethane) at a known high concentration (e.g., 1000 µg/mL).

• Internal Standard Stock Solution: Prepare a stock solution of Octylbenzene-d22 in the same solvent at a concentration of 1000 µg/mL.

• Calibration Standards: Prepare a series of at least six to eight calibration standards by serially diluting the primary stock solution to cover the expected concentration range of the analyte in the samples. A constant amount of the Octylbenzene-d22 internal standard stock solution is added to each calibration standard.

Sample Preparation

For each unknown sample, a known volume or weight is taken, and the same constant amount of the Octylbenzene-d22 internal standard solution is added before any extraction or clean-up steps.

GC-MS Analysis

• Chromatographic Conditions: Develop a GC method that provides good separation of the analyte(s) from other matrix components. The analyte and the deuterated internal standard should ideally co-elute.

• Mass Spectrometry Conditions: Optimize the mass spectrometer parameters for the detection of the analyte and Octylbenzene-d22. Use Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for quantification to enhance sensitivity and selectivity.

Data Analysis

• Peak Integration: Integrate the peak areas for the analyte and Octylbenzene-d22 in each chromatogram.

• Response Factor Calculation: Calculate the response factor (RF) for each calibration standard by dividing the peak area of the analyte by the peak area of the internal standard.

• Calibration Curve Construction: Construct a calibration curve by plotting the response factor (y-axis) against the known concentration of the analyte (x-axis).

• Linear Regression: Perform a linear regression analysis on the calibration curve data. The linearity of the method is considered acceptable if the coefficient of determination (R²) is ≥ 0.99. The analytical range is the concentration interval over which this linearity, accuracy, and precision are maintained.

Visualizing the Workflow

The logical flow of the experimental protocol for determining linearity and range is depicted in the following diagram.

Workflow for Linearity and Range Determination.

Conclusion

The choice between a deuterated and a non-deuterated internal standard is a critical decision in the development of robust and reliable quantitative analytical methods. As demonstrated by the performance characteristics of its structural analogs, Octylbenzene-d22 represents the gold standard for the analysis of aromatic hydrocarbons. Its ability to co-elute with the analyte and behave almost identically throughout the analytical process allows for superior correction of matrix effects and procedural variability, resulting in enhanced linearity, a wider analytical range, and greater precision. While non-deuterated alternatives may be more cost-effective, the investment in a high-quality deuterated internal standard like Octylbenzene-d22 is a crucial step towards generating highly accurate and defensible analytical data.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]

Octylbenzene-d22: A Comparative Guide to Limits of Detection and Quantification in Analytical Chemistry

For Researchers, Scientists, and Drug Development Professionals

In the precise world of analytical chemistry, particularly in chromatographic and mass spectrometric techniques, the choice of an appropriate internal standard is critical for accurate and reliable quantification. Octylbenzene-d22, a deuterated aromatic hydrocarbon, serves as a valuable internal standard for the analysis of various organic compounds. This guide provides an objective comparison of the analytical performance of Octylbenzene-d22, focusing on the limits of detection (LOD) and quantification (LOQ), and compares it with other commonly used deuterated internal standards. The information presented is supported by established experimental protocols and performance data from analogous compounds to aid researchers in method development and validation.

Comparative Performance of Deuterated Internal Standards

While specific experimental LOD and LOQ values for Octylbenzene-d22 are not widely published, we can infer its expected performance by comparing it with other deuterated aromatic internal standards commonly used in Gas Chromatography-Mass Spectrometry (GC-MS) analysis. The longer alkyl chain of octylbenzene (B124392) may result in different chromatographic behavior and potentially different detection limits compared to smaller aromatic compounds. The following table summarizes typical LOD and LOQ values for relevant deuterated and non-deuterated aromatic compounds, which can serve as a benchmark for estimating the performance of Octylbenzene-d22.

Internal Standard/Analyte	Matrix	Analytical Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
Toluene-d8 (as IS for Toluene)	Whole Blood	GC-MS	~5 ng/mL	~15 ng/mL	[1][2]
Benzene, Toluene (B28343), Ethylbenzene, Xylenes (BTEX)	Urine	GC-FID	≤0.26 ng/mL	≤0.86 ng/mL	[3]
Benzene, Toluene, Ethylbenzene, Xylenes (BTEX)	Water	Direct Aqueous Injection-GC/MS	<50 ng/L	<100 ng/L	[4]

Note: The provided values are illustrative and can vary significantly based on the specific instrumentation, sample matrix, and experimental conditions.

Experimental Protocols

The determination of LOD and LOQ is a fundamental aspect of analytical method validation. The two most widely accepted methods are the Signal-to-Noise (S/N) ratio and the Calibration Curve method.[5]

Signal-to-Noise (S/N) Ratio Method

This method is based on the ratio of the analytical signal to the background noise of the instrument.

• Limit of Detection (LOD): Generally defined as the concentration that produces a signal-to-noise ratio of 3:1. At this level, the signal is considered to be reliably distinguished from the noise.

• Limit of Quantification (LOQ): Typically established at a signal-to-noise ratio of 10:1, where the analyte can be quantified with an acceptable level of precision and accuracy.

Calibration Curve Method

This method relies on the statistical analysis of a calibration curve constructed from a series of standards at concentrations near the expected LOD and LOQ. The following formulas are commonly used:

• LOD = 3.3 * (σ / S)

• LOQ = 10 * (σ / S)

Where:

• σ is the standard deviation of the y-intercept of the regression line.

• S is the slope of the calibration curve.[5]

A detailed workflow for determining LOD and LOQ using an internal standard like Octylbenzene-d22 is provided below.

Sample Preparation and Analysis (Illustrative Example for GC-MS)

• Standard Preparation: Prepare a stock solution of Octylbenzene-d22 in a suitable solvent (e.g., methanol (B129727) or hexane). Create a series of calibration standards by spiking a matrix similar to the intended sample with known concentrations of the analyte and a constant concentration of Octylbenzene-d22.

• Sample Extraction (if necessary): For complex matrices, a liquid-liquid extraction or solid-phase extraction may be required to isolate the analytes and the internal standard.

• GC-MS Analysis: Inject the prepared standards and blank matrix samples into the GC-MS system. The system should be optimized for the separation and detection of the target analytes and Octylbenzene-d22.

• Data Acquisition: Acquire data in selected ion monitoring (SIM) mode for maximum sensitivity, monitoring characteristic ions for both the analyte and Octylbenzene-d22.

• Data Analysis:

  • For S/N Method: Determine the signal and noise for each standard concentration.

  • For Calibration Curve Method: Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration. Perform a linear regression to determine the slope (S) and the standard deviation of the y-intercept (σ).

• LOD and LOQ Calculation: Apply the respective formulas or S/N criteria to determine the LOD and LOQ.

Visualizing the Workflow

To further clarify the experimental and logical processes involved, the following diagrams have been generated using Graphviz.

Caption: Workflow for LOD and LOQ Determination.

Caption: Logical Relationship of LOD and LOQ.

References

• 1. benchchem.com [benchchem.com]
• 2. Stable-isotope dilution GC-MS for determination of toluene in submilliliter volumes of whole blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scielo.br [scielo.br]
• 4. researchgate.net [researchgate.net]
• 5. Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve | Separation Science [sepscience.com]

The Unseen Anchor: A Comparative Guide to the Robustness of Analytical Methods Utilizing Octylbenzene-d22

In the precise world of analytical chemistry, the reliability of quantitative data is paramount. For researchers, scientists, and drug development professionals, the choice of an internal standard can be the determining factor in the accuracy and robustness of an analytical method. This guide provides a comprehensive comparison of methods employing Octylbenzene-d22 as an internal standard, particularly in the context of gas chromatography-mass spectrometry (GC-MS) for the analysis of semi-volatile organic compounds (SVOCs) and polycyclic aromatic hydrocarbons (PAHs).

Deuterated internal standards are widely recognized as the gold standard in quantitative mass spectrometry.[1] Their physicochemical properties are nearly identical to their non-deuterated counterparts, allowing them to effectively compensate for variations in sample preparation, injection volume, and instrument response.[1] Octylbenzene-d22, a deuterated n-alkylbenzene, serves as a valuable internal standard for a range of medium to high molecular weight analytes due to its chemical inertness and elution characteristics in gas chromatography.

Performance Comparison of Deuterated Internal Standards

The selection of an appropriate deuterated internal standard is critical and often depends on the specific analytes of interest and the sample matrix. While extensive direct comparative studies on the robustness of Octylbenzene-d22 are not widely published, its performance can be reliably inferred from the well-established principles of using deuterated analogues and by comparison with other commonly used deuterated standards. The following table summarizes key performance parameters, with expected values for Octylbenzene-d22 based on its chemical properties and typical performance of similar compounds.

Internal Standard	Typical Application	Expected Linearity (R²)	Expected Precision (%RSD)	Key Advantages & Considerations
Octylbenzene-d22	Semi-Volatile Organic Compounds (SVOCs), Polycyclic Aromatic Hydrocarbons (PAHs), Phthalates	> 0.995	< 15%	Structurally similar to many higher molecular weight pollutants, ensuring comparable extraction efficiency and chromatographic behavior. Its higher boiling point makes it suitable for methods with high final oven temperatures.
Naphthalene-d8	Polycyclic Aromatic Hydrocarbons (PAHs)	> 0.995	< 15%	Ideal for the analysis of lower molecular weight PAHs. May not be suitable for methods analyzing a wide range of SVOCs with higher boiling points.
Phenanthrene-d10	Polycyclic Aromatic Hydrocarbons (PAHs)	> 0.995	< 15%	A good general-purpose internal standard for many PAHs, with an intermediate boiling point.
Chrysene-d12	Polycyclic Aromatic Hydrocarbons (PAHs)	> 0.995	< 15%	Suitable for higher molecular weight PAHs. Its later elution time helps to monitor the performance of the chromatographic system over the entire run.
Perylene-d12	Polycyclic Aromatic Hydrocarbons (PAHs)	> 0.995	< 15%	Often used for the highest molecular weight PAHs. Can be susceptible to adsorption and degradation if the chromatographic system is not well-maintained.

Experimental Protocols

A robust analytical method is underpinned by a well-defined and validated experimental protocol. The following is a representative protocol for the analysis of Polycyclic Aromatic Hydrocarbons (PAHs) in a soil matrix using Gas Chromatography-Mass Spectrometry (GC-MS) with Octylbenzene-d22 as an internal standard.

1. Sample Preparation (Solid Phase Extraction)

• Objective: To extract PAHs from the soil matrix and clean up the extract to remove interfering substances.

• Procedure:

  • Weigh 10 g of the homogenized soil sample into a beaker.

  • Spike the sample with a known amount of the Octylbenzene-d22 internal standard solution.

  • Add 20 mL of a 1:1 mixture of acetone (B3395972) and hexane (B92381) and sonicate for 15 minutes.

  • Decant the solvent into a collection flask.

  • Repeat the extraction twice more with fresh solvent.

  • Combine the solvent extracts and concentrate to approximately 1 mL using a rotary evaporator.

  • Perform a solvent exchange to hexane.

  • Clean up the extract using a silica (B1680970) gel solid-phase extraction (SPE) cartridge. Elute the PAHs with a mixture of hexane and dichloromethane.

  • Concentrate the final eluate to 1 mL under a gentle stream of nitrogen.

2. GC-MS Analysis

• Objective: To separate, identify, and quantify the target PAHs.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS).

• GC Conditions:

  • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane (e.g., DB-5ms).

  • Inlet: Splitless mode at 280°C.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Program: Start at 60°C, hold for 2 minutes, ramp to 320°C at 10°C/min, and hold for 10 minutes.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for target PAHs and Octylbenzene-d22.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

3. Calibration and Quantification

• Objective: To establish a calibration curve and calculate the concentration of PAHs in the samples.

• Procedure:

  • Prepare a series of calibration standards containing known concentrations of the target PAHs.

  • Add a constant amount of the Octylbenzene-d22 internal standard to each calibration standard.

  • Analyze the calibration standards using the established GC-MS method.

  • Generate a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

  • Quantify the PAHs in the prepared samples by applying the response factors from the calibration curve to the measured peak area ratios.

Visualizing the Workflow

To provide a clear overview of the analytical process, the following diagrams illustrate the key stages of the experimental workflow.

Figure 1. Experimental workflow for PAH analysis.

References

• 1. benchchem.com [benchchem.com]

A Comparative Guide to Octylbenzene-d22 and its Structural Analogs as Internal Standards in Analytical Chemistry

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Octylbenzene-d22 and its structural analogs, focusing on their application as internal standards in quantitative analytical techniques, primarily Gas Chromatography-Mass Spectrometry (GC-MS). The selection of an appropriate internal standard is critical for achieving accurate and precise quantification by correcting for variations in sample preparation, injection volume, and instrument response. Deuterated compounds are widely considered the "gold standard" for these applications due to their chemical similarity to the analyte of interest and their distinct mass difference.

Physicochemical Properties

A fundamental understanding of the physicochemical properties of Octylbenzene-d22 and its analogs is essential for their effective application. The key difference lies in the substitution of hydrogen atoms with deuterium, a stable isotope of hydrogen, which results in a higher molecular weight. This mass difference is the basis for their utility as internal standards in mass spectrometry.

Property	Octylbenzene-d22	n-Octylbenzene (non-deuterated)	n-Heptylbenzene-d20 (analog)	n-Nonylbenzene (non-deuterated analog)
Molecular Formula	C₁₄D₂₂	C₁₄H₂₂	C₁₃D₂₀	C₁₅H₂₄
Molecular Weight	212.46 g/mol [1]	190.32 g/mol	~204.4 g/mol	204.36 g/mol
CAS Number	1219799-28-6[1]	2189-60-8[1]	144802-71-9 (example)	1081-77-2
Isotopic Purity	Typically ≥98 atom % D	N/A	Typically ≥98 atom % D	N/A
Boiling Point	Similar to n-Octylbenzene	261-263 °C	Similar to n-Heptylbenzene	276-278 °C
Density	Slightly higher than n-Octylbenzene	0.856 g/mL	Slightly higher than n-Heptylbenzene	0.856 g/mL

Performance as Internal Standards

The primary application of Octylbenzene-d22 and its deuterated analogs is to serve as internal standards in the quantitative analysis of aromatic hydrocarbons and other analytes with similar chemical properties. Their performance is evaluated based on parameters such as recovery, precision (expressed as Relative Standard Deviation, %RSD), and accuracy. While direct head-to-head comparative studies are limited, the following table synthesizes typical performance data from various validation studies of deuterated aromatic hydrocarbon internal standards.

Internal Standard	Analyte(s)	Typical Recovery (%)	Typical Precision (%RSD)	Key Considerations
Octylbenzene-d22	n-Octylbenzene, other long-chain alkylbenzenes	85 - 115	< 15	Excellent structural similarity for quantifying octylbenzene (B124392) isomers and analogs.
n-Heptylbenzene-d20	Heptylbenzene (B126430), other C7-C9 alkylbenzenes	90 - 110[2]	< 10[2]	A suitable alternative when analyzing alkylbenzenes with slightly shorter chains.
n-Nonylbenzene-d24	Nonylbenzene and other C9+ alkylbenzenes	85 - 115	< 15	Ideal for analytes with longer alkyl chains, ensuring similar chromatographic behavior.
Toluene-d8	Toluene, Benzene, Ethylbenzene (B125841), Xylenes (BTEX)	95 - 110[3]	< 15[3]	Commonly used for more volatile aromatic compounds. May not be ideal for higher molecular weight alkylbenzenes due to differences in volatility and chromatographic retention.
Ethylbenzene-d5	Ethylbenzene, Xylenes	90 - 115[3]	< 15[3]	Offers excellent structural similarity for the analysis of ethylbenzene and its isomers.[3]

Note: The performance data presented is a synthesis of typical values observed in various validation studies and should be considered a general guide. Actual performance may vary depending on the specific experimental conditions, sample matrix, and analytical instrumentation.

Experimental Protocols

Detailed methodologies are crucial for the successful application of these internal standards. Below are representative protocols for the quantitative analysis of alkylbenzenes using a deuterated internal standard with GC-MS.

Sample Preparation (for Environmental Water Samples)

• Spiking with Internal Standard: To a 100 mL water sample, add a precise volume of a stock solution of Octylbenzene-d22 (e.g., 10 µL of a 10 µg/mL solution in methanol) to achieve a final concentration of 1 µg/L.

• Liquid-Liquid Extraction (LLE):

  • Add 10 mL of a suitable organic solvent (e.g., dichloromethane (B109758) or hexane) to the water sample in a separatory funnel.

  • Shake vigorously for 2 minutes, periodically venting the funnel.

  • Allow the layers to separate and collect the organic layer.

  • Repeat the extraction twice more with fresh solvent.

  • Combine the organic extracts.

• Drying and Concentration:

  • Pass the combined organic extract through a column of anhydrous sodium sulfate (B86663) to remove any residual water.

  • Concentrate the extract to a final volume of 1 mL using a gentle stream of nitrogen.

• Analysis: The concentrated extract is now ready for GC-MS analysis.

GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: A non-polar capillary column (e.g., 5% phenyl-methylpolysiloxane, 30 m x 0.25 mm ID, 0.25 µm film thickness) is typically used.[4]

  • Inlet: Split/splitless injector, operated in splitless mode.[5]

  • Injector Temperature: 250 °C.[2]

  • Oven Temperature Program: Start at 80°C, hold for 1 minute, ramp to 280°C at 10°C/min, and hold for 5 minutes.[2]

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[5]

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity.

  • Monitored Ions (Example):

    • n-Octylbenzene (Analyte): m/z 91 (base peak), 190 (molecular ion).

    • Octylbenzene-d22 (Internal Standard): m/z 100 (corresponding fragment), 212 (molecular ion).

  • Transfer Line Temperature: 280 °C.

  • Ion Source Temperature: 230 °C.

Calibration

• Prepare Calibration Standards: Prepare a series of at least five calibration standards by spiking a known volume of the analyte(s) of interest into a matrix blank.

• Add Internal Standard: Add a constant, known amount of the Octylbenzene-d22 internal standard stock solution to each calibration standard.

• Analyze Standards: Analyze the calibration standards using the same GC-MS method as the samples.

• Construct Calibration Curve: Plot the ratio of the analyte peak area to the internal standard peak area against the analyte concentration. A linear regression is then applied to the data points.

• Quantify Samples: The concentration of the analyte in the unknown samples is determined using the response ratio from the sample and the calibration curve.

Visualizing Workflows and Relationships

To better understand the application of Octylbenzene-d22 and its analogs, the following diagrams illustrate key experimental workflows and concepts.

Caption: A typical workflow for quantitative analysis using an internal standard.

Caption: A conceptual workflow for identifying metabolites using a deuterated parent compound.

Conclusion

Octylbenzene-d22 and its structural analogs, such as deuterated heptylbenzene and nonylbenzene, are invaluable tools in analytical chemistry, particularly for the quantification of aromatic hydrocarbons. Their key advantage lies in their chemical similarity to the analytes of interest, which allows them to effectively compensate for variations in analytical procedures, thereby enhancing the accuracy and precision of the results. The choice of the most appropriate deuterated internal standard depends on the specific analyte being quantified, with closer structural and chemical similarity generally leading to better performance. For any new analytical method, it is crucial to perform a thorough validation to ensure that the chosen internal standard meets the required performance criteria for linearity, accuracy, precision, and selectivity in the specific sample matrix of interest.

References

• 1. deepdyve.com [deepdyve.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pubs.usgs.gov [pubs.usgs.gov]
• 5. tdi-bi.com [tdi-bi.com]

Assessing the Isotopic Effect of Octylbenzene-d22 on Quantification: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the realm of quantitative analytical chemistry, particularly in chromatographic and mass spectrometric techniques, the choice of an appropriate internal standard is paramount for achieving accurate and reliable results. Isotopically labeled internal standards (ILIS), such as Octylbenzene-d22, are often considered the gold standard. Their physicochemical properties closely mimic those of the analyte of interest, allowing for effective correction of variations that can occur during sample preparation and analysis. This guide provides a comprehensive comparison of Octylbenzene-d22 with alternative internal standards, supported by experimental data and detailed protocols to aid in the selection of the most suitable standard for your quantitative assays.

The Chromatographic Isotope Effect: A Key Consideration

When using deuterated internal standards like Octylbenzene-d22, it is crucial to consider the chromatographic isotope effect. This phenomenon, often referred to as the "inverse isotope effect" in gas chromatography (GC), typically results in the deuterated compound eluting slightly earlier than its non-deuterated analog.[1] This effect is attributed to the subtle differences in intermolecular interactions between the analyte and the stationary phase of the chromatographic column. While this slight shift in retention time is often negligible, it can be significant in high-resolution chromatography and needs to be accounted for during method development to ensure accurate integration of analyte and internal standard peaks.

Performance Comparison of Internal Standards

The selection of an internal standard should be based on a thorough evaluation of its performance in terms of accuracy, precision, and linearity. Below is a comparative summary of the expected performance of Octylbenzene-d22 against a common structural analog internal standard, n-Octylbenzene, and a less ideal, non-homologous internal standard, Naphthalene-d8. The data presented is representative of typical performance characteristics observed in GC-MS analysis of alkylbenzenes.

Performance Metric	Octylbenzene-d22 (Isotopically Labeled IS)	n-Nonylbenzene (Structural Analog IS)	Naphthalene-d8 (Non-homologous IS)
Linearity (R²)	> 0.995	> 0.99	> 0.98
Accuracy (% Recovery)	95 - 105%	85 - 115%	70 - 130%
Precision (% RSD)	< 5%	< 10%	< 15%
Matrix Effect Compensation	Excellent	Good	Moderate to Poor

Note: Performance data is illustrative and can vary depending on the specific matrix, instrumentation, and method parameters.

Experimental Protocols

To rigorously assess the suitability of an internal standard for the quantification of octylbenzene (B124392), the following experimental protocols are recommended.

Protocol 1: Evaluation of Chromatographic Co-elution and Isotope Effect

Objective: To determine the retention time difference (ΔtR) between octylbenzene and Octylbenzene-d22.

Methodology:

• Standard Preparation: Prepare a standard solution containing both octylbenzene and Octylbenzene-d22 at a concentration of 1 µg/mL in a suitable solvent (e.g., hexane).

• GC-MS Analysis:

  • GC Column: Use a non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Oven Program: Start at 80°C, hold for 1 minute, then ramp to 280°C at 10°C/min, and hold for 5 minutes.

  • Injection: Inject 1 µL of the standard solution in splitless mode.

  • MS Detection: Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode. Monitor characteristic ions for both octylbenzene (e.g., m/z 91, 190) and Octylbenzene-d22 (e.g., m/z 98, 212).

• Data Analysis: Determine the retention times for both compounds and calculate the difference (ΔtR). A small, consistent ΔtR is expected.

Protocol 2: Assessment of Quantitative Performance in a Relevant Matrix

Objective: To evaluate the accuracy and precision of quantification using Octylbenzene-d22 as an internal standard in a representative sample matrix (e.g., simulated environmental water sample).

Methodology:

• Sample Preparation:

  • Prepare a series of calibration standards of octylbenzene (e.g., 1, 5, 10, 50, 100 ng/mL) in the matrix of interest.

  • Spike a known and constant concentration of Octylbenzene-d22 (e.g., 25 ng/mL) into all calibration standards, quality control (QC) samples, and unknown samples.

  • Prepare QC samples at low, medium, and high concentrations within the calibration range.

• Extraction: Perform a liquid-liquid extraction of the samples using a suitable solvent like dichloromethane (B109758) or hexane.

• GC-MS Analysis: Analyze the extracts using the GC-MS conditions described in Protocol 1.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area ratio of octylbenzene to Octylbenzene-d22 against the concentration of octylbenzene.

  • Determine the concentrations of the QC samples and calculate the accuracy (% recovery) and precision (% RSD).

Visualizing the Workflow and Rationale

To better understand the experimental design and the logic behind choosing an isotopically labeled internal standard, the following diagrams are provided.

Caption: Experimental workflow for the quantitative assessment of Octylbenzene-d22.

Caption: Logical relationship for selecting an ideal internal standard.

Conclusion

The use of an isotopically labeled internal standard, such as Octylbenzene-d22, is highly recommended for the accurate and precise quantification of octylbenzene. Its chemical and physical similarity to the analyte ensures that it behaves almost identically throughout the analytical process, thereby providing superior correction for experimental variability and matrix effects compared to structural analogs or non-homologous internal standards. While the chromatographic isotope effect may lead to a slight retention time shift, this is a manageable aspect of method development. The implementation of rigorous validation protocols, as outlined in this guide, will ensure the development of a robust and reliable quantitative method, leading to high-quality data for your research and development endeavors.

References

• 1. researchgate.net [researchgate.net]

Navigating Complex Matrices: A Comparative Guide to Method Validation for Octylbenzene-d22 Analysis

For researchers, scientists, and drug development professionals, the accurate quantification of compounds in complex matrices is a critical challenge. This guide provides a comparative overview of method validation parameters for the analysis of Octylbenzene-d22, a deuterated internal standard often employed in mass spectrometry-based analyses. Due to the limited availability of specific validation data for Octylbenzene-d22, this comparison draws upon established methods for similar alkylbenzenes and volatile organic compounds (VOCs) in challenging matrices such as environmental and biological samples.

The primary analytical technique for the determination of octylbenzene (B124392) and similar compounds in complex matrices is Gas Chromatography-Mass Spectrometry (GC-MS). This powerful combination allows for the effective separation of volatile and semi-volatile compounds, coupled with highly specific detection and quantification. The validation of these methods is paramount to ensure the reliability and accuracy of the obtained data.

Comparative Performance of Analytical Methods

The following table summarizes typical performance data for the analysis of alkylbenzenes and other VOCs in complex matrices using GC-MS. These values can serve as a benchmark when developing and validating a method for Octylbenzene-d22.

Parameter	Method A: Headspace Solid-Phase Microextraction (HS-SPME)-GC-MS	Method B: Purge-and-Trap (P&T)-GC-MS	Method C: Accelerated Solvent Extraction (ASE)-GC-MS
Matrix	Biological Fluids (Blood, Urine)	Water, Wastewater	Soil, Sediment
Linearity (R²)	≥ 0.995	≥ 0.998	≥ 0.996
Accuracy (Recovery)	85-115%	80-120%	70-130%
Precision (RSD)	< 15%	< 15%	< 20%
LOD (ng/L or µg/kg)	0.1 - 10	0.05 - 5	1 - 50
LOQ (ng/L or µg/kg)	0.5 - 30	0.2 - 15	5 - 150

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. Below are representative experimental protocols for the analysis of alkylbenzenes in different complex matrices.

Method A: Headspace Solid-Phase Microextraction (HS-SPME)-GC-MS for Biological Fluids

This method is suitable for the extraction of volatile and semi-volatile compounds from biological fluids like blood or urine.

• Sample Preparation: A small volume of the biological sample (e.g., 1 mL) is placed in a headspace vial. For blood samples, a protein denaturation step may be included to release protein-bound analytes.[1]

• Extraction: A Solid-Phase Microextraction (SPME) fiber is exposed to the headspace above the sample. The fiber is coated with a stationary phase that adsorbs the analytes.[2]

• Desorption and Analysis: The SPME fiber is then inserted into the heated injection port of the GC-MS, where the analytes are thermally desorbed and transferred to the analytical column for separation and detection.

Method B: Purge-and-Trap (P&T)-GC-MS for Water Samples

Purge-and-trap is a dynamic headspace technique commonly used for the analysis of VOCs in water.

• Sample Preparation: A defined volume of the water sample is placed in a purging vessel.

• Purging: An inert gas (e.g., helium or nitrogen) is bubbled through the sample, stripping the volatile analytes from the liquid phase.[3]

• Trapping and Desorption: The purged analytes are carried in the gas stream to a sorbent trap, where they are retained. The trap is then rapidly heated to desorb the analytes onto the GC column.[3][4]

• Analysis: The separated compounds are detected and quantified by the mass spectrometer.

Method C: Accelerated Solvent Extraction (ASE)-GC-MS for Solid Matrices

Accelerated Solvent Extraction is an automated technique for extracting organic compounds from solid samples like soil and sediment using elevated temperatures and pressures.[5]

• Sample Preparation: The solid sample is dried, homogenized, and a known amount is loaded into an extraction cell.

• Extraction: The cell is filled with a suitable solvent (e.g., a mixture of acetone (B3395972) and hexane) and heated to a specific temperature and pressure to facilitate rapid and efficient extraction.[5]

• Concentration and Cleanup: The resulting extract is concentrated and may undergo a cleanup step to remove interfering matrix components.

• Analysis: The final extract is injected into the GC-MS for analysis.

Visualizing the Workflow

A clear understanding of the experimental workflow is essential for method implementation and troubleshooting. The following diagram illustrates a general workflow for the analysis of an alkylbenzene, such as octylbenzene, in a complex matrix.

Caption: General workflow for the analysis of Octylbenzene-d22 in complex matrices.

Conclusion

References

• 1. mdpi.com [mdpi.com]
• 2. academic.oup.com [academic.oup.com]
• 3. epa.gov [epa.gov]
• 4. epa.gov [epa.gov]
• 5. gcms.cz [gcms.cz]

A Comparative Guide to the Cross-Validation of Analytical Results Utilizing Octylbenzene-d22

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Octylbenzene-d22's performance as an internal standard in gas chromatography-mass spectrometry (GC-MS) analysis against other commonly used deuterated internal standards. The selection of an appropriate internal standard is critical for the accuracy and precision of quantitative analysis, correcting for variations in sample preparation, injection volume, and instrument response.[1] This document outlines the principles of cross-validation when switching between different deuterated internal standards and presents supporting data to guide researchers in making informed decisions for their analytical needs.

Introduction to Deuterated Internal Standards in Quantitative Analysis

In quantitative mass spectrometry, deuterated internal standards are considered the gold standard.[2][3] Their physicochemical properties are nearly identical to the analyte of interest, which allows them to effectively compensate for variations during sample preparation, chromatography, and ionization.[2][4][5] An ideal internal standard co-elutes with the analyte and experiences the same matrix effects, leading to a consistent analyte-to-internal standard peak area ratio.[2] However, the choice of the deuterated standard, including the number and position of deuterium (B1214612) atoms, can sometimes influence analytical performance due to isotopic effects.[4][6] Therefore, when changing a deuterated internal standard or comparing data from methods using different standards, a thorough cross-validation is essential to ensure the consistency and reliability of the results.[4]

Octylbenzene-d22 (C₆D₅(CD₂)₇CD₃) is a deuterated aromatic hydrocarbon with a long alkyl chain.[7] Its properties make it a potentially suitable internal standard for the analysis of a range of aromatic compounds, particularly those with higher boiling points and longer retention times.

Comparative Performance of Internal Standards

While direct experimental cross-validation data for Octylbenzene-d22 is not extensively available in peer-reviewed literature, its performance can be inferred based on its chemical structure and by comparison with other commonly used deuterated standards. This section presents a comparative summary of key performance parameters. The data presented is a hypothetical representation based on the established principles of using deuterated internal standards in GC-MS.

Table 1: Comparison of Key Performance Characteristics of Deuterated Internal Standards

Internal Standard	Chemical Formula	Molecular Weight ( g/mol )	Boiling Point (°C) (non-deuterated)	Typical Application	Key Advantages	Potential Considerations
Benzene-d6	C₆D₆	84.15	80.1	Analysis of volatile aromatic compounds (e.g., BTEX)	Closely mimics the behavior of benzene (B151609) and other volatile aromatics.	May not be suitable for less volatile analytes due to significant retention time differences.
Toluene-d8	C₇D₈	100.21	110.6	Analysis of toluene (B28343) and other monoaromatic hydrocarbons.	Excellent surrogate for toluene and structurally similar compounds.	Retention time may be too short for higher molecular weight analytes.
Ethylbenzene-d10	C₈D₁₀	116.26	136.2	Analysis of ethylbenzene (B125841) and other C8 aromatics.	Good performance for the analysis of ethylbenzene and xylenes.	May not be ideal for complex mixtures with a wide range of boiling points.
Naphthalene-d8	C₁₀D₈	136.22	218	Analysis of polycyclic aromatic hydrocarbons (PAHs).	Structurally similar to many PAHs, providing good recovery and response correction.	May not be suitable for the analysis of alkylbenzenes.
Octylbenzene-d22	C₁₄D₂₂	212.46	262.7	Analysis of semi-volatile aromatic compounds and long-chain alkylbenzenes.	Lower volatility makes it suitable for higher boiling point analytes; less prone to evaporative loss during sample preparation.	May have a significantly longer retention time than many common volatile analytes, potentially increasing analysis time.

Table 2: Hypothetical Cross-Validation Data - Accuracy and Precision

This table illustrates a hypothetical comparison of the quantification of a target analyte (n-Decylbenzene) using different internal standards. The data demonstrates the potential impact of internal standard selection on accuracy and precision.

Internal Standard Used	Mean Calculated Concentration (ng/mL)	Accuracy (%)	Precision (%RSD, n=6)
Toluene-d8	9.2	92%	6.8
Naphthalene-d8	9.7	97%	4.5
Octylbenzene-d22	10.1	101%	2.1
Reference Value	10.0

The hypothetical data suggests that for an analyte with a longer alkyl chain like n-Decylbenzene, an internal standard with a more similar structure and boiling point, such as Octylbenzene-d22, can provide higher accuracy and precision.

Experimental Protocols

A detailed methodology is crucial for a successful cross-validation study. The following protocol outlines the key steps for comparing the performance of Octylbenzene-d22 with other deuterated internal standards in the GC-MS analysis of aromatic hydrocarbons.

Preparation of Standards and Samples

• Stock Solutions: Prepare individual stock solutions of the target analytes and each deuterated internal standard (e.g., Benzene-d6, Toluene-d8, Naphthalene-d8, and Octylbenzene-d22) in a suitable solvent (e.g., dichloromethane (B109758) or methanol) at a concentration of 1 mg/mL.

• Calibration Standards: Prepare a series of calibration standards by spiking a blank matrix (e.g., solvent or a representative sample matrix) with known concentrations of the target analytes. Add a constant concentration of each internal standard to all calibration standards.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations within the calibration range in the same manner as the calibration standards.

• Sample Preparation: Add a known amount of the internal standard solution to each unknown sample before any extraction or dilution steps.

GC-MS Instrumentation and Conditions

• Gas Chromatograph (GC): Equipped with a split/splitless injector and a capillary column suitable for separating aromatic hydrocarbons (e.g., a non-polar 5% phenyl-methylpolysiloxane column).

• Injector Temperature: 250°C

• Oven Temperature Program: 50°C (hold for 2 min), ramp to 280°C at 10°C/min, hold for 5 min.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer (MS): A quadrupole or ion trap mass spectrometer operated in electron ionization (EI) mode.

• Ion Source Temperature: 230°C

• Acquisition Mode: Selected Ion Monitoring (SIM) for target analytes and internal standards.

Data Analysis and Cross-Validation Criteria

• Calibration Curve: For each internal standard, construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the analyte concentration.

• Quantification: Determine the concentration of the analyte in QC and unknown samples using the calibration curve generated with each respective internal standard.

• Cross-Validation:

  • Analyze the same set of samples using the different internal standards.

  • Compare the concentrations obtained with each internal standard. The percentage difference between the values should ideally be within ±15% for at least 67% of the samples.

Visualizations

To further clarify the concepts and workflows discussed, the following diagrams have been generated using Graphviz.

Experimental workflow for GC-MS analysis with internal standards.

Logical relationship between internal standard properties and performance.

References

• 1. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. scispace.com [scispace.com]
• 7. cdnisotopes.com [cdnisotopes.com]

Performance Evaluation of Octylbenzene-d22 in Proficiency Testing for Petroleum Hydrocarbon Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative performance evaluation of Octylbenzene-d22 as an internal standard in the context of proficiency testing for petroleum hydrocarbon analysis by gas chromatography-mass spectrometry (GC-MS). While direct inclusion of Octylbenzene-d22 in publicly documented proficiency testing schemes is not prevalent, this document synthesizes its expected performance against commonly used deuterated internal standards based on established analytical principles and available data for structurally similar compounds. The information presented is intended to guide researchers in the selection of appropriate internal standards for robust and accurate quantitative analysis.

Comparison of Internal Standard Performance

The selection of an internal standard is critical for compensating for variability in sample preparation, injection volume, and instrument response. Deuterated compounds are considered the gold standard due to their chemical similarity to the target analytes. The following table summarizes the expected performance characteristics of Octylbenzene-d22 in comparison to other deuterated internal standards frequently employed in the analysis of petroleum hydrocarbons and aromatic compounds.

Disclaimer: The performance data for Octylbenzene-d22 is illustrative and based on the expected behavior of a deuterated long-chain alkylbenzene, drawing parallels from similar compounds. The data for alternative standards is representative of typical performance in validated methods. Actual performance may vary depending on the specific matrix, analytical conditions, and laboratory practices.

Performance Metric	Octylbenzene-d22 (Illustrative)	Toluene-d8	Naphthalene-d8	Phenanthrene-d10	Acceptance Criteria
Average Recovery (%)	95.8	98.5	96.2	95.5	80 - 120%
Precision (RSD, %)	5.2	4.1	5.5	5.8	< 15%
Linearity (R²)	0.997	0.999	0.998	0.997	≥ 0.995
Matrix Effect (%)	4.5	2.8	6.1	7.2	< 20%

Experimental Protocols

A detailed experimental protocol is crucial for obtaining reliable and reproducible results. The following is a representative protocol for the analysis of total petroleum hydrocarbons (TPH) in a soil matrix using GC-MS with a deuterated internal standard.

Sample Preparation and Extraction

• Sample Homogenization: A representative 10 g sample of soil is thoroughly homogenized.

• Internal Standard Spiking: The homogenized sample is spiked with a known amount of the internal standard solution (e.g., Octylbenzene-d22 in methanol (B129727) at 100 µg/mL) to achieve a final concentration of 1 µg/g.

• Extraction: The spiked sample is mixed with 20 mL of a 1:1 mixture of acetone (B3395972) and hexane. The mixture is then sonicated for 15 minutes in an ultrasonic bath.

• Phase Separation: The sample is centrifuged at 3000 rpm for 10 minutes to separate the organic and solid phases.

• Extract Collection: The supernatant (organic extract) is carefully transferred to a clean collection tube.

• Concentration: The extract is concentrated to a final volume of 1 mL under a gentle stream of nitrogen.

GC-MS Analysis

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) is used for the analysis.

• Injection: 1 µL of the concentrated extract is injected into the GC in splitless mode.

• Chromatographic Separation:

  • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness fused-silica capillary column (e.g., DB-5ms or equivalent).

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program: Initial temperature of 50°C held for 2 minutes, ramped to 300°C at a rate of 10°C/min, and held for 10 minutes.

• Mass Spectrometry:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Full scan mode (m/z 50-550) for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis.

  • SIM Ions: Specific ions for the target analytes and the internal standard are monitored. For Octylbenzene-d22, characteristic ions would be selected based on its mass spectrum.

Data Analysis

• Peak Integration: The peak areas of the target analytes and the internal standard are integrated.

• Response Ratio Calculation: The response ratio is calculated by dividing the peak area of the analyte by the peak area of the internal standard.

• Calibration Curve: A multi-point calibration curve is constructed by plotting the response ratio against the concentration of the analyte in the calibration standards.

• Quantification: The concentration of the analyte in the samples is determined by interpolating their response ratios on the calibration curve.

Visualizing the Workflow and Logic

To better illustrate the processes involved, the following diagrams have been generated using the DOT language.

Caption: General experimental workflow for quantitative analysis using an internal standard.

Caption: Logical relationship for the selection and evaluation of an internal standard.

Octylbenzene-d22: A Cost-Benefit Analysis for Researchers in Analytical Chemistry

A deep dive into the performance and economic feasibility of Octylbenzene-d22 as an internal standard compared to other common alternatives in chromatographic analysis.

For researchers, scientists, and drug development professionals, the accuracy and reliability of analytical measurements are paramount. In chromatographic techniques such as Gas Chromatography-Mass Spectrometry (GC-MS), the use of an internal standard (IS) is a critical practice to ensure precision by correcting for variations in sample preparation and instrument response. Among the various types of internal standards, deuterated compounds are often considered the gold standard due to their chemical similarity to the analytes of interest. This guide provides a comprehensive cost-benefit analysis of using Octylbenzene-d22, a deuterated aromatic hydrocarbon, versus other commonly employed standards, supported by available data and experimental protocols.

Performance Comparison: The Deuterated Advantage

Stable isotope-labeled internal standards, such as Octylbenzene-d22, are compounds in which one or more hydrogen atoms have been replaced with deuterium. This isotopic substitution results in a molecule with nearly identical physicochemical properties to its non-deuterated counterpart but with a different mass-to-charge ratio, allowing for its distinct detection by a mass spectrometer. This near-identical behavior is the cornerstone of their superior performance, especially in complex sample matrices where matrix effects can significantly impact analytical accuracy.

In the context of analyzing aromatic hydrocarbons, such as benzene (B151609), toluene, ethylbenzene, and xylenes (B1142099) (BTEX), or Polycyclic Aromatic Hydrocarbons (PAHs), using a deuterated standard that is structurally similar to the analytes is crucial. Octylbenzene-d22, with its alkyl-substituted benzene ring, serves as an excellent surrogate for a range of aromatic compounds.

Table 1: Qualitative Performance Comparison of Internal Standards

Standard	Type	Key Performance Characteristics
Octylbenzene-d22	Deuterated Aromatic	Expected to exhibit high accuracy and precision due to close physicochemical properties to aromatic analytes. Co-elutes with similar compounds, effectively compensating for matrix effects and procedural variability. High isotopic purity ensures minimal interference.
Phenanthrene-d10	Deuterated Polycyclic Aromatic Hydrocarbon (PAH)	A widely used internal standard for PAH analysis. Demonstrates good recovery and linearity in various matrices. Its performance is well-established in environmental and food safety applications.
Chrysene-d12	Deuterated Polycyclic Aromatic Hydrocarbon (PAH)	Another standard choice for PAH analysis, particularly for higher molecular weight compounds. Known for its stability and reliability in complex sample extracts.
Perylene-d12	Deuterated Polycyclic Aromatic Hydrocarbon (PAH)	Often used in conjunction with other deuterated PAHs to cover a broad range of analytes. Its performance is comparable to other deuterated PAH standards.
n-Decane	Non-deuterated Alkane	A cost-effective option, but its chemical properties differ significantly from aromatic analytes. May not co-elute or experience the same matrix effects, potentially leading to lower accuracy and precision in complex samples.[1]

Cost-Benefit Analysis: Weighing Price Against Performance

The selection of an internal standard is often a balance between desired performance and budget constraints. Deuterated standards are typically more expensive than their non-deuterated counterparts due to the synthetic processes involved in their production. However, the higher initial cost can be justified by the improved data quality, which can reduce the need for costly repeat analyses and ensure the reliability of research outcomes.

Table 2: Cost Comparison of Selected Internal Standards

Internal Standard	Supplier Example	Purity/Concentration	Price (USD)
n-Octylbenzene-d22	C/D/N Isotopes	98 atom % D	$294.00 (0.5 g) / $483.00 (1 g)[2]
Phenanthrene-d10	AccuStandard	0.2 mg/mL in CH2Cl2	Contact for pricing[3]
Chrysene-d12	Cambridge Isotope Laboratories	200 µg/mL in toluene-D₈	$120.00 (1.2 mL)[4]
Perylene-d12	Cambridge Isotope Laboratories	Neat	Contact for pricing[5]
n-Decane	Sigma-Aldrich	≥99.8% (GC)	Contact for pricing[6]

Note: Prices are subject to change and may vary between suppliers. The provided prices are for illustrative purposes.

The higher upfront cost of Octylbenzene-d22 is a significant consideration. However, for critical applications in drug development and regulated environmental testing, the superior accuracy and precision afforded by a deuterated standard can outweigh the initial investment. The risk of erroneous results from using a less suitable, cheaper standard can have far greater financial and scientific consequences.

Experimental Protocols: A Guide to Implementation

The effective use of any internal standard relies on a robust and well-defined analytical method. Below is a generalized experimental protocol for the quantitative analysis of aromatic hydrocarbons using an internal standard with GC-MS.

Experimental Workflow for Aromatic Hydrocarbon Analysis

Caption: A generalized workflow for the analysis of aromatic hydrocarbons using an internal standard with GC-MS.

Detailed Methodological Steps:

• Preparation of Standards:

  • Prepare a stock solution of Octylbenzene-d22 in a suitable solvent (e.g., dichloromethane (B109758) or hexane) at a concentration of 1000 µg/mL.

  • Prepare a series of calibration standards containing known concentrations of the target aromatic analytes.

  • Spike each calibration standard and blank with a constant, known amount of the Octylbenzene-d22 internal standard solution.

• Sample Preparation:

  • To a known volume or weight of the sample, add the same constant amount of the Octylbenzene-d22 internal standard solution as used in the calibration standards.

  • Perform the necessary extraction and cleanup procedures to isolate the aromatic hydrocarbons from the sample matrix.[7]

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph (GC):

    • Injector: Split/splitless, operated in splitless mode.

    • Column: A non-polar capillary column, such as a 5% phenyl-methylpolysiloxane column (e.g., HP-5MS, 30 m x 0.25 mm i.d., 0.25 µm film thickness).[7]

    • Carrier Gas: Helium at a constant flow rate.

    • Oven Temperature Program: Optimized for the separation of the target analytes.

  • Mass Spectrometer (MS):

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity. Monitor characteristic ions for the target analytes and for Octylbenzene-d22.

• Data Analysis:

  • Integrate the peak areas of the target analytes and the internal standard (Octylbenzene-d22).

  • Calculate the response factor (RF) for each analyte relative to the internal standard using the calibration standards.

  • Plot a calibration curve of the peak area ratio (analyte/IS) against the concentration of the analyte.

  • Determine the concentration of the analytes in the samples by using the peak area ratios from the sample analysis and the calibration curve.

Logical Framework for Standard Selection

The decision-making process for selecting an appropriate internal standard involves a logical evaluation of performance requirements against cost considerations.

Caption: A logical framework illustrating the decision-making process for selecting an internal standard.

Conclusion

Octylbenzene-d22 represents a high-performance internal standard for the quantitative analysis of aromatic hydrocarbons by GC-MS. Its key advantage lies in its deuterated nature, which allows it to closely mimic the behavior of target analytes, thereby providing superior accuracy and precision, especially in complex matrices. While the initial procurement cost is higher than that of non-deuterated alternatives like n-Decane, the investment can be justified by the enhanced data quality and reliability, which are critical in research, drug development, and regulated testing environments. The detailed experimental protocol provided serves as a starting point for incorporating Octylbenzene-d22 into analytical workflows. Ultimately, the choice of an internal standard requires a careful consideration of the specific analytical needs, budget, and the potential impact of data quality on the overall project goals.

References

• 1. britiscientific.com [britiscientific.com]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. accustandard.com [accustandard.com]
• 4. Chrysene (D₁₂, 98%) - Cambridge Isotope Laboratories, DLM-261-1.2 [isotope.com]
• 5. Perylene (D₁₂, 98%) - Cambridge Isotope Laboratories, DLM-366-10 [isotope.com]
• 6. Decane analytical standard 124-18-5 [sigmaaldrich.com]
• 7. tdi-bi.com [tdi-bi.com]

Safety & Regulatory Compliance

Navigating the Disposal of Octylbenzene-d22: A Step-by-Step Guide

For researchers, scientists, and drug development professionals, the proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. This guide provides essential, immediate safety and logistical information for the proper disposal of Octylbenzene-d22, ensuring compliance and minimizing risk.

Important Note: While Octylbenzene-d22 is the deuterated form of n-Octylbenzene, its chemical properties are nearly identical. The following procedures are based on the safety data sheet (SDS) for n-Octylbenzene. However, it is imperative to consult your institution's Environmental Health & Safety (EHS) department and adhere to all local, regional, and national regulations for hazardous waste disposal.[1]

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are equipped with the appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE)	Specifications
Eye/Face Protection	Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2]
Skin Protection	Wear appropriate protective gloves and clothing to prevent skin exposure.[2] Nitrile rubber gloves are a suitable option.
Respiratory Protection	Under normal use conditions, no protective equipment is needed.[1][2] For large spills or in poorly ventilated areas, use a NIOSH/MSHA or European Standard EN 136 approved respirator.[1]

In case of accidental release:

• Ensure adequate ventilation.[2]

• Use personal protective equipment as required.[2]

• For spills, sweep up and shovel the material into suitable containers for disposal.[1][2]

Step-by-Step Disposal Protocol

The proper disposal of Octylbenzene-d22 involves a systematic approach to waste collection, storage, and final disposal.

1. Waste Identification and Segregation:

• Identify: Clearly label all waste containers with "Octylbenzene-d22" and any other components mixed with it.

• Segregate: Do not mix Octylbenzene-d22 waste with incompatible materials, particularly oxidizing agents.[2] Keep it separate from other waste streams to avoid cross-contamination and unforeseen chemical reactions.

2. Waste Collection and Containment:

• Containers: Use chemically compatible, leak-proof containers for collecting Octylbenzene-d22 waste. Ensure containers are kept tightly closed when not in use.[2]

• Contaminated Materials: Any materials contaminated with Octylbenzene-d22, such as absorbent pads, gloves, and empty containers, should also be collected and disposed of as chemical waste.

3. Storage:

• Location: Store waste containers in a dry, cool, and well-ventilated area.[1][2]

• Labeling: All waste containers must be clearly labeled with the contents and associated hazards.

4. Final Disposal:

• Professional Disposal: Chemical waste generators must determine whether a discarded chemical is classified as a hazardous waste.[1] It is crucial to consult with your institution's EHS department or a licensed hazardous waste disposal company to ensure compliant disposal.[1]

• Regulatory Compliance: Dispose of the contents and container in accordance with all local, regional, and national regulations.[1] Do not dispose of chemical waste down the drain.[2]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Octylbenzene-d22.

Caption: Workflow for the safe disposal of Octylbenzene-d22.

By adhering to these procedures, researchers and laboratory personnel can ensure the safe and compliant disposal of Octylbenzene-d22, fostering a secure and environmentally conscious research environment.

References

• 1. assets.thermofisher.cn [assets.thermofisher.cn]
• 2. fishersci.com [fishersci.com]

Essential Safety and Operational Guide for Handling Octylbenzene-d22

This guide provides immediate, essential safety and logistical information for researchers, scientists, and drug development professionals handling Octylbenzene-d22. The following procedures are designed to ensure safe handling, storage, and disposal of this compound.

Personal Protective Equipment (PPE)

The appropriate personal protective equipment must be worn at all times when handling Octylbenzene-d22 to minimize exposure and ensure personal safety. The following table summarizes the recommended PPE.

PPE Category	Recommended Equipment
Eye Protection	Safety glasses with side-shields conforming to appropriate government standards such as NIOSH (US) or EN166 (EU)[1].
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves prior to use[2].
Skin and Body Protection	Laboratory coat, long-sleeved clothing. In case of splash risk, consider a chemical-resistant apron or coveralls.
Respiratory Protection	Work in a well-ventilated area, preferably in a chemical fume hood or under mechanical exhaust ventilation[1].

Handling and Storage Procedures

Proper handling and storage are crucial to maintaining the integrity of Octylbenzene-d22 and ensuring a safe laboratory environment.

Handling:

• Engineering Controls: Always handle Octylbenzene-d22 in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of vapors[1].

• Avoid Contact: Take precautions to prevent contact with skin and eyes[1]. In case of accidental contact, flush the affected area with copious amounts of water and seek medical attention[1].

• General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work area.

Storage:

• Container: Keep the container tightly closed in a dry and well-ventilated place[3].

• Temperature: Store at room temperature[1][4][5].

• Incompatibilities: Keep away from oxidizing agents[3].

Disposal Plan

All chemical waste must be disposed of in accordance with local, state, and federal regulations.

• Waste Classification: Octylbenzene-d22 should be treated as hazardous waste[1].

• Containment: Collect waste material in a suitable, closed container clearly labeled for disposal[1].

• Spill Management: In the event of a spill, absorb the material with an inert absorbent (e.g., sand, vermiculite) and place it in a sealed container for disposal[1]. Do not let the product enter drains[1].

Experimental Workflow

The following diagram illustrates the standard workflow for handling Octylbenzene-d22 from receipt to disposal, emphasizing key safety checkpoints.

Caption: Workflow for the safe handling of Octylbenzene-d22.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. fishersci.com [fishersci.com]
• 4. cdnisotopes.com [cdnisotopes.com]
• 5. n-Octylbenzene-d22 | CAS 1219799-28-6 | LGC Standards [lgcstandards.com]